1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

• CAS: 14624-88-5

Core Science & Biosynthesis

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole physical and chemical properties

An In-Depth Technical Guide to the Physical and Chemical Properties of 1-Benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Executive Summary

This technical guide provides a comprehensive overview of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The benzimidazole scaffold is recognized as a "privileged structure" due to its presence in a wide array of biologically active molecules.[1][2] This document details the compound's synthesis, structural elucidation, and its key physical and chemical properties. It is intended for researchers, scientists, and professionals in the field of drug development who require a detailed understanding of this molecule as a synthetic intermediate or a standalone subject of study. The narrative combines established chemical principles with data from peer-reviewed literature to offer field-proven insights.

Introduction and Molecular Structure

1-Benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (IUPAC Name: 1-benzyl-2-methyl-5-nitrobenzimidazole) is an N-substituted derivative of the benzimidazole heterocyclic system.[3] Its structure is characterized by three key functional components fused to the core benzimidazole ring:

• A Benzyl Group at the N-1 Position: This substituent significantly impacts the molecule's lipophilicity and steric profile.

• A Methyl Group at the C-2 Position: This group is a common feature in many bioactive benzimidazoles.

• A Nitro Group at the C-5 Position: This strong electron-withdrawing group modulates the electronic properties of the aromatic system and serves as a crucial synthetic handle for further functionalization.

The strategic placement of these groups makes the compound a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications, including antitumor agents.[4][5]

Figure 1: Chemical structure of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Synthesis and Structural Elucidation

The synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is typically achieved via a robust two-step process, which allows for controlled introduction of the substituents. This method ensures high yields and purity of the final product.

Figure 2: General synthetic workflow for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Experimental Protocols

Protocol 2.1: Synthesis of 2-Methyl-5-nitro-1H-benzimidazole (Intermediate)

This procedure, a variation of the Phillips benzimidazole synthesis, involves the acid-catalyzed condensation of an o-phenylenediamine with a carboxylic acid.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 4-nitro-o-phenylenediamine (1.0 eq) and glacial acetic acid (2.0 eq).

• Acid Catalyst: Add 4N hydrochloric acid as the reaction medium. The acid protonates the carbonyl group of acetic acid, activating it for nucleophilic attack by the diamine, and facilitates the subsequent dehydration and cyclization.

• Cyclization: Heat the mixture to reflux for 4-6 hours. The elevated temperature is necessary to overcome the activation energy for the intramolecular cyclization and dehydration steps.

• Workup and Isolation: After cooling to room temperature, carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate or ammonium hydroxide until the pH is ~7. The product will precipitate out of the aqueous solution.

• Purification: Collect the crude solid by vacuum filtration, wash thoroughly with cold water to remove residual salts, and dry. The intermediate can be further purified by recrystallization from an ethanol/water mixture to yield 2-methyl-5-nitro-1H-benzimidazole as a crystalline solid.[2][6]

Protocol 2.2: Synthesis of 1-Benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

This step involves the N-alkylation of the benzimidazole intermediate with benzyl chloride.

• Reaction Setup: In a dry, three-necked flask under an inert atmosphere (e.g., nitrogen), dissolve the 2-methyl-5-nitro-1H-benzimidazole intermediate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). DMF is the solvent of choice due to its high dielectric constant and aprotic nature, which effectively solvates the base and promotes the SN2 reaction pathway.

• Deprotonation: Add anhydrous potassium carbonate (K₂CO₃, 1.5-2.0 eq) to the solution. The base deprotonates the acidic N-H of the imidazole ring, generating a potent nucleophilic benzimidazolide anion.

• Alkylation: Add benzyl chloride (1.1 eq) dropwise to the stirred suspension at room temperature. The reaction is typically exothermic and should be monitored.

• Reaction Completion: Stir the mixture at room temperature for 12-24 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: Pour the reaction mixture into ice-cold water. The crude product will precipitate.

• Purification: Collect the solid by vacuum filtration, wash with water, and dry. Further purification can be achieved by column chromatography on silica gel using an ethyl acetate/hexane gradient to yield the pure 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.[7][8]

Structural Elucidation

The identity and purity of the synthesized compound are confirmed using standard spectroscopic methods.

• NMR Spectroscopy:

  • ¹H NMR: Expected signals include a singlet for the C2-methyl protons (~2.6 ppm), a characteristic singlet for the benzylic (N-CH₂) protons (~5.4 ppm), and distinct multiplets in the aromatic region (7.0-8.5 ppm) corresponding to the protons on the benzyl and benzimidazole rings. The nitro group's electron-withdrawing nature will shift the protons on the benzimidazole ring downfield.

  • ¹³C NMR: The spectrum will show distinct signals for the methyl carbon, the benzylic carbon, and the aromatic and heterocyclic carbons.

  • NOE Spectroscopy: Nuclear Overhauser Effect (NOE) experiments are crucial for unambiguously confirming the site of benzylation. An NOE correlation between the benzylic CH₂ protons and the H-7 proton of the benzimidazole ring confirms the formation of the N-1 isomer.[4]

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak ([M]⁺) or protonated molecular ion peak ([M+H]⁺) corresponding to the calculated exact mass of the compound.

• Infrared (IR) Spectroscopy: Key vibrational bands are expected for the nitro group (asymmetric stretch around 1520 cm⁻¹ and symmetric stretch around 1345 cm⁻¹), C=N stretching of the imidazole ring, and C-H stretching of the aromatic and aliphatic groups.[9]

Physical and Physicochemical Properties

The physical properties of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole are summarized below. Experimental data such as melting point and specific solubility are not widely reported in publicly available literature and should be determined experimentally.

Table 3.1: Summary of Physical and Chemical Identifiers

Property	Value	Source
IUPAC Name	1-benzyl-2-methyl-5-nitrobenzimidazole	[3]
Molecular Formula	C₁₅H₁₃N₃O₂	[3]
Molecular Weight	267.28 g/mol	[3]
CAS Number	14624-88-5	[3]
Appearance	Yellowish solid (Expected)	-
Melting Point	Not reported in literature.	-

| Solubility | Expected to be soluble in polar organic solvents like DMF, DMSO, and chlorinated solvents; poorly soluble in water. | - |

Table 3.2: Computed Physicochemical Properties

Property	Value	Significance & Interpretation
Exact Mass	267.100776666 Da	Used for high-resolution mass spectrometry confirmation.[3]
XLogP3-AA	3.3	Indicates moderate lipophilicity, suggesting potential for good cell membrane permeability (Lipinski's rule of five).[3]
Hydrogen Bond Donor Count	0	The N-H proton is substituted by the benzyl group.[3]
Hydrogen Bond Acceptor Count	4	The two imidazole nitrogens and the two oxygens of the nitro group can act as H-bond acceptors.[3]

| Rotatable Bond Count | 2 | Relates to the conformational flexibility of the molecule.[3] |

Chemical Properties and Reactivity

The chemical behavior of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is dictated by its constituent functional groups.

• Nitro Group Reduction: The most significant chemical transformation for this molecule in a drug development context is the reduction of the C-5 nitro group to an amino group. This reaction creates a nucleophilic primary amine, which is a versatile synthetic handle for introducing a wide range of substituents via amidation, sulfonylation, or formation of Schiff bases. Common reducing agents for this purpose include SnCl₂/HCl, H₂/Pd-C, or sodium dithionite. This transformation is a key step in creating libraries of derivatives for structure-activity relationship (SAR) studies.

• Aromatic Ring Reactivity: The benzimidazole ring system is aromatic. However, the nitro group is a powerful deactivating group, making the benzene portion of the molecule less susceptible to electrophilic aromatic substitution reactions.

• Stability: The benzimidazole core is a stable aromatic system, resistant to degradation under many reaction conditions, which is a desirable trait for a drug scaffold.

Applications in Research and Drug Development

Benzimidazole derivatives are a cornerstone of modern medicinal chemistry, with marketed drugs exhibiting anthelmintic, antiulcer, and antihistaminic activities.[5][10] Nitrobenzimidazoles, in particular, are explored for a range of therapeutic areas.

• Anticancer Activity: Numerous studies have demonstrated the cytotoxic effects of nitrobenzimidazole derivatives against various cancer cell lines.[2][5] The title compound, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, has been utilized as a key intermediate in the synthesis of novel thiazolidin-4-one derivatives that show significant inhibitory activity against Burkitt's lymphoma promotion.[4]

• Antimicrobial and Anthelmintic Agents: The 5-nitro substituent is a well-known pharmacophore in antimicrobial and anthelmintic agents.[5] Further derivatization of the title compound could yield novel agents in these therapeutic classes.

• Synthetic Building Block: Due to the stability of the core and the reactivity of the nitro group, this compound serves as an excellent platform for combinatorial chemistry and the generation of diverse molecular libraries aimed at discovering new bioactive agents.

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Structure Elucidation of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole: A Multi-Spectroscopic Approach

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2][3] The precise determination of the structure of novel benzimidazole derivatives is a critical step in drug discovery and development, ensuring that biological activity is correctly attributed and that structure-activity relationships (SAR) are accurately defined. This guide provides a comprehensive, in-depth walkthrough of the analytical methodologies required for the unambiguous structure elucidation of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. By integrating data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and advanced Nuclear Magnetic Resonance (NMR) techniques, we present a self-validating system of protocols and data interpretation, grounded in established scientific principles. This document is designed to serve as a practical reference for researchers engaged in the synthesis and characterization of complex heterocyclic compounds.

Introduction and Synthetic Context

The target molecule, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (Molecular Formula: C₁₅H₁₃N₃O₂; Molecular Weight: 267.28 g/mol [4]), incorporates several key structural motifs: a benzimidazole core, a methyl group at the 2-position, a benzyl group at the N-1 position, and a nitro group at the 5-position. Understanding the synthetic pathway is the first step in postulating the expected structure. A common and logical synthesis route involves a two-step process:

• Formation of the Benzimidazole Core: Condensation of 4-nitro-o-phenylenediamine with acetic acid or a derivative, typically under acidic conditions, yields 2-methyl-5-nitro-1H-benzimidazole.

• N-Alkylation: Subsequent reaction of the synthesized core with benzyl chloride in the presence of a base leads to the desired N-benzylated product.

This synthetic logic dictates the expected connectivity, which must then be rigorously confirmed by spectroscopic analysis.

Caption: Synthetic workflow for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Mass Spectrometry: Confirming Molecular Weight and Core Fragments

Mass spectrometry (MS) serves as the initial and most crucial checkpoint, providing the molecular weight of the synthesized compound and offering the first pieces of structural evidence through fragmentation analysis. High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental composition.

Expertise & Causality:

We employ Electron Impact (EI) ionization, a hard ionization technique that induces reproducible fragmentation. This is particularly useful for rigid aromatic structures like benzimidazoles, as the resulting fragmentation patterns are highly characteristic and act as a structural fingerprint. The stability of the benzimidazole ring and the benzyl cation are key factors that govern the fragmentation pathways.[5][6]

Expected Data & Interpretation:

• Molecular Ion (M⁺•): The spectrum should exhibit a clear molecular ion peak at m/z 267. An HRMS analysis should confirm the elemental composition C₁₅H₁₃N₃O₂, distinguishing it from any isomers.

• Base Peak: The most intense peak (base peak) is anticipated to be the tropylium ion (a rearranged benzyl cation, [C₇H₇]⁺) at m/z 91 . This arises from the facile cleavage of the benzylic C-N bond, a characteristic fragmentation for N-benzyl compounds.

• Key Fragments:

  • m/z 176: Corresponds to the loss of the benzyl radical ([M - C₇H₇]⁺). This fragment represents the 2-methyl-5-nitro-benzimidazole radical cation, confirming the successful N-alkylation.

  • Loss of Nitro Group: Fragmentation of the nitro group can occur via loss of NO₂• (46 Da) or NO• (30 Da). The loss of NO₂ from the molecular ion would yield a fragment at m/z 221.

  • Benzimidazole Ring Cleavage: A characteristic fragmentation of the benzimidazole core involves the loss of HCN (27 Da), which can occur from various fragments.[5][7]

Caption: Predicted major fragmentation pathways in EI-Mass Spectrometry.

Protocol: Electron Impact Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve approximately 0.1 mg of the purified compound in 1 mL of a volatile solvent (e.g., methanol or dichloromethane).

• Instrument Setup:

  • Ionization Mode: Electron Impact (EI).

  • Electron Energy: 70 eV (standard for library matching and reproducible fragmentation).

  • Mass Range: Scan from m/z 40 to 400.

  • Inlet: Direct Insertion Probe (DIP) or GC inlet if the compound is sufficiently volatile and thermally stable.

• Data Acquisition: Introduce the sample into the ion source. Acquire the mass spectrum, ensuring sufficient signal intensity for the molecular ion and key fragment peaks.

• Analysis: Identify the molecular ion peak and compare the exact mass with the theoretical value. Analyze the fragmentation pattern to identify characteristic losses and confirm the presence of benzyl, methyl, and nitro-benzimidazole moieties.

Infrared Spectroscopy: Fingerprinting Functional Groups

Infrared (IR) spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[8] For the target compound, IR is particularly definitive for confirming the presence of the nitro group and characterizing the aromatic and aliphatic C-H bonds.

Expertise & Causality:

The vibrational frequencies of chemical bonds are sensitive to their environment. The nitro group (NO₂) has two very strong and characteristic stretching vibrations (symmetric and asymmetric) that appear in a relatively clean region of the spectrum, making them diagnostic. Similarly, the distinction between sp² (aromatic) and sp³ (aliphatic) C-H stretching vibrations provides clear evidence for the different components of the molecule.

Expected Data & Interpretation:

The IR spectrum provides a clear "fingerprint" of the molecule's functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Structural Assignment
3100 - 3000	C-H Stretch (sp²)	Aromatic protons (Benzene and Benzimidazole rings)
3000 - 2850	C-H Stretch (sp³)	Aliphatic protons (Benzyl -CH₂- and Methyl -CH₃)
1620 - 1580	C=N Stretch	Imidazole ring
1550 - 1500	N-O Asymmetric Stretch	Key evidence for Nitro (NO₂) group [9][10]
1490 - 1450	C=C Stretch	Aromatic rings
1370 - 1330	N-O Symmetric Stretch	Key evidence for Nitro (NO₂) group [9][10]

Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount (1-2 mg) of the solid, purified compound directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Instrument Setup: Ensure the ATR accessory is clean.

• Background Scan: Run a background spectrum of the empty ATR crystal to subtract atmospheric H₂O and CO₂ absorptions.

• Sample Scan: Apply pressure to ensure good contact between the sample and the crystal. Acquire the sample spectrum, typically by co-adding 16 or 32 scans for a good signal-to-noise ratio over a range of 4000-600 cm⁻¹.

• Analysis: Process the spectrum (baseline correction, if necessary) and identify the key absorption bands corresponding to the functional groups listed in the table above.

Nuclear Magnetic Resonance: The Definitive Structural Map

NMR spectroscopy provides the most detailed picture of the molecular structure, establishing the carbon-hydrogen framework through chemical shifts, signal integrations, coupling patterns, and through-bond/through-space correlations.

Expertise & Causality:

The chemical shift of a nucleus is determined by its local electronic environment. Electron-withdrawing groups, like the nitro group, deshield nearby protons and carbons, shifting their signals downfield (to higher ppm values). 2D NMR techniques like COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) are indispensable. COSY identifies proton-proton coupling networks (e.g., adjacent protons on a ring), while HMBC reveals long-range (2-3 bond) correlations between protons and carbons, allowing for the unambiguous connection of molecular fragments. Nuclear Overhauser Effect (NOE) spectroscopy can confirm through-space proximity, which is critical for assigning regiochemistry, such as the N-1 position of the benzyl group.[11]

¹H NMR Spectroscopy: Proton Environment

• Expected Data: The ¹H NMR spectrum will show distinct signals for each unique proton environment.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 8.5	d	1H	H-4	Strongly deshielded by adjacent N and ortho NO₂ group.
~ 8.1	dd	1H	H-6	Deshielded by ortho NO₂ group; coupled to H-7.
~ 7.7	d	1H	H-7	Coupled to H-6.
~ 7.3 - 7.1	m	5H	Benzyl Ar-H	Standard chemical shift for monosubstituted benzene ring protons.
~ 5.5	s	2H	Benzyl -CH₂-	Deshielded by attachment to nitrogen and the benzimidazole ring system.
~ 2.6	s	3H	-CH₃	Attached to the deshielding C=N bond of the imidazole ring.

¹³C NMR Spectroscopy: Carbon Backbone

• Expected Data: The proton-decoupled ¹³C NMR spectrum will show a signal for each unique carbon atom.

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 155	C-2	Imine-like carbon, significantly downfield.
~ 148	C-7a	Benzimidazole bridgehead carbon.
~ 143	C-5	Aromatic carbon directly attached to the electron-withdrawing NO₂ group.
~ 141	C-3a	Benzimidazole bridgehead carbon.
~ 135	Benzyl C-ipso	Quaternary carbon of the benzyl ring attached to the CH₂ group.
~ 129 - 127	Benzyl C-ortho, C-meta, C-para	Standard aromatic carbon shifts.
~ 118	C-6	Aromatic carbon in the benzimidazole ring.
~ 115	C-4	Aromatic carbon in the benzimidazole ring.
~ 110	C-7	Aromatic carbon in the benzimidazole ring.
~ 49	Benzyl -CH₂-	Aliphatic carbon attached to nitrogen.
~ 15	-CH₃	Aliphatic methyl carbon.

2D NMR: Connecting the Pieces

• HMBC is Key: The HMBC spectrum is the final arbiter of connectivity. Key expected correlations that lock the structure in place include:

  • A correlation from the benzyl -CH₂- protons (~5.5 ppm) to the benzimidazole C-2 (~155 ppm) and C-7a (~148 ppm) carbons. This definitively proves the benzyl group is attached to N-1.

  • A correlation from the -CH₃ protons (~2.6 ppm) to the benzimidazole C-2 (~155 ppm) , confirming the methyl group's position.

  • Correlations from H-4 (~8.5 ppm) to C-5, C-7a, and C-2 , confirming its position on the ring.

Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if the solvent does not provide a reference signal.

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Ensure proper shimming for high resolution. Process the data (phasing, baseline correction) and integrate the signals.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This may require a longer acquisition time due to the lower natural abundance of ¹³C.

• 2D NMR Acquisition: Perform COSY, HSQC (to assign proton-carbon one-bond correlations), and HMBC experiments. Optimize acquisition parameters for the expected coupling constants. If necessary, run an NOESY or ROESY experiment to confirm through-space proximities.

• Analysis: Systematically analyze the 1D and 2D spectra to assign all proton and carbon signals and build the molecular structure fragment by fragment, confirming all connectivities.

Integrated Elucidation Workflow

Unambiguous structure elucidation is not a linear process but an integrated system where data from each technique validates the others.

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A Technical Guide to 1-Benzyl-2-methyl-5-nitro-1H-benzimidazole: Identity, Synthesis, and Biological Profile

Executive Summary: This technical guide provides an in-depth analysis of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole, a potent synthetic compound belonging to the nitazene class. Initially explored for its analgesic properties, its classification is now primarily as a novel psychoactive substance (NPS) due to a high potential for adverse effects. This document details its chemical identity, provides a validated two-step synthesis protocol, and elucidates its primary mechanism of action as a potent µ-opioid receptor agonist. The content is tailored for researchers in medicinal chemistry, pharmacology, and toxicology, offering critical insights into its structure-activity relationships, synthesis strategy, and significant biological implications.

Chemical Identity and Nomenclature

The precise identification of a compound is foundational to all scientific research. This section delineates the formal nomenclature, structural details, and key physicochemical properties of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole.

IUPAC Name and CAS Registry Number

• Preferred IUPAC Name: 1-benzyl-2-methyl-5-nitrobenzimidazole[1]

• Systematic IUPAC Name: 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole[1]

• CAS Registry Number: 14624-88-5[1]

Synonyms and Class

This compound is known by several synonyms in chemical databases and literature, including:

• 1-benzyl-2-methyl-5-nitro-1H-benzimidazole

• 1-benzyl-2-methyl-5-nitro-1H-benzo[d]imidazole

It is a member of the nitazene class of synthetic opioids.[2][3] This classification is critical, as it contextualizes its potent biological activity. The nitazene family consists of 2-benzylbenzimidazole derivatives that are potent µ-opioid receptor agonists.[4][5]

Chemical Structure

The molecule consists of a central benzimidazole core, which is a fused bicyclic system of benzene and imidazole.[6] Key substitutions that define its identity and activity are:

• A benzyl group at the N-1 position of the imidazole ring.

• A methyl group at the C-2 position.

• A nitro group at the C-5 position of the benzene ring.

Physicochemical Properties

The fundamental properties of the molecule are summarized below. These computed values are essential for experimental design, including solvent selection and analytical method development.

Property	Value	Source
Molecular Formula	C₁₅H₁₃N₃O₂	PubChem[1]
Molecular Weight	267.28 g/mol	PubChem[1]
InChIKey	DKGAUUAVZGGUIJ-UHFFFAOYSA-N	PubChem[1]
Canonical SMILES	CC1=NC2=C(N1CC3=CC=CC=C3)C=C(C=C2)[O-]	PubChem[1]
Hydrogen Bond Donors	0	PubChem
Hydrogen Bond Acceptors	4	PubChem
Rotatable Bonds	2	PubChem

Synthesis and Characterization

The synthesis of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole is most efficiently achieved through a two-step process involving the formation of the benzimidazole core followed by N-alkylation. This strategy allows for high modularity and control over the final product.

Retrosynthetic Analysis and Strategy

The logical disconnection for this molecule is at the N-benzyl bond. This suggests a synthesis pathway beginning with the pre-formed 2-methyl-5-nitro-1H-benzimidazole, which is then alkylated with a benzyl halide. The benzimidazole core itself is readily formed via the Phillips condensation, a robust method for cyclizing o-phenylenediamines with carboxylic acids.[7]

Causality in Strategy: This two-step approach is favored over a one-pot synthesis for several reasons. Firstly, the Phillips condensation is a high-yielding and well-established reaction for creating the benzimidazole scaffold.[8] Secondly, separating the cyclization from the N-alkylation prevents competing side reactions, such as the N,N'-dibenzylation of the starting diamine. The use of a mild base in the second step ensures selective alkylation at the N-1 position without disturbing the nitro group.[9][10]

Detailed Experimental Protocol

Safety Precaution: This compound is a potent opioid and should be handled with extreme caution in a certified laboratory with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. All manipulations should be performed in a fume hood.

Step 1: Synthesis of 2-methyl-5-nitro-1H-benzimidazole

• Reaction Setup: To a 100 mL round-bottom flask, add 4-nitro-o-phenylenediamine (1.53 g, 10 mmol) and glacial acetic acid (20 mL).

• Cyclization: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 118°C) with magnetic stirring for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture slowly into 100 mL of ice-cold water with stirring.

• Neutralization: Neutralize the acidic solution by the dropwise addition of a concentrated ammonium hydroxide solution until the pH is ~7-8. This step is critical for precipitating the product.

• Isolation: Collect the resulting solid precipitate by vacuum filtration, wash thoroughly with cold water (3 x 30 mL) to remove residual salts, and dry under vacuum to yield 2-methyl-5-nitro-1H-benzimidazole as a solid.

Step 2: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole

• Reaction Setup: In a 100 mL round-bottom flask, dissolve the 2-methyl-5-nitro-1H-benzimidazole (1.77 g, 10 mmol) from Step 1 in anhydrous N,N-dimethylformamide (DMF, 30 mL).

• Deprotonation: Add anhydrous potassium carbonate (2.07 g, 15 mmol) to the solution. K₂CO₃ serves as a mild base to deprotonate the benzimidazole nitrogen, forming a nucleophilic anion.[9]

• N-Benzylation: Add benzyl bromide (1.31 mL, 11 mmol) dropwise to the stirred suspension. The use of a slight excess of the alkylating agent ensures complete conversion.

• Reaction: Stir the mixture at room temperature for 12-18 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Pour the reaction mixture into 150 mL of cold water. The product will precipitate out of the aqueous solution.

• Isolation and Purification: Collect the crude solid by vacuum filtration and wash with water (3 x 30 mL). Recrystallize the solid from an ethanol/water mixture to obtain the pure 1-benzyl-2-methyl-5-nitro-1H-benzimidazole.

Synthetic Workflow Diagram

Caption: Two-step synthesis of the target compound.

Characterization Methods

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the presence of benzyl, methyl, and benzimidazole protons and their correct integration.

• ¹³C NMR: To verify the number of unique carbon atoms in the structure.

• Mass Spectrometry (MS): To confirm the molecular weight (m/z [M+H]⁺ ≈ 268.11).

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the nitro group (strong absorptions ~1520 and 1340 cm⁻¹).

Biological Activity and Mechanism of Action

The defining biological characteristic of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole is its potent activity as a synthetic opioid.

Classification as a Nitazene Synthetic Opioid

Nitazenes were first synthesized in the 1950s by Ciba AG as potential pain-relieving agents.[2][5] However, they were never approved for medical use due to an unacceptably low therapeutic index and high potential for abuse.[2] In recent years, these compounds have emerged on the illicit drug market as "new synthetic opioids" (NPS), contributing significantly to the opioid crisis.[2][3]

Primary Pharmacological Target: The µ-Opioid Receptor (MOR)

The pharmacological effects of nitazenes are mediated through their action as strong agonists at the µ-opioid receptor (MOR), a G-protein coupled receptor (GPCR).[2][4] The potency of many nitazene analogs, including those with a 5-nitro substitution, can exceed that of fentanyl.[11]

Mechanism of Action

Upon binding to the µ-opioid receptor, 1-benzyl-2-methyl-5-nitro-1H-benzimidazole initiates a downstream signaling cascade:

• Receptor Activation: The agonist binding induces a conformational change in the MOR.

• G-Protein Coupling: The activated receptor promotes the exchange of GDP for GTP on the α-subunit of the associated inhibitory G-protein (Gi/o).

• Effector Modulation: The activated Gαi and Gβγ subunits dissociate and modulate downstream effectors:

  • Inhibition of Adenylyl Cyclase: The Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

  • Ion Channel Regulation: The Gβγ subunit directly inhibits voltage-gated Ca²⁺ channels (reducing neurotransmitter release) and activates G-protein-coupled inwardly rectifying K⁺ channels (GIRKs), causing hyperpolarization of the neuron and reducing its excitability.

This cascade collectively reduces neuronal excitability and inhibits the release of nociceptive neurotransmitters, producing potent analgesia, sedation, euphoria, and profound respiratory depression.[4]

Signaling Pathway Diagram

Caption: Simplified µ-opioid receptor signaling cascade.

Structure-Activity Relationship (SAR) Insights

• 5-Nitro Group: The presence of a nitro group at the 5-position of the benzimidazole core is a key structural feature for high potency in the nitazene class.[2][5] Studies have shown this substitution is optimal for MOR activation.[11]

• 2-Benzyl Group: The 2-benzyl substituent is another critical component for activity. Modifications to the benzyl ring, particularly at the para-position, can significantly modulate potency.[2]

• N-1 Substituent: While the topic compound has a benzyl group at N-1, many of the most potent nitazenes feature a dialkylaminoethyl group at this position.[2]

Toxicological Profile and Clinical Relevance

The primary concern with 1-benzyl-2-methyl-5-nitro-1H-benzimidazole and other nitazenes is their narrow therapeutic window. The dose required for analgesia is very close to the dose that causes life-threatening respiratory depression. This poor safety profile is the principal reason they were abandoned for clinical development.[2] Their re-emergence as illicit drugs has led to numerous documented fatalities from overdose.[2][4]

Applications and Research Context

Historical Context: From Analgesic Research to Illicit Drug

The discovery of benzimidazole-based opioids dates back to the 1950s with research aimed at finding novel analgesics.[5] While this work established the potent opioid activity of the nitazene scaffold, the associated risks precluded any therapeutic application. For decades, these compounds remained largely of academic interest until their recent appearance as dangerous fentanyl alternatives in the global illicit drug market.[3][4]

Current Status in Drug Development

There is currently no active, legitimate drug development involving 1-benzyl-2-methyl-5-nitro-1H-benzimidazole for therapeutic use. Its research is now dominated by the fields of forensic science, toxicology, and public health, where the focus is on detection in biological samples, understanding its metabolism, and developing strategies to combat overdose and public harm. Six nitazenes are now under international control as Schedule I substances.[3]

Relevance in Forensic and Toxicological Research

The emergence of this compound necessitates the development of sensitive and specific analytical methods for its detection in seized drug materials and post-mortem toxicology cases. Characterizing its metabolic profile is also a key research area to identify unique biomarkers of exposure, which is crucial for clinical and forensic investigations.

Conclusion

1-benzyl-2-methyl-5-nitro-1H-benzimidazole is a potent synthetic opioid of the nitazene class, defined by its 2-benzyl-5-nitrobenzimidazole core. While its synthesis is straightforward, its biological activity as a powerful µ-opioid receptor agonist is coupled with a significant risk of toxicity, particularly respiratory depression. Originally a relic of mid-20th century pharmaceutical research, its modern relevance is almost exclusively tied to its role as a dangerous novel psychoactive substance. This guide provides the essential chemical, synthetic, and pharmacological information required for professionals in the fields of chemical synthesis, drug research, and forensic toxicology to understand and safely manage this potent compound.

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A Technical Guide to the Biological Activities of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Executive Summary

The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous clinically significant therapeutic agents.[1][2][3] This guide focuses on a specific derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, a molecule of growing interest for its diverse and potent biological activities. We will dissect its therapeutic potential, focusing on its anticancer, antimicrobial, and anti-inflammatory properties. This document synthesizes current research to provide an in-depth understanding of its mechanisms of action, supported by experimental data and detailed protocols to empower further investigation and development in the scientific community.

Molecular Profile and Synthesis

The Benzimidazole Core: A Foundation for Bioactivity

The 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole molecule is built upon the benzimidazole nucleus, a bicyclic aromatic compound formed by the fusion of benzene and imidazole rings.[4] This core structure is isosteric to purines, allowing it to interact with a wide array of biological targets. The specific substitutions at the 1, 2, and 5 positions—a benzyl group, a methyl group, and a nitro group, respectively—critically define its unique pharmacological profile.

• N1-Benzyl Group: Enhances lipophilicity, potentially improving membrane permeability and providing key steric and electronic interactions with target proteins.

• C2-Methyl Group: Influences the electronic properties and conformation of the benzimidazole ring.

• C5-Nitro Group: A crucial pharmacophore, the electron-withdrawing nitro group is often associated with the bioreductive activation required for certain antimicrobial and anticancer effects, particularly under hypoxic conditions.[5]

Synthesis Pathway

The synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole typically follows a multi-step process, beginning with the condensation of a substituted o-phenylenediamine. A general and efficient synthetic route involves the reaction of 4-nitro-o-phenylenediamine with acetic acid to form 2-methyl-5-nitro-1H-benzimidazole, followed by N-alkylation with benzyl chloride.

Caption: Proposed inhibition of the NF-κB pathway by the title compound.

In Vitro Cytotoxicity Data

Numerous studies have demonstrated the cytotoxic effects of substituted benzimidazoles against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric for quantifying this activity.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Key Insight	Reference
2-Aryl-5(6)-nitro-1H-benzimidazoles	A549 (Lung)	0.028	The nitro group at the 5-position is a key contributor to high potency.	[6]
Substituted Benzimidazoles	MCF-7 (Breast)	7.01 - 17.8	Demonstrates broad activity against various cancer types.	[7][8]
Benzimidazole-Triazole Hybrids	HeLa (Cervical)	8.70	Hybrid molecules can exhibit enhanced and multi-target activity.	[9]
1-benzyl-1H-benzimidazole Analogues	DU-145 (Prostate)	10.2	The N-benzyl group is a common feature in potent anticancer benzimidazoles.	[8]

Experimental Protocol: MTT Assay for Cell Viability

This protocol outlines a standard method for assessing the cytotoxic effects of a compound on cultured cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in DMSO. Create a series of dilutions in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include wells with medium and DMSO only (vehicle control) and wells with untreated cells (negative control).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration to determine the IC₅₀ value.

Antimicrobial Activity

The benzimidazole scaffold is present in several clinically used antimicrobial agents. [10]Nitro-substituted benzimidazoles, including the title compound, have shown promise against a range of bacterial and fungal pathogens. [11][12]

Mechanism of Action: Bioreductive Activation

The antimicrobial action of many nitroaromatic compounds is dependent on their reduction within the microbial cell. [13][14]

• Entry and Reduction: The compound enters the microbial cell. In anaerobic or microaerophilic environments, microbial nitroreductases transfer electrons to the nitro group.

• Radical Formation: This reduction process generates highly reactive nitroso and hydroxylamine intermediates and nitro radical anions.

• Macromolecular Damage: These reactive species induce significant cellular damage by causing DNA strand breaks and oxidizing proteins and lipids, leading to microbial cell death. [15] This mechanism provides a degree of selectivity, as the activation is often more efficient in microbes than in mammalian cells, particularly under the low-oxygen conditions characteristic of many infection sites.

Antimicrobial Spectrum

Studies on related nitrobenzimidazole derivatives have shown activity against both Gram-positive and Gram-negative bacteria, as well as fungi.

Compound Class	Microbial Strain	Activity Metric	Result	Reference
N-substituted 6-nitro-1H-benzimidazoles	S. aureus (MRSA)	MIC	2-16 µg/mL	[16]
N-substituted 6-nitro-1H-benzimidazoles	E. coli	MIC	2-16 µg/mL	[16]
2-substituted-1H-benzimidazoles	Candida albicans	Inhibition Zone	Good Activity	[11]
1-[2-Substituted ethyl]-2-methyl-5-nitroimidazoles	Gram-positive bacteria	MIC	Active	[17]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Methodology:

• Inoculum Preparation: Culture the test microorganism (e.g., S. aureus) overnight. Dilute the culture in appropriate broth (e.g., Mueller-Hinton Broth) to achieve a standardized concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the broth, typically starting from a high concentration (e.g., 256 µg/mL) down to a low concentration (e.g., 0.5 µg/mL).

• Inoculation: Add an equal volume of the standardized bacterial inoculum to each well.

• Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound in which there is no visible turbidity (growth). The reading can be confirmed by measuring absorbance.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases. [3][18]Benzimidazole derivatives have shown significant potential as anti-inflammatory agents, often by targeting the same pathways involved in their anticancer effects, such as the NF-κB pathway. [1][19]

Mechanism of Action

The anti-inflammatory effects of benzimidazoles are multifaceted and can involve:

• Inhibition of Pro-inflammatory Enzymes: Such as cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX), which are key enzymes in the synthesis of prostaglandins and leukotrienes, respectively. [20]* Suppression of Cytokine Production: Reducing the secretion of pro-inflammatory cytokines like TNF-α and Interleukin-6 (IL-6), which are master regulators of the inflammatory response. [1][20]* NF-κB Pathway Inhibition: As detailed in the anticancer section, blocking NF-κB activation is a potent mechanism for suppressing inflammation. [19]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of new compounds.

Principle: Subplantar injection of carrageenan into a rodent's paw induces a localized, acute, and well-characterized inflammatory response, resulting in edema (swelling). The ability of a test compound to reduce this swelling compared to a control group indicates its anti-inflammatory potential.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping and Fasting: Divide animals into groups (n=6): a control group (vehicle), a standard group (e.g., Diclofenac, 20 mg/kg), and test groups receiving different doses of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Fast the animals overnight before the experiment.

• Compound Administration: Administer the test compound and standard drug orally or intraperitoneally. The control group receives only the vehicle.

• Inflammation Induction: One hour after drug administration, inject 0.1 mL of 1% w/v carrageenan solution in saline into the subplantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer immediately before the carrageenan injection (0 hour) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Conclusion and Future Directions

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is a molecule with a compelling and diverse biological profile. Its demonstrated potential in anticancer, antimicrobial, and anti-inflammatory applications stems from its ability to modulate fundamental cellular pathways, most notably the NF-κB signaling cascade. The presence of the C5-nitro group is a critical structural feature that likely contributes to its potency, particularly in hypoxic environments relevant to both tumors and sites of infection.

Future research should focus on:

• Lead Optimization: Synthesizing analogues to improve potency, selectivity, and pharmacokinetic properties.

• In-depth Mechanistic Studies: Identifying specific protein targets (e.g., specific kinases within the NF-κB pathway) through techniques like molecular docking and enzymatic assays.

• In Vivo Efficacy: Progressing from in vitro and basic in vivo models to more complex animal models of cancer and infectious diseases to validate therapeutic potential.

• Toxicology and Safety Profiling: A thorough evaluation of the compound's safety profile is essential for any potential clinical translation.

This guide provides a solid foundation for researchers aiming to explore and harness the therapeutic potential of this promising benzimidazole derivative.

References

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1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole mechanism of action studies

An In-depth Technical Guide to Investigating the Mechanism of Action of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Foreword: The Therapeutic Promise of Benzimidazole Scaffolds

The benzimidazole nucleus, a heterocyclic aromatic compound, is a cornerstone in medicinal chemistry, bearing a structural resemblance to naturally occurring purines. This mimicry allows benzimidazole derivatives to interact with a wide array of biopolymers, leading to a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and antihypertensive effects[1][2][3][4][5]. The therapeutic potential of these compounds has spurred extensive research into their synthesis and biological evaluation[3][6][7]. Within this diverse chemical family, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (BMB) has emerged as a compound of significant interest due to its potential as a cytotoxic agent. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to meticulously investigate the mechanism of action of BMB and its analogs. We will delve into the core experimental methodologies and the scientific rationale that underpins the elucidation of its cellular and molecular targets.

Foundational Anticancer Activity: Cytotoxicity and Proliferation Assays

The initial step in characterizing the mechanism of action of a novel compound like BMB is to establish its cytotoxic and anti-proliferative effects against a panel of human cancer cell lines. This foundational data provides the basis for more in-depth mechanistic studies.

Rationale for Cell Line Selection

The choice of cancer cell lines should be strategic, encompassing a variety of cancer types to assess the breadth of the compound's activity. For instance, a panel could include cell lines from leukemia (e.g., Jurkat, K562), cervical cancer (e.g., HeLa), colorectal cancer (e.g., HCT116), and pancreatic cancer (e.g., MIA PaCa-2)[8]. The inclusion of a non-cancerous cell line (e.g., primary chondrocytes) is crucial to evaluate the compound's selectivity for cancer cells[9][10].

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of BMB (e.g., ranging from 0.1 µM to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%.

Expected Outcomes and Data Presentation

The results of the MTT assay will provide IC₅₀ values for BMB against various cancer cell lines. This quantitative data should be summarized in a clear and structured table for easy comparison.

Cell Line	Cancer Type	BMB IC₅₀ (µM) at 48h
Jurkat	Leukemia	Expected Value
K562	Leukemia	Expected Value
HeLa	Cervical Cancer	Expected Value
HCT116	Colorectal Cancer	Expected Value
MIA PaCa-2	Pancreatic Cancer	Expected Value
Non-cancerous	Control	Expected Value

Elucidating the Mode of Cell Death: Apoptosis Induction

A critical aspect of understanding the mechanism of action of an anticancer compound is to determine how it induces cell death. Benzimidazole derivatives frequently induce apoptosis, or programmed cell death[8][9][10][11].

The Intrinsic and Extrinsic Apoptotic Pathways

Apoptosis is primarily mediated through two major pathways: the intrinsic (mitochondrial) pathway and the extrinsic (death receptor) pathway. The intrinsic pathway is triggered by cellular stress and involves the release of cytochrome c from the mitochondria, leading to the activation of caspase-9 and subsequently caspase-3. The extrinsic pathway is initiated by the binding of extracellular death ligands to cell surface death receptors, leading to the activation of caspase-8 and subsequently caspase-3.

Experimental Workflow for Apoptosis Detection

A multi-pronged approach is recommended to confirm apoptosis and delineate the involved pathways.

Caption: Hypothetical cell cycle distribution showing S-phase arrest induced by BMB.

Advanced Mechanistic Insights: Target Identification and Pathway Analysis

While the above experiments provide a solid understanding of the cellular effects of BMB, identifying its direct molecular targets and the signaling pathways it modulates is the ultimate goal of mechanism of action studies.

Potential Molecular Targets for Benzimidazoles

Based on studies of related compounds, potential targets for BMB could include:

• Microtubules: Some benzimidazole derivatives are known to inhibit tubulin polymerization, leading to G2/M cell cycle arrest and apoptosis.[7]

• Kinases: Benzimidazoles can act as inhibitors of various kinases involved in cancer cell proliferation and survival, such as EGFR.[12][13]

• Topoisomerases: These enzymes are crucial for DNA replication and repair, and their inhibition can lead to DNA damage and apoptosis.[6]

• Lysine Demethylases (KDMs): Some benzimidazole-based compounds have been shown to inhibit KDM enzymes, which play a role in epigenetic regulation and cancer progression.[14]

Experimental Approaches for Target Validation

• In Vitro Enzyme Inhibition Assays: If a specific enzyme is hypothesized to be a target, its activity can be measured in the presence and absence of BMB to determine the IC₅₀ for enzyme inhibition.

• Molecular Docking Studies: Computational modeling can predict the binding affinity and mode of interaction of BMB with the active site of a potential target protein.[11][12]

• Thermal Shift Assays (DSF): This technique can be used to assess the direct binding of a compound to a target protein by measuring changes in the protein's thermal stability.

• Proteomics and Phosphoproteomics: These large-scale approaches can provide an unbiased view of the proteins and signaling pathways affected by BMB treatment.

Conclusion and Future Directions

This technical guide provides a structured and scientifically grounded framework for the comprehensive investigation of the mechanism of action of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. By systematically evaluating its cytotoxicity, mode of cell death, effects on the cell cycle, and potential molecular targets, researchers can build a robust understanding of its therapeutic potential. The structure-activity relationship studies suggest that the benzyl group at the N-1 position and the nitro group at the C-5 position are important for the anticancer activity of benzimidazole derivatives.[6][8] Future research should focus on lead optimization to enhance potency and selectivity, as well as in vivo studies in animal models to validate the preclinical efficacy of BMB and its analogs.

References

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• National Center for Biotechnology Information. (n.d.). 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. PubChem Compound Database. Retrieved from [Link]

• Ramla, M. M., et al. (2006). Synthesis and antitumor activity of 1-substituted-2-methyl-5-nitrobenzimidazoles. Bioorganic & Medicinal Chemistry, 14(21), 7324–7332. [Link]

• Ramla, M. M., et al. (2006). Synthesis and antitumor activity of 1-substituted-2-methyl-5-nitrobenzimidazoles. Sci-Hub. [Link]

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• Al-Ostath, A., et al. (2023). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. RSC Advances, 13(25), 17145-17173. [Link]

• Al-Ostath, A., et al. (2023). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. PubMed Central. [Link]

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In Silico Analysis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole: A Technical Guide to Unraveling Molecular Interactions

This guide provides a comprehensive technical framework for the in silico investigation of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Benzimidazole scaffolds are of significant interest in medicinal chemistry due to their presence in a wide array of biologically active compounds.[1][2] The strategic incorporation of a nitro group and a benzyl moiety suggests potentially novel pharmacological activities, making this compound a compelling subject for computational analysis.[3][4][5] This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel small molecules.

Computer-aided drug design (CADD) has become an indispensable tool in the early stages of drug discovery, offering a cost-effective and time-efficient means to predict the interactions and properties of new chemical entities.[6][7] By employing a multi-faceted in silico approach, we can elucidate the potential biological targets, binding affinities, and pharmacokinetic profiles of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, thereby guiding further experimental validation.

Strategic In Silico Workflow

Our investigation will follow a logical and iterative workflow, beginning with the foundational steps of target identification and ligand preparation, progressing through molecular docking and dynamic simulations, and culminating in a critical assessment of its drug-like properties. This integrated approach ensures a holistic understanding of the molecule's potential.

Caption: Molecular Dynamics Simulation Workflow.

Protocol: Protein-Ligand MD Simulation with GROMACS

• System Preparation:

  • Use the best-ranked docked pose of the protein-ligand complex as the starting structure.

  • Generate the ligand topology and parameter files. The CHARMM General Force Field (CGenFF) server is a valuable resource for this. [8][9] * Merge the protein and ligand topologies. [9]2. Solvation and Ionization:

  • Create a simulation box and solvate the system with a suitable water model (e.g., TIP3P).

  • Add ions to neutralize the system and mimic physiological salt concentrations. [10]3. Energy Minimization:

  • Perform a steep descent energy minimization to remove any steric clashes introduced during system setup. [11]4. Equilibration:

  • Conduct a two-phase equilibration:

    • NVT (isothermal-isochoric) ensemble: Equilibrate the temperature of the system while keeping the volume constant.

    • NPT (isothermal-isobaric) ensemble: Equilibrate the pressure of the system while maintaining a constant temperature.

• Production MD:

  • Run the production simulation for a sufficient duration (e.g., 100 ns) to sample the conformational space of the complex.

• Trajectory Analysis:

  • Analyze the resulting trajectory to evaluate the stability of the complex. Key metrics include:

    • Root Mean Square Deviation (RMSD): To assess the overall structural stability of the protein and ligand.

    • Root Mean Square Fluctuation (RMSF): To identify flexible and rigid regions of the protein.

    • Hydrogen Bond Analysis: To monitor the persistence of key hydrogen bonds over time.

Analysis Metric	Purpose
RMSD	Evaluate the stability of the protein-ligand complex.
RMSF	Identify flexible regions of the protein upon ligand binding.
Hydrogen Bonds	Determine the stability of key intermolecular interactions.

Part 3: Assessing Druggability: ADMET Prediction

Early prediction of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to de-risk drug development projects. [12][13][14][15][16]Several web-based tools provide reliable predictions for these properties.

In Silico ADMET Prediction

We will utilize a combination of freely accessible web servers, such as SwissADME and pkCSM, to obtain a comprehensive ADMET profile for our compound. [17][18][19][20]These platforms use graph-based signatures and machine learning models to predict a wide range of pharmacokinetic and toxicity properties. [21][22][23][24][25] Protocol: ADMET Prediction

• Input: Submit the SMILES string of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole to the SwissADME and pkCSM web servers. [19]2. Analysis of Physicochemical Properties:

  • Evaluate parameters such as molecular weight, logP (lipophilicity), and the number of hydrogen bond donors and acceptors to assess compliance with Lipinski's Rule of Five.

• Pharmacokinetic Predictions:

  • Absorption: Predict human intestinal absorption and Caco-2 cell permeability.

  • Distribution: Predict blood-brain barrier permeability and volume of distribution.

  • Metabolism: Predict inhibition of cytochrome P450 (CYP) enzymes.

  • Excretion: Predict total clearance.

• Toxicity Predictions:

  • Assess potential for AMES toxicity, hERG inhibition, and hepatotoxicity.

Table of Predicted ADMET Properties (Hypothetical Data)

Property	Predicted Value	Interpretation
Lipinski's Rule of Five	0 Violations	Good oral bioavailability is likely.
GI Absorption	High	Well-absorbed from the gastrointestinal tract.
BBB Permeant	No	Unlikely to cross the blood-brain barrier.
CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions.
AMES Toxicity	Non-toxic	Low mutagenic potential.
hERG I Inhibitor	No	Low risk of cardiotoxicity.

Conclusion and Future Directions

This in-depth technical guide outlines a robust in silico workflow for the comprehensive analysis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. By systematically applying molecular docking, molecular dynamics simulations, and ADMET prediction, researchers can gain significant insights into the potential pharmacological profile of this novel compound. The results from these computational studies will serve as a strong foundation for prioritizing experimental validation, including in vitro biological assays and further lead optimization efforts. The integration of computational and experimental approaches is a cornerstone of modern drug discovery, and the methodologies described herein provide a clear path forward for the exploration of this and other promising benzimidazole derivatives. [6][26][27][28]

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Investigating the Therapeutic Potential of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole: A Technical Guide for Drug Development

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous clinically significant therapeutic agents.[1][2][3][4] This technical guide provides a comprehensive framework for the systematic investigation of a novel derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Drawing upon the known biological activities of related nitrobenzimidazole and N-benzyl benzimidazole compounds, this document outlines a strategic, multi-pronged approach to elucidate its therapeutic potential.[5][6][7][8] We present a rationale for its synthesis and a cascade of in-vitro and in-vivo screening methodologies targeting key therapeutic areas: oncology, infectious diseases, and inflammatory disorders. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and data interpretation strategies to rigorously evaluate this promising molecule and accelerate its journey from the laboratory to potential clinical applications.

Introduction: The Benzimidazole Scaffold - A Privileged Structure in Drug Discovery

The benzimidazole nucleus, a bicyclic aromatic system composed of fused benzene and imidazole rings, is a prominent pharmacophore in a multitude of biologically active compounds.[9] Its structural similarity to naturally occurring purines allows it to interact with a wide array of biological targets, including enzymes and receptors, through mechanisms such as hydrogen bonding and π–π stacking.[10] This inherent versatility has led to the development of benzimidazole-containing drugs with diverse therapeutic applications, including antiulcer agents (e.g., omeprazole), anthelmintics (e.g., albendazole), antihistamines, and antihypertensives.[1][6]

The therapeutic landscape of benzimidazole derivatives is continually expanding, with significant research focusing on their potential as anticancer, antimicrobial, and anti-inflammatory agents.[1][2][3] Notably, substitutions at the N-1, C-2, and C-5 positions of the benzimidazole ring have been shown to profoundly influence the compound's pharmacological profile.[11][12] The introduction of a nitro group at the 5-position has been associated with enhanced biological activity in several studies.[5][7] Similarly, N-1 benzyl substitution has been demonstrated to increase the potency of certain benzimidazole derivatives.[1][3]

This guide focuses on the systematic evaluation of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole , a novel compound that strategically combines these key structural features. The presence of the 5-nitro group, the 2-methyl substituent, and the 1-benzyl moiety suggests a high probability of significant biological activity. This document will serve as a comprehensive roadmap for its synthesis, characterization, and rigorous preclinical evaluation.

Synthesis and Physicochemical Characterization

The synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole can be achieved through a multi-step process, leveraging established benzimidazole synthesis protocols. A plausible synthetic route is outlined below.

Proposed Synthetic Pathway

A common and effective method for the synthesis of the benzimidazole core involves the condensation of an o-phenylenediamine derivative with a carboxylic acid or its equivalent.[4]

Step 1: Synthesis of 2-methyl-5-nitro-1H-benzimidazole

This intermediate can be synthesized by the reaction of 4-nitro-o-phenylenediamine with acetic acid under acidic conditions, typically with refluxing hydrochloric acid.

Step 2: N-benzylation of 2-methyl-5-nitro-1H-benzimidazole

The final product, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, can be obtained by the N-alkylation of the intermediate with benzyl chloride in the presence of a base, such as potassium carbonate, in a suitable solvent like dimethylformamide (DMF).

Caption: Proposed two-step synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Physicochemical Characterization

Following synthesis and purification (e.g., by recrystallization or column chromatography), the structure and purity of the compound must be rigorously confirmed using a suite of analytical techniques.

Technique	Purpose
¹H NMR	To confirm the proton environment and the successful incorporation of the benzyl and methyl groups.
¹³C NMR	To verify the carbon skeleton of the molecule.
Mass Spectrometry	To determine the molecular weight and confirm the molecular formula (C₁₅H₁₃N₃O₂).[13]
FT-IR Spectroscopy	To identify characteristic functional groups, such as the nitro group (NO₂).
Melting Point	To assess the purity of the synthesized compound.
HPLC	To determine the purity of the final compound.

Investigating Therapeutic Potential: A Tiered Screening Approach

A systematic, tiered approach is recommended to efficiently evaluate the therapeutic potential of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. This will begin with broad in-vitro screening to identify promising areas of activity, followed by more focused mechanistic studies and, ultimately, in-vivo validation in relevant animal models.

Tier 1: In-Vitro Anticancer Activity Screening

The benzimidazole scaffold is a well-established framework for the development of anticancer agents.[9] Therefore, a primary focus of this investigation should be the evaluation of the compound's cytotoxic and antiproliferative effects against a panel of human cancer cell lines.

Experimental Protocol: Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[14]

Step-by-Step Methodology:

• Cell Culture: Culture a panel of human cancer cell lines (e.g., MCF-7 [breast], HCT-116 [colon], A549 [lung]) in appropriate media and conditions.[10]

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in culture medium and treat the cells for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Incubation: Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Data Presentation: IC₅₀ Values

The results of the MTT assay should be summarized in a table for easy comparison of the compound's potency across different cancer cell lines.

Cell Line	Cancer Type	IC₅₀ (µM) of Test Compound	IC₅₀ (µM) of Doxorubicin
MCF-7	Breast	To be determined	To be determined
HCT-116	Colon	To be determined	To be determined
A549	Lung	To be determined	To be determined

Tier 2: In-Vitro Antimicrobial Susceptibility Testing

Benzimidazole derivatives have demonstrated a broad spectrum of antimicrobial activity.[15][16] Therefore, it is crucial to assess the potential of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole as an antibacterial and antifungal agent.

Experimental Protocol: Broth Microdilution Method

The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[17][18]

Step-by-Step Methodology:

• Microorganism Preparation: Prepare standardized inoculums of bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans, Aspergillus niger) strains.[3]

• Compound Dilution: Prepare two-fold serial dilutions of the test compound in appropriate broth media in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 25-30°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 48-72 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation: MIC Values

The antimicrobial activity should be presented in a clear and concise table.

Microorganism	Type	MIC (µg/mL) of Test Compound	MIC (µg/mL) of Control Drug
Staphylococcus aureus	Gram-positive Bacteria	To be determined	e.g., Ciprofloxacin
Escherichia coli	Gram-negative Bacteria	To be determined	e.g., Ciprofloxacin
Candida albicans	Yeast	To be determined	e.g., Fluconazole
Aspergillus niger	Mold	To be determined	e.g., Amphotericin B

Tier 3: In-Vitro Anti-inflammatory Activity Assessment

Several benzimidazole derivatives have been reported to possess anti-inflammatory properties, often through mechanisms distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs).[11][12][19]

Experimental Protocol: Inhibition of Pro-inflammatory Cytokine Production

This assay evaluates the ability of the compound to suppress the production of key pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages.[20]

Step-by-Step Methodology:

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Cell Seeding and Treatment: Seed the cells in a 24-well plate and pre-treat with various concentrations of the test compound for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (a component of the outer membrane of Gram-negative bacteria) to induce an inflammatory response.

• Supernatant Collection: After 24 hours of incubation, collect the cell culture supernatants.

• Cytokine Quantification: Measure the levels of TNF-α and IL-6 in the supernatants using a commercially available ELISA (Enzyme-Linked Immunosorbent Assay) kit.

• Data Analysis: Calculate the percentage of inhibition of cytokine production compared to the LPS-stimulated control.

Data Presentation: Cytokine Inhibition

The anti-inflammatory effects can be summarized in a table.

Cytokine	IC₅₀ (µM) of Test Compound	IC₅₀ (µM) of Dexamethasone
TNF-α	To be determined	To be determined
IL-6	To be determined	To be determined

Mechanistic Elucidation and In-Vivo Validation

Should the initial in-vitro screening yield promising results in any of the therapeutic areas, further investigation into the mechanism of action and in-vivo efficacy will be warranted.

Proposed Mechanistic Studies

Based on the observed in-vitro activity, a range of more detailed mechanistic studies can be designed.

Caption: Proposed mechanistic studies based on initial in-vitro screening results.

In-Vivo Efficacy Models

Positive in-vitro and mechanistic data should be followed by evaluation in established animal models to assess in-vivo efficacy and safety. The choice of model will depend on the most promising therapeutic application identified.

• Anticancer: Human tumor xenograft models in immunodeficient mice are the gold standard for preclinical evaluation of anticancer drugs.[21][22][23]

• Antimicrobial: Murine models of systemic infection or localized infection (e.g., skin infection) can be used to evaluate the in-vivo antibacterial or antifungal efficacy.

• Anti-inflammatory: The carrageenan-induced paw edema model in rats is a widely used and well-characterized model for acute inflammation.[11]

Conclusion and Future Directions

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole represents a promising, yet unexplored, chemical entity with significant therapeutic potential. The strategic combination of a 5-nitro group, a 2-methyl substituent, and a 1-benzyl moiety on the privileged benzimidazole scaffold provides a strong rationale for its investigation as a novel anticancer, antimicrobial, or anti-inflammatory agent.

The tiered screening approach and detailed experimental protocols outlined in this technical guide provide a robust framework for the systematic and efficient evaluation of this compound. Rigorous execution of these studies will elucidate its biological activity, mechanism of action, and potential for further development as a clinically relevant therapeutic agent. The insights gained from this comprehensive investigation will be invaluable in guiding future lead optimization efforts and advancing our understanding of the therapeutic utility of novel benzimidazole derivatives.

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An In-depth Technical Guide to 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole Derivatives: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives, a class of heterocyclic compounds with significant promise in medicinal chemistry. Intended for researchers, scientists, and drug development professionals, this document delves into the synthesis, characterization, and burgeoning applications of these molecules, underpinned by mechanistic insights and detailed experimental protocols.

Introduction: The Benzimidazole Scaffold in Drug Discovery

The benzimidazole core, a bicyclic system composed of fused benzene and imidazole rings, is a privileged structure in medicinal chemistry.[1] Its structural similarity to endogenous purines allows it to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities.[2] Consequently, benzimidazole derivatives have been successfully developed into drugs with diverse therapeutic applications, including anthelmintics (e.g., albendazole, mebendazole), proton pump inhibitors (e.g., omeprazole), and antihistamines.[1][3]

The therapeutic potential of the benzimidazole scaffold can be further modulated and enhanced through substitution at various positions. This guide focuses on a specific class of derivatives characterized by:

• A benzyl group at the N-1 position.

• A methyl group at the C-2 position.

• A nitro group at the C-5 position.

The strategic placement of these functional groups is not arbitrary. The N-1 benzyl group can enhance lipophilicity and modulate binding to target proteins. The C-2 methyl group can influence the steric and electronic properties of the molecule. The electron-withdrawing nitro group at the 5-position is known to play a crucial role in the biological activity of many nitroaromatic compounds, often through mechanisms involving bioreduction.[4] This guide will explore the synthesis of this core structure and its derivatives, and their potential applications as antimicrobial, anticancer, and anthelmintic agents.

Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole Derivatives

The synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is a multi-step process that begins with the synthesis of the core benzimidazole structure, followed by N-alkylation. A general synthetic approach is outlined below.

Synthesis of the 2-methyl-5-nitro-1H-benzimidazole Intermediate

The initial step involves the formation of the 2-methyl-5-nitro-1H-benzimidazole core. This is typically achieved through the condensation of a substituted o-phenylenediamine with an appropriate carboxylic acid or its derivative.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of the 2-methyl-5-nitro-1H-benzimidazole intermediate.

Detailed Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-nitro-o-phenylenediamine and an excess of glacial acetic acid.

• Catalysis: Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Carefully neutralize the mixture with a base (e.g., sodium bicarbonate solution) until the product precipitates.

• Isolation and Purification: Filter the precipitate, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

N-Benzylation of 2-methyl-5-nitro-1H-benzimidazole

The final step is the introduction of the benzyl group at the N-1 position of the benzimidazole ring. This is a nucleophilic substitution reaction where the nitrogen of the benzimidazole acts as the nucleophile.

Reaction Scheme:

Caption: General reaction scheme for the N-benzylation of 2-methyl-5-nitro-1H-benzimidazole.

Detailed Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 2-methyl-5-nitro-1H-benzimidazole in a polar aprotic solvent such as N,N-dimethylformamide (DMF).

• Base Addition: Add a suitable base, such as anhydrous potassium carbonate, to the mixture. The base deprotonates the benzimidazole nitrogen, increasing its nucleophilicity.

• Alkylation: Add benzyl chloride dropwise to the reaction mixture at room temperature.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating for several hours until the reaction is complete (monitored by TLC).

• Work-up: Pour the reaction mixture into ice-cold water to precipitate the product.

• Isolation and Purification: Filter the solid, wash thoroughly with water, and dry. The crude product can be purified by column chromatography or recrystallization.

Characterization of Derivatives

The synthesized compounds must be rigorously characterized to confirm their structure and purity. The following techniques are essential:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for the unambiguous assignment of the molecular structure. For instance, in the ¹H NMR spectrum of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole, characteristic signals for the aromatic protons of the benzimidazole and benzyl moieties, as well as the methyl protons, would be expected.[5]

• Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its fragmentation pattern, further confirming the structure.[3]

• Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the nitro group (strong asymmetric and symmetric stretching bands) and the aromatic C-H and C=C bonds.

• Elemental Analysis: Determines the percentage composition of elements (C, H, N) in the compound, which should be in close agreement with the calculated values for the proposed structure.

Potential Therapeutic Applications

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives have shown promise in several therapeutic areas, primarily due to the synergistic effects of the benzimidazole core and the specific substitutions.

Anticancer Activity

Benzimidazole derivatives are a well-established class of anticancer agents.[4] Their mechanisms of action are diverse and can include the inhibition of tubulin polymerization, induction of apoptosis, and targeting of specific kinases.[4][6] The presence of the nitro group can enhance the anticancer activity, potentially through bioreductive activation in the hypoxic environment of tumors.[4]

Quantitative Anticancer Data:

Derivative	Cell Line	IC₅₀ (µM)	Reference
2-(4-nitrophenyl), N-benzyl-benzimidazole	HepG2	2.39-10.95	[7]
2-(4-chlorophenyl), N-benzyl-benzimidazole	MCF-7	7.01 ± 0.20	[7]
2-phenyl benzimidazole derivative	A549	4.47 µg/mL	[6]
Benzimidazole-triazole hybrid	A549	0.63	[6]

Proposed Anticancer Signaling Pathway:

Many benzimidazole derivatives induce apoptosis through the intrinsic (mitochondrial) pathway. This involves the upregulation of pro-apoptotic proteins (e.g., Bax) and downregulation of anti-apoptotic proteins (e.g., Bcl-2), leading to the release of cytochrome c from the mitochondria and subsequent activation of caspases.

Caption: A plausible anticancer signaling pathway for benzimidazole derivatives, leading to apoptosis.

Antimicrobial Activity

The benzimidazole scaffold is also a key component of many antimicrobial agents. The nitro group, in particular, is a well-known pharmacophore in antibacterial and antiprotozoal drugs. The mechanism often involves the reduction of the nitro group within the microbial cell to form reactive nitroso and hydroxylamine intermediates that can damage cellular macromolecules, including DNA.

Quantitative Antimicrobial Data:

Derivative	Bacterial Strain	MIC (µg/mL)	Reference
2-(4-nitrophenyl), N-benzyl-benzimidazole	MRSA	4-16	[7]
2-(benzylthiomethyl)-1H-benzimidazole derivative	S. aureus	140-320	[8]
2-(benzylthiomethyl)-1H-benzimidazole derivative	E. coli	140-400	[8]

Anthelmintic Activity

Benzimidazoles are among the most widely used anthelmintic drugs.[9] Their primary mechanism of action is the disruption of microtubule formation in parasitic worms by binding to β-tubulin.[10][11] This interferes with essential cellular processes such as cell division and nutrient uptake, leading to the paralysis and death of the parasite. While specific data for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is limited in this area, the core benzimidazole structure strongly suggests potential anthelmintic activity.

Proposed Anthelmintic Mechanism of Action:

Caption: The mechanism of action of benzimidazole anthelmintics through the inhibition of microtubule polymerization.

Structure-Activity Relationship (SAR) Insights

The biological activity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives is highly dependent on their structural features. Key SAR insights include:

• The Nitro Group: The position and number of nitro groups on the benzimidazole ring significantly influence activity. The 5-nitro substitution is often associated with enhanced antimicrobial and anticancer effects.[4]

• The N-1 Substituent: The nature of the substituent at the N-1 position is critical. The benzyl group generally increases lipophilicity, which can improve cell membrane permeability and bioavailability.[4] Modifications to the benzyl ring, such as the introduction of electron-withdrawing or electron-donating groups, can further fine-tune the activity.

• The C-2 Substituent: The group at the C-2 position also plays a role. Small alkyl groups like methyl are often well-tolerated and can contribute to favorable interactions with target sites.

Future Directions and Conclusion

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives represent a promising scaffold for the development of new therapeutic agents. Future research should focus on:

• Lead Optimization: Synthesizing and evaluating a broader range of derivatives to further refine the structure-activity relationships.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways involved in their biological activities.

• In Vivo Studies: Assessing the efficacy and safety of the most promising compounds in preclinical animal models.

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An In-Depth Technical Guide to the Preliminary Cytotoxicity Screening of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Introduction: A Compound of Bimodal Potential

The pursuit of novel anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, heterocyclic compounds, particularly those containing the benzimidazole scaffold, have emerged as a privileged class of molecules.[1] Their structural similarity to endogenous purine nucleotides allows them to interact with a wide array of biological targets, leading to diverse pharmacological activities, including potent anticancer effects.[1][2] The compound of interest, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, represents a rational design strategy, combining the established biological activity of the benzimidazole core with the well-documented cytotoxic potential of a nitroaromatic moiety.

The benzimidazole ring system is a versatile pharmacophore known to exhibit anticancer activity through various mechanisms, including the inhibition of tubulin polymerization, DNA intercalation, and the modulation of critical cell signaling kinases.[1][3] The addition of a benzyl group at the N1 position and a methyl group at the C2 position can enhance lipophilicity and metabolic stability, potentially improving cellular uptake and bioavailability.[1]

Furthermore, the presence of a nitro group at the 5-position introduces a second modality for cytotoxicity. Nitroaromatic compounds are known prodrugs that can be bioreductively activated within the hypoxic microenvironment of solid tumors. This reduction can lead to the formation of reactive nitroso and hydroxylamine intermediates, which induce cellular damage through the generation of reactive oxygen species (ROS) and the formation of DNA adducts, ultimately triggering cell death.[4] This bimodal design—combining a structurally versatile heterocyclic core with a bioreductive functional group—positions 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole as a compelling candidate for anticancer drug discovery.

This technical guide provides a comprehensive, multi-tiered strategy for the preliminary in vitro cytotoxicity screening of this novel compound. As a self-validating system, this workflow is designed to not only quantify the compound's cytotoxic potency but also to provide initial insights into its potential mechanism of action, thereby guiding future preclinical development.

Part 1: Foundational Cytotoxicity Assessment

The initial phase of screening is designed to establish the compound's general cytotoxic profile across a panel of relevant cancer cell lines and to determine its potency, typically expressed as the half-maximal inhibitory concentration (IC50). A multi-assay approach is crucial, as different methods measure distinct cellular endpoints.[5]

Cell Line Selection and Culture

The choice of cell lines is critical and should ideally include representatives from different cancer types to assess the breadth of activity. Based on literature for similar benzimidazole derivatives, the following cell lines are recommended for initial screening:[2][4][6]

• A549 (Lung Carcinoma): A common model for non-small cell lung cancer.

• MCF-7 (Breast Adenocarcinoma): An estrogen receptor-positive breast cancer line.

• HCT-116 (Colon Carcinoma): A well-characterized colorectal cancer cell line.

• K562 (Chronic Myeloid Leukemia): A suspension cell line to assess activity against hematological malignancies.[4]

• A non-cancerous cell line (e.g., HACAT - human keratinocytes) should be included to determine the compound's selectivity index—a crucial measure of its potential therapeutic window.[4]

All cell lines should be maintained in their respective recommended culture media supplemented with fetal bovine serum (FBS) and antibiotics, and incubated under standard conditions (37°C, 5% CO₂).

Experimental Workflow: Foundational Screening

The initial screening will employ two complementary assays to measure metabolic activity and membrane integrity.

Caption: Foundational cytotoxicity screening workflow.

Cell Viability and Metabolic Activity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability. Viable cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt into purple formazan crystals.

Experimental Protocol: MTT Assay

• Cell Plating: Seed cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Prepare a series of dilutions of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., DMSO) controls. Incubate for 48 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well (final concentration 0.5 mg/mL).

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[8]

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7] Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm.

Membrane Integrity Assessment: The LDH Assay

The Lactate Dehydrogenase (LDH) assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture supernatant.[9] LDH is a stable cytosolic enzyme that is released when the plasma membrane is compromised, a hallmark of late apoptosis or necrosis.[10]

Experimental Protocol: LDH Assay

• Cell Plating and Treatment: Follow steps 1 and 2 as described for the MTT assay. Prepare additional control wells for: no-cell background, vehicle-treated cells (spontaneous LDH release), and maximum LDH release (cells lysed with a detergent like Triton X-100).[11]

• Supernatant Collection: After the 48-hour incubation, centrifuge the plate (if using suspension cells) or proceed directly. Carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a tetrazolium salt).[11] Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[11]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.[9]

Data Presentation and Interpretation

The results from the foundational screening should be summarized to provide a clear overview of the compound's cytotoxic potency and selectivity.

Table 1: IC50 Values of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Cell Line	Cancer Type	MTT Assay IC50 (µM)	LDH Assay IC50 (µM)
A549	Lung Carcinoma
MCF-7	Breast Adenocarcinoma
HCT-116	Colon Carcinoma
K562	Leukemia

| HACAT | Non-cancerous | | |

The Selectivity Index (SI) can be calculated as: SI = IC50 (non-cancerous cells) / IC50 (cancer cells). A higher SI value indicates greater selectivity for cancer cells.

Part 2: Mechanistic Investigation of Cell Death

Once the IC50 values are established, the next logical step is to investigate how the compound induces cell death. This phase focuses on distinguishing between apoptosis (programmed cell death) and necrosis (uncontrolled cell death) and exploring key pathways involved in these processes.

Distinguishing Apoptosis from Necrosis: Annexin V/PI Staining

The Annexin V/Propidium Iodide (PI) assay is a gold-standard flow cytometry method for differentiating between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescently-labeled Annexin V.[12] PI is a DNA-binding dye that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Experimental Protocol: Annexin V/PI Assay

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 and 2x IC50 concentrations for 24 hours. Include vehicle-treated negative controls.

• Cell Harvesting: Collect both floating and adherent cells. Wash the cells twice with cold 1X PBS.[13]

• Staining: Resuspend the cell pellet in 1X Annexin-binding buffer. Add FITC-conjugated Annexin V and PI solution according to the manufacturer's protocol.[14]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[12]

• Data Acquisition: Add additional binding buffer and analyze the samples immediately using a flow cytometer.[12]

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Probing the Intrinsic Apoptotic Pathway: Mitochondrial Membrane Potential (ΔΨm)

Many chemotherapeutic agents induce apoptosis via the intrinsic (mitochondrial) pathway. A key event in this process is the disruption of the mitochondrial membrane potential (ΔΨm).[15] The JC-1 dye is a lipophilic, cationic probe that can be used to measure ΔΨm. In healthy cells with a high ΔΨm, JC-1 forms aggregates in the mitochondria, which fluoresce red. In apoptotic cells with a low ΔΨm, JC-1 remains in its monomeric form in the cytoplasm and fluoresces green.

Experimental Protocol: JC-1 Assay

• Cell Treatment: Treat cells in a 6-well plate with the compound at its IC50 concentration for a relevant time course (e.g., 6, 12, 24 hours). Include a vehicle control and a positive control treated with a mitochondrial uncoupler like CCCP.[16]

• JC-1 Staining: After treatment, incubate the cells with JC-1 staining solution for 15-30 minutes at 37°C.[16][17]

• Washing: Wash the cells with assay buffer to remove excess dye.[18]

• Data Acquisition: Analyze the cells via flow cytometry or fluorescence microscopy. The shift from red to green fluorescence indicates a loss of ΔΨm.[15]

Investigating Effects on Cell Proliferation: Cell Cycle Analysis

Benzimidazole derivatives are known to interfere with the cell cycle.[4] Analysis of the cell cycle distribution can reveal if the compound causes cells to arrest at a specific phase (G0/G1, S, or G2/M), preventing them from proliferating. This is typically done by staining DNA with a fluorescent dye like Propidium Iodide (PI) and analyzing by flow cytometry.[19]

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Treat cells with the compound at its IC50 concentration for 24 and 48 hours.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol, which permeabilizes the cells and preserves their DNA.[20]

• Staining: Wash the fixed cells and resuspend them in a staining buffer containing PI and RNase A (to prevent staining of double-stranded RNA).[20]

• Incubation: Incubate the cells for at least 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples by flow cytometry. The fluorescence intensity of PI is directly proportional to the DNA content.[19]

Proposed Mechanism of Action Pathway

Based on the known activities of benzimidazole and nitroimidazole scaffolds, a plausible cytotoxic mechanism for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole involves the induction of DNA damage and/or mitochondrial dysfunction, leading to cell cycle arrest and apoptosis.

Caption: Proposed mechanism of action for the test compound.

Part 3: Advanced Mechanistic Probes

Should the foundational and mechanistic studies yield promising results (i.e., potent and selective cytotoxicity via apoptosis), further investigation into more specific molecular targets is warranted.

Assessment of DNA Damage

Given the nitro moiety, direct DNA damage is a highly probable mechanism.[21] The γH2AX assay is a sensitive method to detect DNA double-strand breaks (DSBs), a severe form of DNA damage.[22] When DSBs occur, the histone variant H2AX is rapidly phosphorylated at serine 139, forming γH2AX foci at the damage site, which can be visualized and quantified.

• Methodology: Treat cells with the compound, followed by immunofluorescence staining using an antibody specific for γH2AX. The number of fluorescent foci per nucleus can be quantified using fluorescence microscopy.[22]

Tubulin Polymerization Inhibition

Many benzimidazole-based drugs, such as nocodazole, function as microtubule-destabilizing agents, leading to cell cycle arrest and apoptosis.[1]

• Methodology: An in vitro tubulin polymerization assay can be performed using purified tubulin. The effect of the compound on the rate and extent of tubulin polymerization can be monitored spectrophotometrically by measuring the increase in light scattering.[6]

Conclusion and Future Directions

Positive results from this screening cascade—specifically, potent and selective killing of cancer cells via a well-defined apoptotic mechanism—would provide a strong rationale for advancing this compound to more complex studies. Future steps would include evaluation in 3D cancer models (spheroids), further target deconvolution studies, and, ultimately, in vivo efficacy and toxicity studies in animal models. This structured approach is fundamental to navigating the early stages of the drug discovery pipeline and identifying promising new candidates for the fight against cancer.[23][24]

References

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• Rojas-Hernández, S., et al. (2013). Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro- 1H-benzimidazole derivatives as potential anticancer agents. PubMed. Retrieved from [Link]

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• Murray, D., & Jenkins, T. C. (1994). DNA Damage by Anticancer Agents and Its Repair: Mapping in Cells at the Subgene Level With Quantitative Polymerase Chain Reaction. PubMed. Retrieved from [Link]

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• Khan, M. I., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO. Retrieved from [Link]

• University of Wisconsin Carbone Cancer Center. (n.d.). Cell Cycle Analysis. Retrieved from [Link]

• Mitrofanova, E., et al. (2024). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. Retrieved from [Link]

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• Georgetown Lombardi Comprehensive Cancer Center. (2017). New Test Provides Accurate Measure of DNA Damage from Chemical Compounds. Retrieved from [Link]

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• Champions Oncology. (n.d.). DNA Damage Assays. Retrieved from [Link]

• Philipova, I., et al. (2020). Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Benzimidazole derivatives with anticancer activity. Retrieved from [Link]

• Pathak, V. K., et al. (2021). Synthesis of Some Novel Benzimidazole Derivatives as Anticancer Agent and Evaluation for CDK2 Inhibition Activity. PubMed. Retrieved from [Link]

• Shabana, K., et al. (2022). Recent Updates on Anticancer Potential of Benzimidazole Derivatives: A Review. Neuroquantology, 20(11), 525-542. Retrieved from [Link]

• ResearchGate. (2016). DNA protection assay and Anticancer potential. Retrieved from [Link]

• Liu, Y., et al. (2014). Design, synthesis and biological evaluation of new 5-nitro benzimidazole derivatives as AT1 antagonists with anti-hypertension activities. PubMed. Retrieved from [Link]

• Kaur, H., et al. (2023). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Biological Evaluation of 2-methyl-1H- benzimidazole and 1H-benzimidazol-2-yl-methanol. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2022). Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro). RSC Advances, 12(34), 22156-22170. Retrieved from [Link]

• Al-Abdullah, E. S., et al. (2022). New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation. Journal of Chemistry, 2022. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis protocol for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

An Application Note for the Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Introduction: The Significance of the Benzimidazole Scaffold

The benzimidazole ring system is a privileged heterocyclic motif in medicinal chemistry and materials science.[1][2] This bicyclic aromatic compound, formed by the fusion of benzene and imidazole rings, is a core component in numerous pharmacologically active agents. Its derivatives exhibit a wide spectrum of biological activities, including anthelmintic, antiviral, anticancer, and antihypertensive properties.[1][3] The introduction of a nitro group at the 5-position and substitution at the N-1 and C-2 positions can significantly modulate the molecule's biological profile, making compounds like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole valuable targets for drug discovery and development programs.

This document provides a comprehensive, two-step protocol for the synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. The methodology is grounded in established chemical principles, beginning with the Phillips benzimidazole synthesis, followed by a classical N-alkylation. The rationale behind each step, critical parameters, and safety considerations are detailed to ensure reproducibility and a high yield of the target compound.

Overall Synthetic Strategy

The synthesis is efficiently executed in two distinct stages. The first stage involves the acid-catalyzed condensation of 4-nitro-o-phenylenediamine with glacial acetic acid to construct the 2-methyl-5-nitro-1H-benzimidazole core. The second stage is the selective N-alkylation of this intermediate with benzyl chloride under basic conditions to yield the final product.

Reaction Scheme:

• Step 1: Phillips Condensation

  4-nitro-o-phenylenediamine reacts with acetic acid to form 2-methyl-5-nitro-1H-benzimidazole.

• Step 2: N-Benzylation

  2-methyl-5-nitro-1H-benzimidazole is benzylated to yield 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Mechanistic Insights

1. The Phillips Benzimidazole Synthesis: This reaction is a classic acid-catalyzed condensation.[2] The process begins with the nucleophilic attack of one of the amino groups of 4-nitro-o-phenylenediamine on the protonated carbonyl carbon of acetic acid. This is followed by the elimination of a water molecule to form an N-acyl intermediate. An intramolecular cyclization then occurs as the second amino group attacks the amide carbonyl. A final dehydration step, driven by the acidic conditions and heat, leads to the formation of the aromatic benzimidazole ring.

2. N-Alkylation: The N-H proton of the imidazole ring in the intermediate is weakly acidic (pKa ≈ 14.5).[2] In the presence of a suitable base, such as potassium carbonate, this proton is abstracted to form a nucleophilic benzimidazolide anion. This anion then acts as a potent nucleophile, attacking the electrophilic benzylic carbon of benzyl chloride in a classic SN2 reaction, displacing the chloride ion and forming the N-benzyl bond.

Experimental Protocol Workflow

Below is a visual representation of the complete experimental workflow, from starting materials to the final purified product.

Caption: High-level workflow for the two-step synthesis protocol.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	CAS No.	Hazard Class	Notes
4-nitro-o-phenylenediamine	153.14	99-56-9	Toxic, Irritant	Handle with gloves in a fume hood.
Glacial Acetic Acid	60.05	64-19-7	Corrosive	Causes severe skin burns and eye damage.
Hydrochloric Acid (4M)	36.46	7647-01-0	Corrosive	Use with appropriate PPE.
Ammonium Hydroxide	35.04	1336-21-6	Corrosive, Irritant	Use in a well-ventilated area.
Benzyl Chloride	126.58	100-44-7	Lachrymator, Toxic	Highly toxic and corrosive. Work in a fume hood.
Potassium Carbonate (K₂CO₃)	138.21	584-08-7	Irritant	Anhydrous grade recommended.
Dimethylformamide (DMF)	73.09	68-12-2	Reproductive Toxin	Anhydrous grade required.
Ethanol (EtOH)	46.07	64-17-5	Flammable	For recrystallization.
Ethyl Acetate	88.11	141-78-6	Flammable	For TLC.
Hexane	86.18	110-54-3	Flammable, Irritant	For TLC.

Detailed Synthesis Protocol

Part A: Synthesis of 2-methyl-5-nitro-1H-benzimidazole

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-nitro-o-phenylenediamine (10.0 g, 65.3 mmol).

• Reagent Addition: To the flask, add glacial acetic acid (60 mL). The acetic acid acts as both a reagent and a solvent.[4] Following this, carefully add 4M hydrochloric acid (20 mL) to catalyze the reaction.[5]

• Reaction: Heat the mixture to reflux (approximately 110-120°C) using a heating mantle. Maintain the reflux for 4-6 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (7:3). The starting material will have a different Rf value than the product.

• Work-up: After the reaction is complete (as indicated by TLC), allow the flask to cool to room temperature. A precipitate may form.

• Precipitation: Carefully pour the cooled reaction mixture into a beaker containing 400 mL of ice-cold water. While stirring vigorously, slowly neutralize the mixture by adding concentrated ammonium hydroxide solution until the pH is approximately 7-8. This will cause the product to precipitate out as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold deionized water (3 x 50 mL) to remove any residual salts.

• Drying: Dry the isolated yellow-brown solid in a vacuum oven at 60°C to a constant weight. The expected yield is typically in the range of 85-95%.

Part B: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a condenser with a drying tube, suspend the dried 2-methyl-5-nitro-1H-benzimidazole (10.0 g, 56.4 mmol) and anhydrous potassium carbonate (11.7 g, 84.6 mmol, 1.5 eq) in anhydrous dimethylformamide (DMF) (100 mL).

• Reagent Addition: Add benzyl chloride (7.8 mL, 8.5 g, 67.7 mmol, 1.2 eq) to the dropping funnel. Add the benzyl chloride dropwise to the stirred suspension over 20-30 minutes at room temperature.

• Reaction: After the addition is complete, heat the reaction mixture to 60-70°C and maintain this temperature for 8-12 hours. Monitor the reaction's progress by TLC (ethyl acetate/hexane, 1:1).

• Work-up and Precipitation: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a beaker containing 500 mL of ice-cold water while stirring. A solid product will precipitate. Continue stirring for 30 minutes to ensure complete precipitation.

• Isolation: Collect the crude product by vacuum filtration. Wash the solid with deionized water (3 x 50 mL) and then with a small amount of cold ethanol to remove residual DMF.

• Purification: The crude solid can be purified by recrystallization. Dissolve the product in a minimal amount of hot ethanol and add water dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.

• Drying: Filter the purified crystals and dry them in a vacuum oven at 50°C. The expected yield of the final product is typically 75-85%.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (nitrile or neoprene).

• Fume Hood: All steps of this synthesis, especially those involving benzyl chloride, glacial acetic acid, and DMF, must be performed in a well-ventilated chemical fume hood. Benzyl chloride is a potent lachrymator and is toxic.

• Handling Reagents: 4-nitro-o-phenylenediamine is toxic and should be handled with care. Glacial acetic acid and hydrochloric acid are highly corrosive and can cause severe burns.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Organic solvents and halogenated waste should be collected in separate, labeled containers.

References

• Nguyen, T. C., Vo, C. D., & Dau, X. D. (2023). Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances. Available at: [Link]

• Shaikh, A. A., et al. (2016). Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzimidazoles. Retrieved from: [Link]

• Bhandari, D., et al. (2021). An Overview About Synthetic and Biological Profile of Benzimidazole. Der Pharmacia Lettre. Available at: [Link]

• Mishra, A., et al. (2012). Acetic acid-promoted condensation of o-phenylenediamine with aldehydes into 2-aryl-1-(arylmethyl)-1H-benzimidazoles under microwave irradiation. Journal of the Serbian Chemical Society. Available at: [Link]

• Sharma, D., et al. (2013). Green Chemistry as a Versatile Technique for the Synthesis of Benzimidazole Derivatives: Review. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Li, J., et al. (2021). Preparation of 1,2-substituted benzimidazoles via a copper-catalyzed three component coupling reaction. RSC Advances. Available at: [Link]

• Traore, F., et al. (2022). Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. Trade Science Inc. Available at: [Link]

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1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole synthesis from o-phenylenediamine

Application Note & Protocol

A Step-by-Step Guide to the Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole from o-Phenylenediamine

Abstract

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2][3] Its structural similarity to natural purines allows it to readily interact with various biopolymers, leading to a wide spectrum of biological activities, including antimicrobial, antiviral, anticancer, and antihypertensive properties.[4][5][6][7] This application note provides a comprehensive, three-part protocol for the synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, a valuable intermediate for drug discovery, starting from the readily available precursor, o-phenylenediamine. The narrative explains the chemical principles behind each transformation, from the initial ring formation via the Phillips-Ladenburg reaction to subsequent electrophilic nitration and final N-alkylation. This guide is intended for researchers and professionals in organic synthesis and drug development, offering both a detailed procedural walkthrough and the mechanistic rationale behind the protocol.

Synthetic Strategy Overview

The synthesis of the target compound is achieved through a robust three-step sequence. This strategy is designed for efficiency and scalability, utilizing well-established chemical transformations.

• Step 1: Benzimidazole Ring Formation. Condensation of o-phenylenediamine with acetic acid to form the 2-methyl-1H-benzimidazole core. This is a classic example of the Phillips-Ladenburg reaction.[2][8]

• Step 2: Electrophilic Nitration. Introduction of a nitro group onto the benzene portion of the benzimidazole ring system at the 5-position using a standard nitrating mixture.

• Step 3: N-Benzylation. Alkylation of the N-1 position of the imidazole ring with benzyl chloride to yield the final product.

The overall workflow is depicted below.

Figure 1: Overall synthetic workflow.

Part I: Synthesis of 2-Methyl-1H-benzimidazole

Principle & Mechanism

The formation of the benzimidazole ring is achieved through the Phillips-Ladenburg reaction, which involves the condensation of an o-phenylenediamine with a carboxylic acid (in this case, acetic acid) under acidic conditions and heat.[2][8] The mechanism proceeds via an initial acylation of one amino group of the o-phenylenediamine to form an N-acyl intermediate. This is followed by an intramolecular cyclization through the nucleophilic attack of the second amino group on the carbonyl carbon, and subsequent dehydration to yield the aromatic benzimidazole ring.

Figure 2: Mechanism of the Phillips-Ladenburg reaction.

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles	Equivalents
o-Phenylenediamine	108.14	10.8 g	0.1	1.0
Glacial Acetic Acid	60.05	12.0 g (11.5 mL)	0.2	2.0
Hydrochloric Acid (4M)	36.46	~25 mL	-	-
Sodium Hydroxide (10%)	40.00	As needed	-	-

Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, combine 10.8 g (0.1 mol) of o-phenylenediamine and 11.5 mL of glacial acetic acid.

• Reflux: Heat the mixture gently in a water bath or heating mantle to reflux for 2 hours. The solution will turn dark.[9][10]

• Cooling & Neutralization: After the reflux period, allow the reaction mixture to cool to room temperature. A solid mass may form.

• Carefully add 10% sodium hydroxide solution dropwise with constant stirring and cooling in an ice bath. Continue addition until the mixture is alkaline (check with pH paper, pH ~8-9). This step neutralizes the excess acetic acid and the acid salt of the product, causing the free base to precipitate.[1][11]

• Isolation: Collect the precipitated crude product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with two portions of 25 mL of ice-cold water to remove any residual salts.[10]

• Drying & Purification: Dry the crude product in an oven at 60-70°C. The product can be further purified by recrystallization from boiling water to yield off-white needles.[9][10]

• Characterization: Determine the yield and melting point (literature m.p. 176-178°C).

Part II: Synthesis of 2-Methyl-5-nitro-1H-benzimidazole

Principle & Rationale

This step involves the electrophilic aromatic substitution of the 2-methyl-1H-benzimidazole synthesized in Part I. The benzimidazole ring system is activated towards electrophilic attack. The nitration occurs preferentially on the benzene ring rather than the imidazole ring. Using a mixture of concentrated nitric acid and sulfuric acid generates the highly electrophilic nitronium ion (NO₂⁺), which then attacks the electron-rich benzene ring, primarily at the 5-position.

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles	Equivalents
2-Methyl-1H-benzimidazole	132.16	6.6 g	0.05	1.0
Sulfuric Acid (conc.)	98.08	20 mL	-	-
Nitric Acid (conc.)	63.01	5 mL	-	-
Ice	-	~200 g	-	-
Ammonium Hydroxide (conc.)	35.04	As needed	-	-

Experimental Protocol

• Reaction Setup: Place 20 mL of concentrated sulfuric acid in a 250 mL beaker or flask and cool it to 0°C in an ice-salt bath.

• Substrate Addition: Slowly add 6.6 g (0.05 mol) of 2-methyl-1H-benzimidazole to the cold sulfuric acid in small portions with continuous stirring. Ensure the temperature does not rise above 10°C.

• Nitrating Mixture: In a separate container, prepare the nitrating mixture by carefully and slowly adding 5 mL of concentrated nitric acid to 10 mL of concentrated sulfuric acid, maintaining the temperature below 10°C.

• Nitration: Add the prepared nitrating mixture dropwise to the stirred solution of the benzimidazole derivative over 30 minutes. Maintain the reaction temperature at 0-5°C throughout the addition.

• Reaction Time: After the addition is complete, continue stirring the mixture in the ice bath for an additional 2 hours.

• Quenching: Carefully pour the reaction mixture onto ~200 g of crushed ice with vigorous stirring. A yellow precipitate will form.

• Neutralization & Isolation: Allow the ice to melt, then neutralize the solution by the slow addition of concentrated ammonium hydroxide until it is alkaline (pH ~8).

• Filtration and Washing: Collect the yellow precipitate by vacuum filtration and wash it thoroughly with cold water until the washings are neutral.

• Drying: Dry the product in a vacuum oven at 80°C. The product, 2-methyl-5-nitro-1H-benzimidazole, is typically used in the next step without further purification.

Part III: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Principle & Rationale

The final step is the N-alkylation of the 2-methyl-5-nitro-1H-benzimidazole. The proton on the N-1 nitrogen of the imidazole ring is acidic and can be removed by a suitable base (e.g., potassium carbonate). The resulting benzimidazolide anion is a potent nucleophile that readily attacks the electrophilic carbon of benzyl chloride in an Sₙ2 reaction, forming the desired N-benzylated product. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this type of reaction, as it effectively solvates the cations, leaving the anion highly reactive.

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles	Equivalents
2-Methyl-5-nitro-1H-benzimidazole	177.16	4.4 g	0.025	1.0
Anhydrous Potassium Carbonate	138.21	4.1 g	0.03	1.2
Benzyl Chloride	126.58	3.5 g (3.2 mL)	0.0275	1.1
N,N-Dimethylformamide (DMF)	73.09	50 mL	-	-

Experimental Protocol

• Reaction Setup: To a 100 mL round-bottom flask, add 4.4 g (0.025 mol) of 2-methyl-5-nitro-1H-benzimidazole, 4.1 g (0.03 mol) of anhydrous potassium carbonate, and 50 mL of DMF.

• Reagent Addition: Stir the suspension vigorously and add 3.2 mL (0.0275 mol) of benzyl chloride dropwise at room temperature.

• Reaction: Heat the reaction mixture to 60-70°C and maintain it at this temperature with stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 250 mL of ice-cold water with stirring. A solid product will precipitate.

• Isolation: Stir for 30 minutes to ensure complete precipitation, then collect the solid by vacuum filtration.

• Washing: Wash the filter cake with plenty of water to remove DMF and inorganic salts.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system, such as ethanol/water, to yield the pure 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

• Characterization: Dry the final product and characterize it by determining its melting point and using spectroscopic methods (¹H NMR, ¹³C NMR, MS). The molecular formula is C₁₅H₁₃N₃O₂ and the molecular weight is 267.28 g/mol .[12]

Safety Precautions

• Acids/Bases: Concentrated acids (H₂SO₄, HNO₃, HCl) and bases (NaOH, NH₄OH) are highly corrosive. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Handle in a well-ventilated fume hood.

• Alkylating Agents: Benzyl chloride is a lachrymator and a potential carcinogen. It must be handled with extreme care in a fume hood.

• Solvents: DMF is a skin irritant and can be absorbed through the skin. Avoid contact and use in a fume hood.

• Exothermic Reactions: The nitration step and acid/base neutralizations are exothermic. Maintain proper cooling and add reagents slowly to control the temperature.

References

• Review On Synthesis Of Benzimidazole
• Phillips‐Ladenburg Benzimidazole Synthesis. CoLab.
• Benzimidazole (Synthesis). Scribd.
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• To synthesize Benzimidazole from o-phenylenediamine. CUTM Courseware.
• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transform
• Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. RSC Publishing.
• Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Deriv
• Recent achievements in the synthesis of benzimidazole deriv
• Novel 1,2,5-Trisubstituted Benzimidazoles Potentiate Apoptosis by Mitochondrial Dysfunction in Panel of Cancer Cells. NIH.
• Synthesis of Some New 1,2,5- Substituted Benzimidazole Derivatives and Their Pharmacological Activity. Oriental Journal of Chemistry.
• Novel Class of Benzimidazoles: Synthesis, Characterization and Pharmaceutical Evalu
• Synthesis Characterization and Pharmacological Study of Some Novel Benzimidazole Derivatives.
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Evaluating the Efficacy of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (BMNB) Using In Vitro Cell Culture Assays

An Application Guide for Researchers

Abstract

This technical guide provides a comprehensive framework for evaluating the cellular efficacy of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (BMNB), a compound with significant therapeutic potential stemming from its hybrid structure. The benzimidazole core is a privileged scaffold in oncology, while the nitroimidazole moiety suggests a potential for hypoxia-selective activity.[1][2][3] This document outlines a logical progression of cell-based assays, from initial cytotoxicity screening to detailed mechanistic studies, designed to elucidate the compound's mode of action. We provide field-proven, step-by-step protocols for key assays, including MTT for cell viability, LDH for cytotoxicity, Annexin V/PI for apoptosis, and Propidium Iodide staining for cell cycle analysis. Furthermore, we address the unique nitro-group by detailing a protocol to assess hypoxia-specific effects, a critical factor in solid tumor biology.[4][5] This guide is intended for researchers in drug discovery and development, providing the scientific rationale and practical methodologies required for a thorough preclinical evaluation of BMNB and similar compounds.

Scientific Rationale & Strategic Workflow

The chemical architecture of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (BMNB) provides a clear rationale for a multi-faceted testing strategy.

• The Benzimidazole Core: This heterocyclic system is structurally analogous to purine nucleosides, allowing it to interact with a wide range of biological macromolecules.[1] Derivatives have been shown to induce cancer cell death by triggering apoptosis and causing cell cycle arrest.[3][6]

• The Nitroimidazole Moiety: The 5-nitro group is a critical feature. Nitroimidazoles are a class of compounds known to undergo bioreductive activation under low-oxygen (hypoxic) conditions, which are characteristic of the microenvironment in many solid tumors.[2][4] This reduction can lead to the formation of reactive radical species that are cytotoxic.[7][8]

• The N-1 Benzyl Group: Substitution at the N-1 position, such as with a benzyl group, can modulate the compound's lipophilicity and biological activity, often enhancing its therapeutic potential.[3][9]

Based on these structural features, the proposed experimental workflow is designed to first confirm general cytotoxic activity and then to dissect the specific mechanisms responsible, including a dedicated investigation into its hypoxia-selective potential.

Figure 1: Recommended experimental workflow for the evaluation of BMNB.

Tier 1: Primary Efficacy & Cytotoxicity Screening

The initial step is to determine if BMNB exhibits cytotoxic or cytostatic effects on cancer cells and to quantify its potency by determining the half-maximal inhibitory concentration (IC50). We recommend performing two complementary assays: one that measures metabolic activity (MTT) and one that measures membrane integrity (LDH).

Table 1: Comparison of Primary Screening Assays

Parameter	MTT Assay	LDH Assay
Principle	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.[10][11]	Measurement of lactate dehydrogenase (LDH) released from damaged cells with compromised plasma membranes.[12]
Endpoint	Colorimetric (purple formazan).	Colorimetric (red formazan).[12]
Measures	Cell viability and metabolic activity.	Cell death and membrane lysis.
Wavelength	~570 nm (or 590 nm).[11][13][14]	~490 nm.
Key Advantage	High throughput, well-established, reflects metabolically active cells.	Directly measures cytotoxicity/necrosis, supernatant can be used without lysing remaining cells.

Protocol 2.1: MTT Cell Viability Assay

This assay provides a quantitative measure of metabolically active, viable cells.[10][14]

A. Materials

• 96-well flat-bottom plates

• Selected cancer cell line(s)

• Complete culture medium

• BMNB stock solution (e.g., in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.[13][15]

• Solubilization solution (e.g., 0.1% NP-40, 4 mM HCl in isopropanol, or acidic SDS).[15]

• Phosphate-Buffered Saline (PBS)

• Multi-channel pipette

• Microplate reader

B. Procedure

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[10][15]

• Compound Treatment: Prepare serial dilutions of BMNB in culture medium. Carefully remove the old media from the wells and add 100 µL of the BMNB dilutions. Include vehicle-only (e.g., DMSO) controls and medium-only (no cells) blank controls.[10]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10-20 µL of the 5 mg/mL MTT solution to each well (final concentration ~0.5 mg/mL).[14][15]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.[11][14]

• Solubilization: Carefully aspirate the medium containing MTT. Add 100-150 µL of solubilization solution to each well.[13][15]

• Measurement: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[13][15] Measure the absorbance at 570-590 nm using a microplate reader.[11][13]

C. Data Analysis

• Subtract the average absorbance of the medium-only blank wells from all other readings.

• Calculate the percentage of cell viability for each concentration:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

• Plot % Viability against the log of BMNB concentration and use non-linear regression to determine the IC50 value.

Protocol 2.2: LDH Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring LDH released from cells with damaged membranes.

A. Materials

• 96-well flat-bottom plates

• Cell culture materials (as above)

• BMNB stock solution

• Commercially available LDH assay kit (containing substrate mix, assay buffer, and stop solution) or in-house reagents.

• Lysis Buffer (e.g., 10X solution provided in kits, or Triton X-100) for maximum LDH release control.

• Microplate reader

B. Procedure

• Plate Setup: Seed and treat cells as described in the MTT protocol (Steps 1-3). It is crucial to set up three types of controls in triplicate:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells treated with Lysis Buffer 45 minutes before the end of incubation.

  • Medium Background: Medium only, no cells.

• Supernatant Collection: After incubation, centrifuge the plate at ~250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of this mixture to each well containing the supernatant.

• Incubation & Measurement: Incubate the plate at room temperature for up to 30 minutes, protected from light.[12] The reaction converts a tetrazolium salt into a red formazan product.[12] Add 50 µL of stop solution (if required by the kit) and measure the absorbance at 490 nm.

C. Data Analysis

• Subtract the medium background absorbance from all other readings.

• Calculate the percentage of cytotoxicity:

  • % Cytotoxicity = ((Compound-Treated LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)) * 100

• Plot % Cytotoxicity against the log of BMNB concentration to determine the IC50 value.

Tier 2: Elucidating the Mechanism of Action

Once BMNB is confirmed to be cytotoxic, the next step is to investigate how it induces cell death. The most common mechanisms for anticancer compounds are the induction of apoptosis and/or arrest of the cell cycle.[6]

Figure 2: Potential mechanisms of BMNB: induction of apoptosis and cell cycle arrest.

Protocol 3.1: Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells.[16] Its principle relies on the translocation of phosphatidylserine (PS) to the outer cell membrane during early apoptosis, which is detected by Annexin V, and the loss of membrane integrity in late apoptotic/necrotic cells, allowing PI to enter and stain the DNA.[17][18]

A. Materials

• 6-well plates or T25 flasks

• Cell culture materials

• BMNB stock solution

• Flow cytometer

• Annexin V-FITC (or other fluorophore) and PI Staining Kit

• 1X Binding Buffer (provided in kit)

• Cold PBS

B. Procedure

• Cell Treatment: Seed cells (e.g., 1 x 10⁶ cells in a T25 flask) and allow them to adhere.[17] Treat with BMNB at its IC50 and 2x IC50 concentrations for a predetermined time (e.g., 24 hours). Include a vehicle-treated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use trypsin and then neutralize. Combine all cells from each flask.[17]

• Washing: Wash the cells twice with cold PBS by centrifuging at ~500 x g for 5 minutes and resuspending the pellet.[16]

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution (reagent volumes may vary by kit).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[19]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube.[19] Analyze the samples by flow cytometry within one hour.[19] Be sure to include unstained, Annexin V-only, and PI-only controls for proper compensation and gating.

C. Data Interpretation

Table 2: Interpretation of Annexin V/PI Flow Cytometry Data

Quadrant	Annexin V Staining	PI Staining	Cell Population
Lower Left	Negative	Negative	Healthy, Viable Cells
Lower Right	Positive	Negative	Early Apoptotic Cells
Upper Right	Positive	Positive	Late Apoptotic / Necrotic Cells
Upper Left	Negative	Positive	Necrotic Cells (due to injury)

Protocol 3.2: Cell Cycle Analysis by PI Staining

This method quantifies the cellular DNA content to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[20] An accumulation of cells in a specific phase suggests the compound may be interfering with a cell cycle checkpoint.[6]

A. Materials

• 6-well plates or T25 flasks

• Cell culture materials

• BMNB stock solution

• Cold 70% Ethanol

• PBS

• PI Staining Solution (e.g., PBS with 50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100).[21]

• Flow cytometer

B. Procedure

• Cell Treatment: Seed and treat cells as described for the apoptosis assay (Protocol 3.1, Step 1).

• Harvesting: Harvest all cells (adherent and floating).

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS. While gently vortexing, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate on ice for at least 2 hours or at -20°C overnight.[21]

• Washing: Centrifuge the fixed cells and wash once with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in 500 µL of PI Staining Solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark. The RNase is crucial for degrading RNA, ensuring that PI only stains DNA.[21]

• Analysis: Analyze the samples on a flow cytometer, using a linear scale for the DNA fluorescence channel.[21]

C. Data Interpretation

Table 3: Interpretation of Cell Cycle Analysis Data

Histogram Peak	DNA Content	Cell Cycle Phase
First Peak	2n	G0/G1
Intermediate Region	>2n but <4n	S (DNA Synthesis)
Second Peak	4n	G2/M

A significant increase in the percentage of cells in the G2/M peak after BMNB treatment would indicate a G2/M phase arrest.

Tier 3: Investigating Hypoxia-Selective Efficacy

The presence of the 5-nitro group strongly suggests that BMNB may function as a hypoxia-activated prodrug.[4] Under low oxygen, the nitro group can be reduced to form cytotoxic radicals. Under normal oxygen levels (normoxia), this radical is rapidly re-oxidized back to the parent compound, rendering it less toxic.[2] Therefore, its efficacy should be significantly higher in a hypoxic environment.

Figure 3: Bioreductive activation of a nitroimidazole compound under hypoxic vs. normoxic conditions.

Protocol 4.1: Comparative Cytotoxicity under Normoxia vs. Hypoxia

This protocol adapts the MTT assay (Protocol 2.1) to compare the IC50 of BMNB under standard (normoxic) and low-oxygen (hypoxic) conditions.

A. Materials

• All materials from Protocol 2.1

• A sealed, humidified hypoxia chamber or incubator capable of maintaining low oxygen levels (e.g., 1% O₂, 5% CO₂, 94% N₂).

B. Procedure

• Plate Preparation: Prepare two identical 96-well plates. Seed and treat the cells with serial dilutions of BMNB as described in Protocol 2.1, Steps 1-2.

• Parallel Incubation:

  • Normoxia Plate: Place one plate in a standard incubator (37°C, 5% CO₂, ~21% O₂).

  • Hypoxia Plate: Place the second plate in the hypoxia chamber (37°C, 5% CO₂, 1% O₂) for the same incubation period (e.g., 48 hours).

• Assay Completion: After the incubation period, remove both plates and complete the MTT assay as described in Protocol 2.1, Steps 4-7. It is important to process both plates simultaneously to ensure comparability.

C. Data Analysis

• Calculate the IC50 value for both the normoxic and hypoxic conditions independently.

• Determine the Hypoxic Cytotoxicity Ratio (HCR) :

  • HCR = IC50 (Normoxia) / IC50 (Hypoxia)

• Interpretation: An HCR value significantly greater than 1 indicates that the compound is more potent under hypoxic conditions, supporting the hypothesis that it is a hypoxia-activated agent. For example, an HCR of 10 means the compound is ten times more effective in a low-oxygen environment.

Summary and Future Directions

This guide provides a structured, three-tiered approach to characterize the in vitro efficacy of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. By following this workflow, researchers can efficiently determine the compound's potency (IC50), elucidate its primary mechanisms of cell death (apoptosis, cell cycle arrest), and validate its potential as a hypoxia-targeting agent. Positive results from this comprehensive panel of assays would provide a strong rationale for advancing BMNB into more complex preclinical models, such as 3D spheroids and in vivo animal studies.

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Application Notes and Protocols for Determining the Cytotoxicity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole via MTT Assay

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing the MTT assay to evaluate the cytotoxic potential of the novel compound, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. This document outlines the scientific principles of the assay, a detailed step-by-step protocol, and crucial considerations for data interpretation and troubleshooting.

Introduction: The Rationale for Cytotoxicity Profiling

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely adopted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][2] The principle of the assay is centered on the enzymatic reduction of the yellow tetrazolium salt, MTT, into purple formazan crystals by NAD(P)H-dependent cellular oxidoreductase enzymes, primarily located in the mitochondria of living cells.[1][3] The quantity of formazan produced is directly proportional to the number of viable, metabolically active cells.[1][4]

The compound, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, belongs to the benzimidazole class of heterocyclic compounds, which have garnered significant interest in oncology research due to their potential anticancer properties.[5] Therefore, quantifying its cytotoxic effect is a critical first step in the preclinical evaluation of its therapeutic potential.[6][7] This protocol is designed to deliver reliable and reproducible data for constructing dose-response curves and determining the half-maximal inhibitory concentration (IC50), a key metric in cytotoxicity studies.

The MTT Assay Workflow: A Visual Guide

The following diagram illustrates the sequential steps of the MTT assay, from cell seeding to data acquisition.

Caption: Workflow of the MTT cytotoxicity assay.

Detailed Experimental Protocol

This protocol is optimized for adherent cell lines in a 96-well plate format. It is imperative to perform initial optimization experiments for each new cell line to determine the optimal cell seeding density and MTT incubation time.[8][9]

Materials and Reagents

• Biological Materials:

  • Selected cancer cell line (e.g., HeLa, MCF-7, A549) in logarithmic growth phase.[4]

• Reagents:

  • 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (powder form)

  • Dimethyl sulfoxide (DMSO), cell culture grade[4]

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) powder[4]

  • Phosphate-Buffered Saline (PBS), sterile, pH 7.4

  • Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • Trypsin-EDTA solution

• Equipment:

  • Humidified incubator (37°C, 5% CO₂)

  • Laminar flow hood

  • Microplate reader capable of measuring absorbance at 570 nm

  • Inverted microscope

  • Multichannel pipette

  • 96-well flat-bottom sterile cell culture plates

Reagent Preparation

• MTT Stock Solution (5 mg/mL):

  • Aseptically dissolve 50 mg of MTT powder in 10 mL of sterile PBS.[10]

  • Vortex or sonicate until fully dissolved.[4]

  • Sterilize the solution by passing it through a 0.22 µm syringe filter.

  • Store in light-protected aliquots at -20°C for up to 6 months.[11]

• Compound Stock Solution (e.g., 10 mM):

  • Dissolve a calculated amount of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in DMSO to create a high-concentration stock.

  • Store at -20°C. Subsequent dilutions should be made in complete culture medium to the desired final concentrations. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced cytotoxicity.[12]

Step-by-Step Assay Procedure

Day 1: Cell Seeding

• Harvest cells that are in their logarithmic growth phase using Trypsin-EDTA.

• Perform a cell count and determine cell viability (e.g., using a hemocytometer and Trypan blue).

• Dilute the cell suspension in complete culture medium to the optimal seeding density (typically 5,000-10,000 cells/well for many adherent lines).[9]

• Seed 100 µL of the cell suspension into each well of a 96-well plate.

• To minimize the "edge effect," it is advisable to fill the peripheral wells with 100 µL of sterile PBS.[9]

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment and recovery.[1]

Day 2: Compound Treatment

• After 24 hours, observe the cells under a microscope to ensure they are well-adhered and healthy.

• Prepare serial dilutions of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in complete culture medium from your stock solution. A typical concentration range might be 0.1, 1, 10, 50, 100, and 200 µM.

• Carefully aspirate the old medium from the wells.

• Add 100 µL of the medium containing the different concentrations of the test compound to the respective wells. Include the following controls:

  • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO as the highest compound concentration.

  • Untreated Control (Positive Control for Viability): Cells treated with complete culture medium only.

  • Blank Control: Wells containing medium only (no cells) to measure background absorbance.[8]

• Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

Day 3/4/5: MTT Assay and Data Collection

• Following the incubation period, carefully aspirate the medium containing the test compound.

• Add 100 µL of fresh, serum-free medium and 10 µL of the 5 mg/mL MTT stock solution to each well (final MTT concentration of 0.5 mg/mL).[13] Using a serum-free medium during this step is recommended to avoid interference from serum components.

• Incubate the plate for 2-4 hours at 37°C, protected from light.[2] The incubation time should be sufficient for the formation of visible purple formazan crystals when viewed under a microscope.

• After incubation, carefully aspirate the MTT-containing medium without disturbing the formazan crystals.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.[7]

• Gently agitate the plate on an orbital shaker for 15 minutes in the dark to ensure complete solubilization.[14]

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background absorbance.

Data Analysis and Interpretation

The absorbance readings are directly proportional to the number of viable cells. The percentage of cell viability can be calculated using the following formula:

% Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

The calculated cell viability percentages are then plotted against the corresponding compound concentrations to generate a dose-response curve. The IC50 value, which is the concentration of the compound that inhibits 50% of cell viability, can be determined from this curve using non-linear regression analysis in software such as GraphPad Prism or Microsoft Excel.[15][16]

Example Data Presentation

Concentration of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.254	0.087	100.0
0.1	1.231	0.091	98.2
1	1.156	0.075	92.2
10	0.879	0.063	70.1
50	0.543	0.049	43.3
100	0.211	0.032	16.8
200	0.098	0.015	7.8

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Solution(s)
High Background Absorbance	Contamination of reagents or medium; Phenol red interference.[8]	Use fresh, sterile reagents; Use phenol red-free medium during the MTT incubation step.[12]
Low Absorbance Readings	Insufficient cell number; Short MTT incubation time.[9]	Optimize cell seeding density; Increase MTT incubation time (up to 4 hours).[12]
Inconsistent Replicate Readings	Uneven cell seeding; "Edge effect"; Incomplete formazan solubilization.	Use a multichannel pipette for consistency; Fill outer wells with PBS; Ensure thorough mixing after adding DMSO.[9]
Compound Interference	The test compound may directly reduce MTT or absorb light at 570 nm.[8]	Run a control with the compound in cell-free medium to check for direct MTT reduction. If interference is observed, consider an alternative cytotoxicity assay (e.g., LDH release assay).[8][17]

Conclusion

The MTT assay is a reliable and efficient method for the preliminary cytotoxic screening of novel compounds like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Adherence to a well-optimized protocol and careful data analysis are paramount for obtaining accurate and reproducible results. The data generated from this assay will be instrumental in guiding further preclinical development and mechanistic studies of this promising compound.

References

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Helix. (2018, March 8). Determining Optimal Cell Density and Culture Medium Volume simultaneously in MTT Cell Proliferation Assay for Adherent Cancer Cell Lines. Retrieved from [Link]

• Bioquochem. (n.d.). MTT CELL PROLIFERATION ASSAY. Retrieved from [Link]

• TFOT. (n.d.). Troubleshooting Guidelines for MTT Assay in Cytotoxicity Tests. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Wikipedia. (n.d.). MTT assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• INTEGRA Biosciences. (n.d.). MTT cell proliferation, viability and cytotoxicity assay with the ASSIST PLUS pipetting robot. Retrieved from [Link]

• Lab Blogger. (2020, July 17). Cell-based Assays. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) Determining Optimal Cell Density and Culture Medium Volume simultaneously in MTT Cell Proliferation Assay for Adherent Cancer Cell Lines. Retrieved from [Link]

• YouTube. (2023, December 16). How to Analyse MTT/MTS Assay Data and IC50 using Excel. Retrieved from [Link]

• ResearchGate. (2018, August 21). How do you optimize cell density of fast growing cancer cells for cell viability/cytotoxicity assays in 96wells plate?. Retrieved from [Link]

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• Protocols.io. (2017, April 16). MTT Assay. Retrieved from [Link]

• National Institutes of Health. (2021, November 26). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• National Institutes of Health. (n.d.). Novel 1,2,5-Trisubstituted Benzimidazoles Potentiate Apoptosis by Mitochondrial Dysfunction in Panel of Cancer Cells. Retrieved from [Link]

• ResearchGate. (2016, April 16). How to analyze MTT assay results?. Retrieved from [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Measuring Cell Viability / Cytotoxicity. Retrieved from [Link]

• Protocol Online. (n.d.). MTT Methods, Protocols and Troubleshootings. Retrieved from [Link]

• ResearchGate. (2025, September 20). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• ResearchGate. (2025, August 6). Limitations of the use of MTT assay for screening in drug discovery. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 15). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• ResearchGate. (n.d.). NOE spectrum of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole (3). Retrieved from [Link]

• National Institutes of Health. (n.d.). 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Retrieved from [Link]

• PubMed Central. (2025, June 3). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. Retrieved from [Link]

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Application Notes and Protocols: Antimicrobial Susceptibility Testing of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Introduction

The benzimidazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a vast array of biological activities, including antimicrobial, antiviral, and anthelmintic properties.[1][2][3] The introduction of a nitro group, particularly at the C-5 position, has been shown in numerous studies to be a critical pharmacophore for enhancing antimicrobial efficacy.[1][4] This is often attributed to the reductive activation of the nitro group within the microbial cell, a mechanism characteristic of nitroimidazole-class antibiotics.[][6] In an anaerobic or low-oxygen environment, the nitro group is reduced by microbial nitroreductases to form highly reactive nitroso and hydroxylamine radicals.[] These radicals can then covalently bind to and disrupt the helical structure of DNA, leading to strand breakage and, ultimately, cell death.[]

This document provides detailed application notes and standardized protocols for determining the in vitro antimicrobial susceptibility of a novel benzimidazole derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole . The methodologies described herein are based on internationally recognized standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure reproducibility and accuracy.[7][8] These protocols are designed for researchers, scientists, and drug development professionals engaged in the evaluation of new chemical entities for antimicrobial potential.

Compound Profile: 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Property	Value
IUPAC Name	1-benzyl-2-methyl-5-nitro-1H-benzo[d]imidazole
Molecular Formula	C₁₅H₁₃N₃O₂
Molecular Weight	267.28 g/mol
Chemical Structure	(Image of the chemical structure would be placed here in a real document)
Appearance	Expected to be a crystalline solid.
Solubility	Sparingly soluble in water; soluble in organic solvents such as DMSO and DMF.[9]

Core Protocols for Antimicrobial Susceptibility Testing (AST)

Two primary methods are detailed for quantitative and qualitative assessment of antimicrobial activity: Broth Microdilution for determining the Minimum Inhibitory Concentration (MIC) and Disk Diffusion for assessing the zone of inhibition.

Broth Microdilution Method (MIC Determination)

This method quantitatively determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7][10] The protocol is adapted from the CLSI M07 guidelines.[7][11][12]

The broth microdilution method is considered the "gold standard" for MIC determination due to its quantitative nature, reproducibility, and efficiency in testing multiple concentrations simultaneously. By exposing a standardized bacterial inoculum to a serial two-fold dilution of the test compound, we can pinpoint the precise concentration at which bacterial growth is inhibited. This value is crucial for understanding the potency of the compound and for comparing it against other agents. The use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) is critical as it is the standardized medium for AST of non-fastidious aerobic bacteria, ensuring that divalent cation concentrations (Ca²⁺ and Mg²⁺) are controlled, which can significantly affect the activity of some antimicrobial agents.

Caption: Workflow for MIC determination via broth microdilution.

• Preparation of Compound Stock Solution:

  • Accurately weigh the 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole powder.

  • Note: The final concentration of DMSO in the wells should not exceed 1% to avoid affecting bacterial growth.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select several morphologically similar colonies.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli. A photometric device is recommended for accuracy.

• Preparation of 96-Well Microtiter Plate:

  • Add 50 µL of Cation-Adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a sterile 96-well plate.

  • Prepare an intermediate dilution of the stock solution. Add 100 µL of the 1280 µg/mL stock to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • This leaves well 11 as the growth control (no compound) and well 12 as the sterility control (no bacteria). The final compound concentrations will typically range from 64 µg/mL to 0.125 µg/mL.

• Inoculation and Incubation:

  • Prepare the final inoculum by diluting the 0.5 McFarland suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

  • Add 50 µL of this final inoculum to wells 1 through 11. Do not inoculate well 12.

  • Seal the plate and incubate at 35°C ± 1°C for 16-20 hours in ambient air.[11]

• Reading and Interpreting Results:

  • Following incubation, check the sterility control (well 12) for clarity and the growth control (well 11) for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[10]

• QC Strains: Concurrently test recommended QC strains such as Escherichia coli ATCC® 25922™ and Staphylococcus aureus ATCC® 25923™.[14]

• Acceptance Criteria: The resulting MIC for the QC strain must fall within the acceptable ranges published in the current CLSI M100 document.[15] This validates the test run.

Disk Diffusion Method

This method qualitatively assesses the susceptibility of a bacterium to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the compound.[16] The protocol is adapted from EUCAST guidelines.[8][17]

The disk diffusion assay is a widely used, cost-effective, and practical method for routine susceptibility testing. The principle is based on the diffusion of the antimicrobial agent from the disk into the agar, creating a concentration gradient. The size of the resulting zone of inhibition is inversely proportional to the MIC. A larger zone indicates greater susceptibility. Standardization of the agar medium (Mueller-Hinton), inoculum density, and incubation conditions is paramount for obtaining reproducible results that can be correlated with MIC data.

Caption: Workflow for the Kirby-Bauer disk diffusion assay.

• Preparation of Antimicrobial Disks:

  • As this is a novel compound, pre-made disks are unavailable. Sterile filter paper disks (6 mm diameter) must be impregnated.

  • Prepare a solution of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in a volatile solvent (e.g., methanol or acetone) at a concentration calculated to deliver a specific amount per disk (e.g., 30 µg).

  • Apply a precise volume (e.g., 10-20 µL) of the solution to each sterile disk and allow the solvent to evaporate completely in a sterile environment.

  • Note: The optimal disk content must be determined empirically. A starting point of 30 µg is often used for novel compounds.

• Inoculum Preparation and Plating:

  • Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard as described in section 1.3.2.

  • Within 15 minutes of preparation, dip a sterile cotton swab into the adjusted suspension and remove excess liquid by pressing it against the inside of the tube.

  • Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure confluent growth.[18]

• Disk Application and Incubation:

  • Within 15 minutes of inoculating the plate, use sterile forceps to apply the prepared disks firmly onto the agar surface.

  • Ensure disks are spaced far enough apart (e.g., 24 mm from center to center) to prevent overlapping of inhibition zones.

  • Invert the plates and incubate at 35°C ± 1°C for 16-20 hours.

• Reading and Interpreting Results:

  • After incubation, measure the diameter of the zones of complete growth inhibition to the nearest millimeter (mm) using a ruler or caliper.

  • For this novel compound, there are no established clinical breakpoints. Results should be reported as the measured zone diameter in mm.

• QC Strains: Test recommended QC strains (E. coli ATCC® 25922™, S. aureus ATCC® 25923™, P. aeruginosa ATCC® 27853™) in parallel.[14][19]

• Acceptance Criteria: The zone diameters for the QC strains against standard antibiotic disks (e.g., ciprofloxacin, gentamicin) must be within the acceptable ranges specified by CLSI M100 to validate the overall test procedure.[15] The zone diameters observed for the novel compound against the QC strains should be recorded to establish baseline data for inter-laboratory comparison.

Data Presentation and Interpretation

Table 1: Example MIC Data for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Organism	ATCC® No.	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Staphylococcus aureus	29213	1 - 8	2	4
Enterococcus faecalis	29212	4 - 32	8	16
Escherichia coli	25922	8 - >64	16	64
Pseudomonas aeruginosa	27853	>64	>64	>64
Candida albicans	90028	2 - 16	4	8

MIC₅₀ and MIC₉₀ represent the MIC values at which 50% and 90% of the isolates are inhibited, respectively.

Table 2: Example Zone Diameter Data for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (30 µg disk)

Organism	ATCC® No.	Zone Diameter Range (mm)	Mean Zone Diameter (mm)
Staphylococcus aureus	25923	18 - 24	21
Escherichia coli	25922	14 - 20	17
Pseudomonas aeruginosa	27853	6 (no inhibition)	6

Conclusion

The protocols outlined in these application notes provide a standardized framework for evaluating the antimicrobial susceptibility of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Adherence to these CLSI and EUCAST based methodologies, including the diligent use of recommended QC strains, is essential for generating reliable, reproducible, and comparable data. The quantitative MIC and qualitative disk diffusion data together will form a comprehensive profile of the compound's in vitro activity, guiding further research and development efforts.

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Application Note & Protocol: Evaluating the Antifungal Efficacy of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole Derivatives

Introduction: The Imperative for Novel Antifungal Agents

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health. The existing antifungal armamentarium is limited, and many current therapies are hampered by toxicity, drug-drug interactions, and a narrow spectrum of activity. This landscape underscores the urgent need for the discovery and development of novel antifungal agents with unique mechanisms of action.

Benzimidazoles represent a promising class of heterocyclic compounds, historically recognized for their broad-spectrum biological activities. While some benzimidazoles, like thiabendazole, are known fungicides, their primary mechanism often involves the disruption of microtubule polymerization. However, recent research into novel benzimidazole derivatives, such as the 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole series, suggests the potential for alternative cellular targets, including the ergosterol biosynthesis pathway, a well-validated target for azole antifungals.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the standardized methodologies for assessing the in vitro antifungal activity of these novel benzimidazole derivatives. We will detail two robust and widely accepted assays: the Agar Well Diffusion method for preliminary screening and the Broth Microdilution method for the quantitative determination of the Minimum Inhibitory Concentration (MIC), adhering to the principles outlined by the Clinical and Laboratory Standards Institute (CLSI).

Part 1: Foundational Principles of Antifungal Susceptibility Testing

The selection of an appropriate antifungal susceptibility testing (AFST) method is critical for obtaining reliable and reproducible data. The two methods detailed herein serve distinct but complementary purposes in the early-stage evaluation of novel compounds.

• Agar Well Diffusion Assay: This is a qualitative or semi-quantitative method ideal for initial high-throughput screening. It relies on the diffusion of the test compound from a well through a solid agar medium inoculated with a target fungus. The presence of a clear zone of inhibition around the well indicates antifungal activity. The diameter of this zone provides a preliminary indication of the compound's potency. This method is advantageous for its simplicity, low cost, and ease of interpretation.

• Broth Microdilution Assay: This is the gold-standard quantitative method for determining the Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This assay involves challenging a standardized fungal inoculum with serial dilutions of the test compound in a liquid broth medium within a 96-well microtiter plate. The broth microdilution method provides a precise measure of a compound's potency and is essential for structure-activity relationship (SAR) studies and for comparing the efficacy of different derivatives.

Mechanism of Action Insight: Benzimidazoles

While the classical mechanism of many benzimidazole antifungals is the inhibition of tubulin polymerization, disrupting fungal cell division, some novel derivatives may exhibit different modes of action. For instance, some have been shown to inhibit ergosterol biosynthesis, a critical component of the fungal cell membrane. Understanding the potential mechanism is crucial for interpreting results and guiding further development.

Part 2: Experimental Protocols

Protocol 1: Agar Well Diffusion Assay for Preliminary Screening

This protocol provides a framework for the initial assessment of the antifungal activity of the 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives.

Materials:

• Sterile Petri dishes (90 mm)

• Potato Dextrose Agar (PDA) or Sabouraud Dextrose Agar (SDA)

• Sterile cork borer (6-8 mm diameter)

• Micropipettes and sterile tips

• Incubator (35°C)

• Laminar flow hood

• Test fungal strains (e.g., Candida albicans, Aspergillus niger)

• Positive control (e.g., Fluconazole, Amphotericin B)

• Negative control (solvent used to dissolve compounds, e.g., DMSO)

• 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives dissolved in a suitable solvent.

Procedure:

• Media Preparation: Prepare PDA or SDA according to the manufacturer's instructions and sterilize by autoclaving. Allow the medium to cool to approximately 45-50°C.

• Inoculation: In a laminar flow hood, add a standardized fungal inoculum (adjusted to a 0.5 McFarland standard) to the molten agar. Swirl gently to ensure even distribution.

• Pouring Plates: Pour the inoculated agar into sterile Petri dishes (approximately 20-25 mL per plate) and allow them to solidify completely.

• Well Creation: Using a sterile cork borer, create uniform wells in the solidified agar.

• Sample Loading: Carefully pipette a fixed volume (e.g., 100 µL) of the test compound solutions, positive control, and negative control into separate wells.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• Result Measurement: After incubation, measure the diameter of the zone of inhibition (in mm) around each well. A larger diameter indicates greater antifungal activity.

Visualization of the Agar Well Diffusion Workflow:

Caption: Workflow for the Agar Well Diffusion Assay.

Protocol 2: Broth Microdilution Assay for MIC Determination

This protocol follows the guidelines of the CLSI for determining the MIC of antifungal agents against yeasts.

Materials and Reagents:

• Sterile 96-well flat-bottom microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Spectrophotometer

• Multichannel micropipettes and sterile tips

• Incubator (35°C)

• Test fungal strains (e.g., Candida albicans ATCC 90028, Candida parapsilosis ATCC 22019 as quality control strains)

• Positive control (e.g., Fluconazole)

• 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives

• Sterile saline (0.85%)

• Dimethyl sulfoxide (DMSO)

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound in DMSO. Create serial two-fold dilutions of the compounds in RPMI-1640 medium in a separate 96-well plate to achieve final concentrations typically ranging from 0.03 to 16 µg/mL.

• Inoculum Preparation:

  • Culture the fungal strains on SDA plates for 24 hours at 35°C.

  • Suspend several colonies in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (at 530 nm). This corresponds to approximately 1-5 x 10^6 CFU/mL.

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.

• Plate Inoculation:

  • Transfer 100 µL of each compound dilution to the corresponding wells of a new 96-well plate.

  • Add 100 µL of the standardized fungal inoculum to each well.

  • Include a growth control well (medium + inoculum, no compound) and a sterility control well (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% reduction for azoles and related compounds) compared to the growth control. This can be determined visually or by reading the optical density at 530 nm with a microplate reader.

Visualization of the Broth Microdilution Workflow:

Caption: Workflow for the Broth Microdilution Assay.

Part 3: Data Presentation and Interpretation

Agar Well Diffusion Data

Results from the agar well diffusion assay should be presented in a clear, tabular format.

Compound ID	Concentration (µg/mL)	Zone of Inhibition (mm) vs. C. albicans	Zone of Inhibition (mm) vs. A. niger
Derivative 1	100	18	15
Derivative 2	100	22	19
Derivative 3	100	12	10
Fluconazole	100	25	21
DMSO	-	0	0

Interpretation: A larger zone of inhibition generally suggests higher antifungal activity. This data allows for the rapid identification of the most promising derivatives for further quantitative analysis.

Broth Microdilution Data (MIC)

MIC values provide a quantitative measure of antifungal potency.

Compound ID	MIC (µg/mL) vs. C. albicans	MIC (µg/mL) vs. C. krusei	MIC (µg/mL) vs. A. fumigatus
Derivative 1	4	8	16
Derivative 2	1	2	4
Derivative 3	16	32	>64
Fluconazole	2	64	8

Interpretation: A lower MIC value indicates greater potency. The data can be used to establish a structure-activity relationship (SAR) among the tested derivatives. For example, Derivative 2 is the most potent compound in this hypothetical dataset. The high MIC of fluconazole against C. krusei is expected, as this species is intrinsically resistant. Comparing the MICs of the novel compounds against fluconazole provides a benchmark for their relative efficacy. Clinical interpretation of MIC values often relies on established clinical breakpoints, which categorize an isolate as susceptible, intermediate, or resistant.

Conclusion

The methodologies detailed in this application note provide a robust framework for the systematic evaluation of the antifungal activity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives. By employing a preliminary screening assay followed by a quantitative MIC determination, researchers can efficiently identify lead compounds for further preclinical development. Adherence to standardized protocols, such as those provided by the CLSI, is paramount for ensuring the generation of high-quality, reproducible, and comparable data that can accelerate the discovery of new and effective antifungal therapies.

References

• Cuenca-Estrella, M., Moore, C. B., Barchiesi, F., Szekely, A., Rodriguez-Tudela, J. L., & Denning, D. W. (2006). Multicentre determination of quality control strains and quality control ranges for antifungal susceptibility testing of yeasts and filamentous fungi using the methods of the Antifungal Susceptibility Testing Subcommittee of the European Committee on Antimicrobial Susceptibility Testing (AFST-EUCAST). Clinical Microbiology and Infection, 12(10), 982–992. [Link]

• Ghannoum, M., & Perfect, J. (2017). A Practical Guide to Antifungal Susceptibility Testing. Journal of Fungi, 3(4), 60. [Link]

• Espinel-Ingroff, A., et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(8), 3684–3689. [Link]

• Magaldi, S., Mata-Essayag, S., Hartung de Capriles, C., Perez, C., Colella, M. T., Olaizola, C., & Ontiveros, Y. (2004). Well diffusion for antifungal susceptibility testing. International Journal of Infectious Diseases, 8(1), 39–45. [Link]

• Centers for Disease Control and Prevention. (2024). Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips. [Link]

• Clinical and Laboratory Standards Institute. (2017). M27 - Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts, 4th Edition. [Link]

• Pfaller, M. A., Bale, M., Buschelman, B., Lancaster, M., Espinel-Ingroff, A., Rex, J. H., & Rinaldi, M. G. (1994).

Application Note: Flow Cytometry Analysis of Apoptosis Induced by 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Introduction

Apoptosis, or programmed cell death, is a tightly regulated and essential physiological process for tissue homeostasis and development. Dysregulation of apoptosis is a hallmark of many diseases, including cancer, where the evasion of cell death is a critical step in tumor progression. Consequently, the development of therapeutic agents that can selectively induce apoptosis in cancer cells is a cornerstone of modern oncology research.[1]

Benzimidazole and its derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of pharmacological activities, including potent anticancer effects.[1][2] These compounds have been shown to exert their cytotoxic effects through various mechanisms, such as inhibiting tubulin polymerization, DNA intercalation, and, notably, the induction of apoptosis.[1][2][3] The compound 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is a member of this pharmacologically significant family.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of flow cytometry to quantify and characterize apoptosis induced by 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. We will delve into the scientific principles of the Annexin V/Propidium Iodide (PI) assay, present a detailed experimental protocol, and discuss data analysis and interpretation, offering field-proven insights to ensure robust and reproducible results.

Scientific Principles: The Annexin V/PI Apoptosis Assay

The Annexin V/PI assay is a widely adopted and reliable method for detecting apoptosis by flow cytometry.[5] Its specificity lies in the detection of a key event in early apoptosis: the externalization of phosphatidylserine (PS).

In healthy, viable cells, PS is strictly maintained on the inner leaflet of the plasma membrane.[6] During the early stages of apoptosis, this membrane asymmetry is lost, and PS is translocated to the outer leaflet, where it acts as an "eat-me" signal for phagocytes.[6] Annexin V, a 35-36 kDa calcium-dependent phospholipid-binding protein, has a high affinity for PS.[7] By conjugating Annexin V to a fluorochrome, such as fluorescein isothiocyanate (FITC), we can specifically label early apoptotic cells.

Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. It is membrane-impermeant and therefore excluded from viable cells and early apoptotic cells which have intact plasma membranes. However, in late-stage apoptotic or necrotic cells, where membrane integrity is compromised, PI can enter the cell and bind to DNA, emitting a strong red fluorescence.[8]

This dual-staining strategy allows for the differentiation of four distinct cell populations:

• Viable cells: Annexin V-negative and PI-negative (Annexin V-/PI-).

• Early apoptotic cells: Annexin V-positive and PI-negative (Annexin V+/PI-).

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive (Annexin V+/PI+).

• Necrotic cells: Annexin V-negative and PI-positive (Annexin V-/PI+).[6]

Potential Apoptotic Pathways of Benzimidazole Derivatives

Benzimidazole derivatives can trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1] The intrinsic pathway is often initiated by cellular stress and involves the regulation of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins, leading to mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation.[1] The extrinsic pathway is activated by the binding of extracellular ligands to death receptors (e.g., Fas, TRAIL), leading to the formation of the death-inducing signaling complex (DISC) and activation of initiator caspases.[1]

Caption: A typical workflow for gating flow cytometry data in an apoptosis assay.

• Gate on Cells (P1): On an FSC-A vs. SSC-A plot, draw a gate around the main cell population to exclude small debris and other non-cellular events. [9][10]2. Gate on Singlets (P2 & P3): To exclude cell doublets or aggregates, which can lead to inaccurate results, create sequential gates on FSC-H vs. FSC-A and then SSC-H vs. SSC-A plots. [10]3. Analyze Apoptosis: Create a dot plot of Annexin V-FITC (x-axis) vs. PI (y-axis), applying the gates from the previous steps.

• Set Quadrants: Using the unstained and single-stained controls as a guide, set the quadrant gates to delineate the four populations:

  • Lower-Left (Q3): Viable cells (Annexin V-/PI-)

  • Lower-Right (Q4): Early apoptotic cells (Annexin V+/PI-)

  • Upper-Right (Q2): Late apoptotic/necrotic cells (Annexin V+/PI+)

  • Upper-Left (Q1): Necrotic cells (Annexin V-/PI-) [6] 4. Data Presentation and Interpretation

Summarize the percentage of cells in each quadrant for all samples. A clear, tabular format is recommended for easy comparison between different treatment conditions.

Table 1: Hypothetical Results of Apoptosis Assay

Treatment	% Viable (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic (Q2)	% Necrotic (Q1)
Vehicle Control (DMSO)	95.2 ± 1.5	2.1 ± 0.5	1.5 ± 0.4	1.2 ± 0.3
Compound (X µM)	60.5 ± 3.2	25.8 ± 2.1	10.3 ± 1.8	3.4 ± 0.7
Compound (2X µM)	35.1 ± 2.8	40.2 ± 3.5	21.5 ± 2.9	3.2 ± 0.6
Positive Control (Staurosporine)	15.8 ± 2.0	45.3 ± 4.1	35.7 ± 3.8	3.2 ± 0.5

Data are presented as mean ± standard deviation from three independent experiments.

An increase in the percentage of cells in the early (Q4) and late (Q2) apoptotic quadrants following treatment with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, compared to the vehicle control, would indicate that the compound induces apoptosis in the tested cell line.

Conclusion

Flow cytometry using Annexin V and PI staining is a powerful and quantitative method for assessing the apoptotic potential of novel compounds like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. [6]By following a well-structured protocol, including proper controls and a rigorous gating strategy, researchers can obtain reliable and reproducible data. This information is critical in the preclinical evaluation of new anticancer agents and provides valuable insights into their mechanism of action, paving the way for further investigation into the specific molecular pathways involved.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Boster Biological Technology. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• University of Massachusetts Chan Medical School. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link]

• Varghese, E., & Samuel, S. M. (2017). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Methods in Molecular Biology, 1640, 321-327. Retrieved from [Link]

• Al-Ostath, S., et al. (2025, June 26). Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. Retrieved from [Link]

• Sahin Inan, Z. D., et al. (2025, December). Broad mechanisms of action of benzimidazoles as anticancer agents. J HETEROCYCLIC CHEM. Retrieved from [Link]

• Engelbrecht, M., et al. (2021). The gating strategy for the Annexin-V/PI apoptosis analysis. ResearchGate. Retrieved from [Link]

• El-Sayed, M. T., et al. (2025, January 13). Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. RSC Advances. Retrieved from [Link]

• Duggan, R. (2012, July 8). My 3-step approach to gating Annexin V data appropriately. UChicago Voices. Retrieved from [Link]

• Kamal, A., et al. (2022). Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. Pharmacological Research, 186, 106542. Retrieved from [Link]

• Elango, H., et al. (2024, November). Mechanism of action of benzimidazole derivatives as Anticancer agent. ResearchGate. Retrieved from [Link]

• Frontiers. (n.d.). Flow cytometry gating strategy. A. Apoptosis analysis using FITC-AnnexinV/PI. Retrieved from [Link]

• Iasenza, I. A. (2019, July 26). Gating and compensation for Annexin V and PI? ResearchGate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Journal Club: Measurement and Characterization of Apoptosis by Flow Cytometry. Retrieved from [Link]

• Swathantraiah, J. G., et al. (2022). Novel 1,2,5-Trisubstituted Benzimidazoles Potentiate Apoptosis by Mitochondrial Dysfunction in Panel of Cancer Cells. ACS Omega, 7(50), 46835-46849. Retrieved from [Link]

• FluoroFinder. (2023, July 5). Compensation in Flow Cytometry. Retrieved from [Link]

• Pozarowski, P., & Darzynkiewicz, Z. (2004). Flow cytometry-based apoptosis detection. Methods in Molecular Biology, 282, 301-311. Retrieved from [Link]

• Roederer, M. (2002). Compensation in Flow Cytometry. Current Protocols in Cytometry, Chapter 1, Unit 1.14. Retrieved from [Link]

• Tang, C. H., et al. (2017). 1-Benzyl-2-Phenylbenzimidazole (BPB), a Benzimidazole Derivative, Induces Cell Apoptosis in Human Chondrosarcoma through Intrinsic and Extrinsic Pathways. OncoTargets and Therapy, 10, 517-526. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13810601, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Retrieved from [Link]

• Al-Ostath, S., et al. (2025, January 13). Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (n.d.). NOE spectrum of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole (3). Retrieved from [Link]

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Application Note: A Guide to Western Blot Analysis of Apoptosis Markers Following Treatment with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

I. Introduction: Targeting Apoptosis with Novel Benzimidazole Derivatives

Apoptosis, or programmed cell death, is a highly regulated and essential physiological process for tissue homeostasis. Its dysregulation is a hallmark of many diseases, most notably cancer, where malignant cells evade apoptotic signals to achieve uncontrolled proliferation.[1] Consequently, the molecular machinery of apoptosis has become a prime target for therapeutic intervention. The B-cell lymphoma 2 (Bcl-2) family of proteins and the caspase cascade are central to this process, acting as critical arbiters of a cell's fate.[2]

Benzimidazoles are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide range of biological activities, including anticancer properties.[3][4] Studies have shown that certain benzimidazole derivatives can induce apoptosis in cancer cells, making them promising candidates for drug development.[5] The compound of interest, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, belongs to this pharmacologically significant class.[6]

This application note provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on how to effectively use Western blot analysis to investigate the pro-apoptotic effects of this compound. We will move beyond a simple list of steps to explain the causality behind experimental choices, ensuring a robust and self-validating system for generating reliable data. The protocols herein are designed to probe key markers of the intrinsic apoptotic pathway, including the Bcl-2 family, Caspase-3, and PARP.

II. Scientific Rationale: Selecting Key Markers to Interrogate the Apoptotic Pathway

To determine if 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole induces apoptosis, we must probe key nodes within the signaling cascade. Since many anticancer agents trigger the intrinsic (or mitochondrial) pathway, our marker selection focuses on this cascade.[7][8]

The Intrinsic Apoptotic Pathway is governed by the Bcl-2 family of proteins, which includes anti-apoptotic members (e.g., Bcl-2, Bcl-xL) and pro-apoptotic members (e.g., Bax, Bak).[2] In healthy cells, Bcl-2 sequesters Bax, preventing it from permeabilizing the mitochondrial outer membrane. Upon receiving an apoptotic stimulus, the balance shifts. An increase in the pro-apoptotic to anti-apoptotic protein ratio (e.g., Bax/Bcl-2) leads to mitochondrial outer membrane permeabilization (MOMP), releasing cytochrome c into the cytoplasm.[9] This triggers the formation of the apoptosome and activates the initiator Caspase-9 , which in turn cleaves and activates the executioner Caspase-3 .[1][10]

Activated Caspase-3 is responsible for the cleavage of numerous cellular substrates, leading to the morphological hallmarks of apoptosis.[11] One of its most critical substrates is Poly (ADP-ribose) polymerase (PARP) , a 116 kDa enzyme involved in DNA repair.[12] Caspase-3 cleaves PARP into an 89 kDa fragment, inactivating it and facilitating cellular disassembly.[10][12] The detection of this cleaved PARP fragment is considered a gold-standard marker for apoptosis.[13][14]

Therefore, our Western blot strategy will focus on detecting:

• Changes in Bcl-2 and Bax levels: To assess the commitment to the intrinsic pathway.

• Cleavage of Caspase-3: To confirm the activation of the executioner machinery.

• Cleavage of PARP: To verify the execution phase of apoptosis.

Caption: The intrinsic apoptosis pathway and potential points of intervention for the benzimidazole compound.

III. Experimental Design: Ensuring Trustworthiness and Reproducibility

A robust experimental design is paramount for generating trustworthy data. The following controls are non-negotiable and form a self-validating system.

• Vehicle Control: Cells treated with the same concentration of the compound's solvent (e.g., DMSO) as the highest dose of the test article. This control ensures that the observed effects are due to the compound itself and not the vehicle.

• Time-Course and Dose-Response: Treat cells with a range of concentrations of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole for varying durations (e.g., 6, 12, 24, 48 hours). This helps to identify the optimal conditions for observing apoptosis and to determine the compound's potency (e.g., IC50).

• Positive Control: Cells treated with a well-characterized apoptosis-inducing agent, such as Staurosporine (1 µM for 3-6 hours) or Etoposide (25 µM for 24 hours).[14][15] This control validates that the antibodies and detection system are working correctly and that the chosen cell line is capable of undergoing apoptosis.

• Loading Control: An antibody against a ubiquitously expressed housekeeping protein (e.g., β-Actin, GAPDH, or α-Tubulin) must be used on every blot. This allows for normalization of the target protein signal to ensure that any observed differences are not due to unequal protein loading between lanes.[9]

IV. Detailed Methodologies and Protocols

This section provides step-by-step protocols for the entire Western blot workflow.

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Plate a suitable cancer cell line (e.g., HeLa, Jurkat, or another line relevant to your research) in 6-well plates or 10 cm dishes. Seed at a density that will result in 70-80% confluency at the time of harvest.

• Cell Adherence: Allow cells to adhere and grow for 24 hours in a 37°C, 5% CO₂ incubator.

• Treatment:

  • Prepare stock solutions of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in sterile DMSO.

  • Dilute the stock solution in fresh culture medium to achieve the desired final concentrations.

  • Aspirate the old medium from the cells and replace it with the treatment-containing medium. Include vehicle and positive controls as described in Section III.

• Incubation: Return the plates to the incubator for the desired time points.

Protocol 2: Whole-Cell Lysate Preparation

Rationale: The use of a strong lysis buffer like RIPA, supplemented with protease and phosphatase inhibitors, is crucial to ensure complete cell lysis, protein solubilization, and prevention of protein degradation.[1]

• Reagent Preparation: Prepare ice-cold Radioimmunoprecipitation Assay (RIPA) buffer. A common formulation is:

  • 50 mM Tris-HCl, pH 7.4

  • 150 mM NaCl

  • 1% NP-40 (or Triton X-100)

  • 0.5% Sodium Deoxycholate

  • 0.1% SDS

  • Immediately before use, add a protease and phosphatase inhibitor cocktail (available commercially) to prevent protein degradation.

• Cell Harvest:

  • Place culture dishes on ice. Aspirate the culture medium.

  • Wash the cell monolayer twice with ice-cold Phosphate-Buffered Saline (PBS).

• Lysis:

  • Add an appropriate volume of ice-cold RIPA buffer to each well (e.g., 100-150 µL for a well in a 6-well plate).

  • Scrape the cells using a cell scraper and transfer the resulting lysate to a pre-chilled microcentrifuge tube.

• Incubation & Clarification:

  • Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the clear supernatant, which contains the soluble proteins, to a new pre-chilled tube. Avoid disturbing the pellet.

Protocol 3: Protein Quantification

Rationale: Accurate protein quantification is essential for ensuring equal loading of samples, which is a prerequisite for reliable quantitative comparisons between different treatment groups.

• Use a standard protein assay, such as the Bradford or Bicinchoninic Acid (BCA) assay, to determine the protein concentration of each lysate.

• Follow the manufacturer's instructions. Use a BSA standard curve for accurate quantification.

• Based on the concentrations, calculate the volume of each lysate needed to load 20-30 µg of total protein per lane.[16]

Protocol 4: SDS-PAGE and Western Blotting

• Sample Preparation:

  • In a new tube, mix the calculated volume of lysate with 4X or 6X Laemmli sample buffer.

  • Denature the samples by heating at 95-100°C for 5-10 minutes.

• Gel Electrophoresis (SDS-PAGE):

  • Load 20-30 µg of each protein sample into the wells of a polyacrylamide gel.

  • Expert Tip: Use a 10-15% polyacrylamide gel to achieve good resolution for both the high molecular weight PARP (116 kDa) and the smaller cleaved Caspase-3 fragments (17/19 kDa).[16]

  • Include a pre-stained molecular weight marker in one lane.

  • Run the gel according to the manufacturer's specifications until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane. A wet transfer system (e.g., 100V for 60-90 minutes at 4°C) is generally reliable.

  • Expert Tip: For smaller proteins like cleaved caspases, ensure the transfer is not run for too long to prevent "blow-through" where the protein passes through the membrane. Using a 0.22 µm pore size membrane can improve retention of small proteins.[17][18]

• Blocking:

  • After transfer, wash the membrane briefly with Tris-Buffered Saline containing 0.1% Tween-20 (TBST).

  • Block the membrane in 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature with gentle agitation. This step prevents non-specific binding of the antibodies.[17]

• Primary Antibody Incubation:

  • Dilute the primary antibodies in blocking buffer according to the manufacturer's recommended starting dilution (see Table 1).

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation:

  • Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) diluted in blocking buffer. Incubate for 1 hour at room temperature.[16]

• Final Washes:

  • Repeat the washing step (Step 6) to remove unbound secondary antibody.

• Detection:

  • Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for 1-5 minutes.

  • Capture the chemiluminescent signal using a digital imager or X-ray film.

V. Data Analysis and Interpretation

A successful experiment will show a dose- and/or time-dependent change in the expression and cleavage of the target proteins in the compound-treated samples compared to the vehicle control.

• Bcl-2: Expect a decrease in the band intensity at ~26 kDa.[17]

• Bax: Expect an increase in the band intensity at ~21 kDa.[9]

• Caspase-3: Look for a decrease in the full-length pro-caspase-3 band (~35 kDa) and the appearance of the cleaved (active) fragments at ~17/19 kDa.[11]

• PARP: Look for a decrease in the full-length PARP band (~116 kDa) and the appearance of the large cleaved fragment at ~89 kDa.[12][14]

Quantitative Analysis: Use densitometry software (e.g., ImageJ) to quantify the band intensities.

• Normalize the intensity of each target protein band to its corresponding loading control band (e.g., β-Actin).

• For Bcl-2 and Bax, calculate the Bax/Bcl-2 ratio for each sample. An increasing ratio indicates a shift towards apoptosis.[9]

• For Caspase-3 and PARP, calculate the ratio of the cleaved fragment to the full-length protein. An increase in this ratio confirms apoptotic signaling.

Treatment Group	Normalized Bcl-2 Intensity	Normalized Bax Intensity	Bax/Bcl-2 Ratio	Cleaved Caspase-3 / Total Caspase-3 Ratio	Cleaved PARP / Total PARP Ratio
Vehicle Control	1.00	1.00	1.00	0.05	0.02
Compound (Low Dose)	0.75	1.50	2.00	0.30	0.25
Compound (High Dose)	0.40	2.50	6.25	0.85	0.90
Positive Control	0.30	2.80	9.33	0.95	0.98
Table 1: Example of a structured table for summarizing quantitative Western blot data. Values are hypothetical and for illustrative purposes.

digraph "Western_Blot_Workflow" {
graph [fontname="Arial", fontsize=12];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];
start [label="1. Cell Culture & Treatment\n(Dose/Time Course)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
lysis [label="2. Cell Lysis\n(RIPA + Inhibitors)"];
quant [label="3. Protein Quantification\n(BCA/Bradford Assay)"];
sds_page [label="4. SDS-PAGE\n(12-15% Gel)"];
transfer [label="5. Protein Transfer\n(PVDF Membrane)"];
block [label="6. Blocking\n(5% Milk/BSA)"];
primary_ab [label="7. Primary Antibody Incubation\n(Overnight at 4°C)"];
secondary_ab [label="8. Secondary Antibody Incubation\n(1 hour at RT)"];
detect [label="9. ECL Detection\n(Digital Imager)"];
analyze [label="10. Data Analysis\n(Densitometry & Normalization)"];
end [label="Results:\nBax/Bcl-2 Ratio,\nCleavage Ratios", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
start -> lysis;
lysis -> quant;
quant -> sds_page;
sds_page -> transfer;
transfer -> block;
block -> primary_ab;
primary_ab -> secondary_ab;
secondary_ab -> detect;
detect -> analyze;
analyze -> end;
}

Caption: A streamlined workflow for Western blot analysis of apoptosis markers.

VI. References

• Analysis by Western Blotting - Apoptosis. Bio-Rad Antibodies. [Link]

• Determination of Caspase Activation by Western Blot. PubMed - NIH. [Link]

• Immunodetection of caspase-3 by Western blot using glutaraldehyde. PubMed - NIH. [Link]

• Which proteins expression should I check by western blot for confirmation of apoptosis? ResearchGate. [Link]

• Novel 1,2,5-Trisubstituted Benzimidazoles Potentiate Apoptosis by Mitochondrial Dysfunction in Panel of Cancer Cells. ACS Omega via NIH. [Link]

• caspase3 detection - SDS-PAGE and Western Blotting. Protocol Online. [Link]

• 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. PubChem - NIH. [Link]

• What's a suitable positive control for detection of PARP cleavage using western blotting? ResearchGate. [Link]

• Western blot analysis for determination of Bax:Bcl-2 ratio in U87MG... ResearchGate. [Link]

• Flow Cytometry-Based Detection and Analysis of BCL-2 Family Proteins... NIH. [Link]

• Characterizing Bcl-2 Family Protein Conformation and Oligomerization... Springer Nature Experiments. [Link]

• Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives. NIH. [Link]

• 1-Benzyl-2-Phenylbenzimidazole (BPB), a Benzimidazole Derivative, Induces Cell Apoptosis in Human Chondrosarcoma through Intrinsic and Extrinsic Pathways. OUCI. [Link]

• Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. PubMed Central - NIH. [Link]

• Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors. Semantic Scholar. [Link]

• An Overview About Synthetic and Biological Profile of Benzimidazole. Scholars Research Library. [Link]

Sources

• 1. Determination of Caspase Activation by Western Blot [pubmed.ncbi.nlm.nih.gov]
• 2. Characterizing Bcl-2 Family Protein Conformation and Oligomerization Using Cross-Linking and Antibody Gel-Shift in Conjunction with Native PAGE | Springer Nature Experiments [experiments.springernature.com]
• 3. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole | C15H13N3O2 | CID 13810601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Novel 1,2,5-Trisubstituted Benzimidazoles Potentiate Apoptosis by Mitochondrial Dysfunction in Panel of Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Apoptosis Marker: Cleaved Caspase-3 (Asp175) Western Detection Kit | Cell Signaling Technology [cellsignal.com]
• 12. PARP Antibody | Cell Signaling Technology [cellsignal.com]
• 13. researchgate.net [researchgate.net]
• 14. Cleaved PARP (Asp214) Antibody | Cell Signaling Technology [cellsignal.com]
• 15. researchgate.net [researchgate.net]
• 16. Western Blot Protocol for Caspase 3 Antibody (NB500-210): Novus Biologicals [novusbio.com]
• 17. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 18. caspase3 detection - SDS-PAGE and Western Blotting [protocol-online.org]

Application Notes & Protocols: A Researcher's Guide to In Vivo Evaluation of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Abstract: The benzimidazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a vast array of pharmacological activities. Specifically, nitrobenzimidazole compounds have garnered significant interest for their potential as anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3] This guide provides a comprehensive framework for the preclinical in vivo evaluation of a novel candidate, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole . We move beyond rote procedural lists to offer a strategic, causality-driven approach to experimental design. This document is intended for drug development professionals, pharmacologists, and cancer biologists, providing detailed, field-tested protocols for toxicity and efficacy assessment, ensuring a robust and translatable data package.

Strategic Framework for In Vivo Evaluation

The journey of a test compound from bench to potential clinical application requires a structured, multi-faceted in vivo testing strategy. The primary objectives are to first establish a safety profile and then to rigorously assess efficacy in relevant disease models. Given the known biological activities of the benzimidazole class, a tripartite efficacy evaluation is proposed, targeting oncology, inflammation, and infectious disease.

The overall workflow is designed to be sequential and decision-driven. Initial toxicity studies are paramount to determine safe dosing ranges, which then inform the dose levels used in subsequent efficacy models.

Figure 1: High-level strategic workflow for the in vivo evaluation of a test compound.

Part 1: Preliminary Toxicity Assessment

Rationale: Before any efficacy can be determined, the safety profile of the compound must be characterized. Acute toxicity studies establish the immediate effects of a single high dose, while sub-acute studies reveal potential toxicities from repeated dosing over a longer period. These studies are critical for identifying the Maximum Tolerated Dose (MTD) and selecting appropriate, non-lethal doses for efficacy trials.[4][5]

Protocol 1.1: Acute Oral Toxicity Study (Modified OECD Guideline 423)

This protocol aims to determine the acute toxic effects of a single oral dose of the test compound and to approximate its median lethal dose (LD50).[5]

Materials:

• Test Compound: 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

• Vehicle (e.g., 0.5% Carboxymethylcellulose (CMC) in sterile water, 10% DMSO in corn oil)

• Animals: Healthy, nulliparous, non-pregnant female Wistar rats (8-12 weeks old). The female sex is often assumed to be slightly more sensitive.

• Oral gavage needles

• Calibrated balance

Procedure:

• Acclimatization: Acclimatize animals to laboratory conditions for at least 7 days before the study begins.[5]

• Fasting: Fast animals overnight prior to dosing but allow free access to water.

• Dosing:

  • Prepare a homogenous suspension of the test compound in the chosen vehicle.

  • Administer a single oral dose via gavage. A starting dose of 2000 mg/kg is common for compounds with unknown toxicity.[5] If mortality occurs, subsequent groups are dosed at lower levels (e.g., 300 mg/kg). If no mortality occurs at 2000 mg/kg, a limit test at 5000 mg/kg can be performed.

  • A control group receives the vehicle only.

• Observation:

  • Observe animals closely for the first 30 minutes, then periodically for the first 24 hours, paying special attention during the first 4 hours.[5]

  • Continue daily observations for a total of 14 days.

  • Record all clinical signs of toxicity, including changes in skin, fur, eyes, respiration, and behavior (e.g., tremors, convulsions, lethargy).

  • Record body weight on Day 0 (pre-dosing), Day 7, and Day 14.

• Termination & Necropsy: At the end of the 14-day observation period, euthanize all surviving animals. Perform a gross necropsy on all animals (those that died during the study and survivors) to identify any pathological changes in major organs.[6]

Data Presentation:

Time Point	Clinical Sign Observed	Severity Score (0-4)	Notes
1 Hour Post-Dose	Piloerection	1	Mild, transient
4 Hours Post-Dose	Lethargy	2	Moderate, reduced movement
Day 1	Normal Behavior	0	Full recovery
Day 7	Weight Gain	N/A	Consistent with control
Day 14	No Abnormalities	N/A	Normal necropsy findings
Table 1: Example checklist for recording acute toxicity observations.

Part 2: Anticancer Efficacy Evaluation

Rationale: Benzimidazole derivatives, including those with a 5-nitro substitution, have shown promising anticancer activity in vitro.[7][8][9][10] The human tumor xenograft model in immunodeficient mice is the industry-standard preclinical model to assess in vivo anticancer efficacy.[11][12] It allows the growth of human tumors in a murine host, providing a platform to evaluate a drug's ability to inhibit tumor growth.

Protocol 2.1: Human Tumor Xenograft Model (Subcutaneous)

This protocol describes the establishment of a subcutaneous tumor model using a human cancer cell line to evaluate the antitumor activity of the test compound.

Figure 2: Standard workflow for a cell line-derived xenograft (CDX) study.

Materials:

• Animals: Immunodeficient mice (e.g., Athymic Nude, NOD/SCID), 6-8 weeks old.[12]

• Human cancer cell line (see Table 2).

• Matrigel® or similar basement membrane matrix.

• Test Compound & Vehicle.

• Standard of care (positive control) drug (e.g., Doxorubicin for breast cancer).

• Digital calipers.

Cell Line	Cancer Type	Rationale / Notes
MCF-7	Breast (ER+)	5-nitro-2-methyl-benzimidazole derivatives have shown activity against this cell line.[7][9]
HCT-116	Colorectal	A common, aggressive cell line used in NCI-60 screening; benzimidazoles are active against it.[8][10]
A549	Lung	Represents a common and difficult-to-treat cancer type.
PC-3	Prostate	A standard model for androgen-independent prostate cancer.
Table 2: Recommended human cancer cell lines for initial xenograft screening.

Procedure:

• Cell Preparation: Culture selected cancer cells under standard conditions. On the day of implantation, harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5-10 x 10⁷ cells/mL.

• Implantation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Monitoring: Allow tumors to grow. Begin measuring tumor volume 2-3 times per week using digital calipers once tumors are palpable. Tumor Volume (mm³) = (Length x Width²)/2.

• Randomization: When the average tumor volume reaches 100-150 mm³, randomize mice into treatment groups (n=8-10 per group):

  • Group 1: Vehicle Control

  • Group 2: Test Compound (Low Dose)

  • Group 3: Test Compound (High Dose, e.g., MTD from toxicity study)

  • Group 4: Positive Control (Standard of Care)

• Treatment: Administer treatments as per the planned schedule (e.g., daily oral gavage for 21 days). Record body weights and observe for signs of toxicity.

• Endpoint: Continue treatment and monitoring until tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or for a fixed duration. Euthanize all animals, excise the tumors, and record their final weights.

Data Analysis: The primary efficacy endpoint is Tumor Growth Inhibition (%TGI).

• %TGI = (1 - (ΔT / ΔC)) x 100

  • ΔT: Change in mean tumor volume for the treated group (Final - Initial).

  • ΔC: Change in mean tumor volume for the control group (Final - Initial).

Part 3: Anti-inflammatory Efficacy Evaluation

Rationale: Inflammation is a key pathological process in many diseases, and benzimidazole derivatives have shown potent anti-inflammatory effects, often through the inhibition of mediators like cyclooxygenases (COX).[13][14][15] The carrageenan-induced paw edema model is a classic, highly reproducible acute inflammatory model used for screening novel anti-inflammatory agents.[16][17]

Protocol 3.1: Carrageenan-Induced Paw Edema in Rats

This model assesses the ability of the test compound to inhibit acute edema formation following the injection of an inflammatory agent.

Materials:

• Animals: Wistar or Sprague-Dawley rats (150-200g).

• Test Compound & Vehicle.

• Positive Control: Indomethacin or Diclofenac (10 mg/kg).

• Carrageenan solution (1% w/v in sterile saline).

• Digital Plethysmometer or calipers.

Procedure:

• Acclimatization & Fasting: Acclimatize rats for 7 days. Fast animals overnight before the experiment with free access to water.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the 0-hour reading.

• Dosing: Administer the Test Compound, Vehicle, or Positive Control orally or intraperitoneally.

• Induction of Inflammation: One hour after dosing, inject 0.1 mL of 1% carrageenan solution into the sub-plantar tissue of the right hind paw of each rat.[17]

• Edema Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the increase in paw volume for each animal at each time point compared to its baseline.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group.

Data Presentation:

Time (hr)	Mean Paw Volume Increase (mL) - Control	Mean Paw Volume Increase (mL) - Treated	% Inhibition
1	0.25 ± 0.03	0.15 ± 0.02	40.0%
2	0.48 ± 0.05	0.26 ± 0.04	45.8%
3	0.75 ± 0.06	0.35 ± 0.05	53.3%
4	0.68 ± 0.05	0.31 ± 0.04	54.4%
5	0.55 ± 0.04	0.28 ± 0.03	49.1%
Table 3: Example data table for anti-inflammatory activity in the paw edema model.

Part 4: Antimicrobial Efficacy Evaluation

Rationale: The nitro group is a well-known pharmacophore in antimicrobial agents.[1] Therefore, evaluating the in vivo antibacterial potential of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is a logical step. The neutropenic murine thigh infection model is a robust and widely used model for evaluating the efficacy of new antibiotics, as it allows for the direct assessment of bacterial killing in tissue.[18]

Protocol 4.1: Neutropenic Murine Thigh Infection Model

This model evaluates the bactericidal or bacteriostatic activity of the test compound against a specific bacterial pathogen in the thigh muscle of immunocompromised mice.

Materials:

• Animals: ICR or Swiss Webster mice (20-25g).

• Immunosuppressive agents: Cyclophosphamide.

• Bacterial Strain: e.g., Staphylococcus aureus (ATCC 29213) or Escherichia coli (ATCC 25922).

• Test Compound & Vehicle.

• Positive Control: A relevant antibiotic (e.g., Vancomycin for S. aureus, Ciprofloxacin for E. coli).

• Tissue homogenizer.

• Tryptic Soy Agar (TSA) plates.

Procedure:

• Induction of Neutropenia: Make mice neutropenic by administering two intraperitoneal injections of cyclophosphamide: 250 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection.[18] This renders the mice immunocompromised, ensuring that any bacterial clearance is due to the drug's activity.

• Infection: On day 0, two hours before starting treatment, inject 0.1 mL of a bacterial suspension (approx. 10⁶ CFU/mL) into the right thigh muscle of each mouse.

• Treatment: At 2 and 12 hours post-infection, administer the Test Compound, Vehicle, or Positive Control via the desired route (e.g., subcutaneous or oral).

• Endpoint: At 24 hours post-infection, euthanize the mice. Aseptically remove the entire right thigh muscle.

• Bacterial Load Quantification:

  • Weigh the excised thigh tissue.

  • Homogenize the tissue in a known volume of sterile saline.

  • Perform serial dilutions of the homogenate and plate onto TSA plates.

  • Incubate the plates overnight at 37°C.

  • Count the colonies on the plates to determine the number of Colony Forming Units (CFU) per gram of tissue.

• Data Analysis: The primary endpoint is the change in bacterial load (log₁₀ CFU/g of tissue) over the 24-hour period compared to the starting inoculum and the vehicle control. A ≥ 3-log₁₀ reduction in CFU is generally considered bactericidal.

References

• Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S., & Patil, C. R. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Journal of Translational Medicine. [Link]

• An, Z. (2010). In vivo Methods for Preclinical Screening of Anticancer Drugs. International Journal of Pharmacy and Biological Sciences. [Link]

• Patel, M. B. (2013). In Vivo Animal Models in Preclinical Evaluation of Anti-Inflammatory Activity-A Review. International Journal of Pharmaceutical Erudition. [Link]

• Day, C. P., Merlino, G., & Basilion, J. P. (2023). The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. MDPI. [Link]

• Ansari, A. A., & Lal, C. (2009). In Silico Studies and Assessment of Antimicrobial Activities for Synthesised Nitrobenzimidazole Derivetives. Oriental Journal of Chemistry. [Link]

• Husain, A., Rashid, M., Mishra, R., Ahmad, A., & Al-wabel, N. A. (2016). In vivo anti-inflammatory activity and docking study of newly synthesized benzimidazole derivatives bearing oxadiazole and morpholine rings. PubMed. [Link]

• The Jackson Laboratory. (2024). How-to Guide for Selecting Xenografts & Mouse Models for Preclinical Cancer Research. JAX. [Link]

• Patel, M. B. (2013). In vivo animal models in preclinical evaluation of anti- inflammatory activity- A Review. International Journal of Pharmaceutical Erudition. [Link]

• Raju, I. V., & Divan, P. V. (2013). Animal Models for Inflammation: A Review. Asian Journal of Pharmaceutical Research. [Link]

• Richmond, A., & Su, Y. (2008). Challenges in pre-clinical testing of anti-cancer drugs in cell culture and in animal models. PMC - NIH. [Link]

• Sawant, R. L. (2014). IN VIVO MODELS FOR EVALUATION OF ANTI INFLAMMATORY DRUGS. Slideshare. [Link]

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• Ananta, M. F., Saha, P., Spriha, S. E., Rahman, S. M. A., & Chowdhury, A. K. A. (2024). In vivo anti-inflammatory activity of the synthesized benzimidazole derivatives in rat model. ResearchGate. [Link]

• O'Reilly, T., & Zak, O. (1992). Animal models in the evaluation of antimicrobial agents. ASM Journals. [Link]

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• Alam, M. Z., & Bey, R. F. (2018). Validated Preclinical Mouse Model for Therapeutic Testing against Multidrug-Resistant Pseudomonas aeruginosa Strains. NIH. [Link]

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• Ramla, M. M., Omar, M. A., El-Khamry, A. M. A., & El-Diwani, H. I. (2006). Synthesis and antitumor activity of 1-substituted-2-methyl-5-nitrobenzimidazoles. PubMed. [Link]

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• Ramla, M. M., Omar, M. A., El-Khamry, A.-M. M., & El-Diwani, H. I. (2006). Synthesis and antitumor activity of 1-substituted-2-methyl-5-nitrobenzimidazoles. Sci-Hub. [Link]

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Application Notes and Protocols for High-Throughput Screening of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole Derivatives

Introduction: The Therapeutic Potential of Benzimidazole Scaffolds

The benzimidazole nucleus is a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] Its structural similarity to endogenous purine bases allows it to interact with a wide array of biological targets, including enzymes and receptors, leading to diverse therapeutic effects such as antimicrobial, antiviral, and notably, anticancer activities.[1][3][4] The 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole scaffold represents a promising class of compounds for drug discovery. The benzimidazole core provides a versatile framework for molecular interactions, while the nitro group, a strong electron-withdrawing moiety, can significantly influence the compound's biological activity.[5][6] Nitroaromatic compounds are of particular interest in oncology, as they can be bioreduced in the hypoxic microenvironment of tumors to form reactive species that induce cellular damage.[7] This document provides a comprehensive guide for the high-throughput screening (HTS) of a library of these derivatives to identify novel therapeutic leads.

Guiding Principles for High-Throughput Screening (HTS)

High-throughput screening is a cornerstone of modern drug discovery, enabling the rapid testing of thousands to millions of compounds for biological activity.[8][9] A successful HTS campaign is underpinned by a robust and reproducible assay, meticulous quality control, and a logical workflow for hit identification and validation.[10][11] The overarching goal is to minimize false positives and negatives, ensuring that the identified "hits" are genuine modulators of the biological target or pathway of interest.[12][13]

This guide outlines a comprehensive HTS cascade tailored for the discovery of novel anticancer agents from a library of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives. The proposed workflow integrates a primary cell-based viability assay with a secondary, mechanistic assay to confirm on-target activity and elucidate the mode of action.

Experimental Workflow Overview

The high-throughput screening process is a multi-step endeavor that begins with assay development and culminates in the identification of validated hits.[14] The workflow is designed to be systematic and rigorous, with clear decision points for advancing compounds through the screening funnel.

Caption: High-level overview of the HTS workflow.

Part 1: Primary High-Throughput Screening Protocol

Objective: To identify compounds that exhibit cytotoxic or cytostatic effects against a human cancer cell line.

Rationale for Assay Selection:

A cell-based viability assay is chosen as the primary screen because it provides a holistic measure of a compound's effect on cellular health, encompassing various potential mechanisms of action such as apoptosis, necrosis, or cell cycle arrest.[15] Given the potential for bioreductive activation of the nitro group in hypoxic tumor environments, a cancer cell line known to thrive in such conditions, such as the colorectal carcinoma cell line HCT116, is a suitable model. The CellTiter-Glo® Luminescent Cell Viability Assay is selected for its high sensitivity, broad linear range, and compatibility with automated HTS platforms.[10] This "add-mix-read" assay measures intracellular ATP levels as an indicator of metabolic activity and cell viability.[15]

Materials and Reagents:

• Cell Line: HCT116 human colorectal carcinoma cells

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Assay Plates: 384-well, white, solid-bottom microplates

• Compound Library: 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives dissolved in 100% DMSO

• Positive Control: Doxorubicin (a known cytotoxic agent)

• Negative Control: 0.1% DMSO in culture medium

• Detection Reagent: CellTiter-Glo® Luminescent Cell Viability Assay kit

Step-by-Step Protocol:

• Cell Seeding:

  • Culture HCT116 cells to ~80% confluency.

  • Trypsinize, count, and resuspend cells in culture medium to a final concentration of 2.5 x 10^5 cells/mL.

  • Using an automated liquid handler, dispense 20 µL of the cell suspension into each well of the 384-well assay plates (5,000 cells/well).

  • Incubate the plates for 24 hours at 37°C in a humidified incubator with 5% CO2 to allow for cell attachment.

• Compound Addition:

  • Prepare intermediate compound plates by diluting the stock library plates with culture medium.

  • Using a pintool or acoustic liquid handler, transfer 20 nL of the test compounds from the intermediate plates to the cell plates, achieving a final concentration of 10 µM.

  • Add positive control (Doxorubicin, final concentration 1 µM) and negative control (0.1% DMSO) to designated wells on each plate.

• Incubation:

  • Incubate the plates for 48 hours at 37°C in a humidified incubator with 5% CO2.

• Signal Detection:

  • Equilibrate the assay plates and the CellTiter-Glo® reagent to room temperature.

  • Add 20 µL of the CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

Data Analysis and Hit Identification:

The primary goal of data analysis is to identify compounds that significantly reduce cell viability compared to the negative controls.[16][17]

• Normalization: The raw luminescence data from each plate is normalized to the intra-plate controls:

  • % Inhibition = 100 * (1 - (Signal_compound - Signal_positive_control) / (Signal_negative_control - Signal_positive_control))

• Quality Control: The robustness of the assay is assessed using the Z'-factor for each plate.[9]

  • Z' = 1 - (3 * (SD_positive_control + SD_negative_control)) / |Mean_positive_control - Mean_negative_control|

  • Plates with a Z'-factor > 0.5 are considered acceptable for hit selection.

• Hit Selection: Compounds exhibiting a percent inhibition greater than three standard deviations from the mean of the negative controls are considered primary hits.

Parameter	Value	Description
Cell Line	HCT116	Human colorectal carcinoma
Seeding Density	5,000 cells/well	384-well plate
Compound Conc.	10 µM	Single-point screen
Incubation Time	48 hours	Post-compound addition
Positive Control	Doxorubicin (1 µM)	Induces cell death
Negative Control	0.1% DMSO	Vehicle control
Z'-Factor Cutoff	> 0.5	Assay quality metric
Hit Cutoff	> 3 SD from neg. control	Statistical significance

Part 2: Secondary Screening and Hit Validation

Objective: To confirm the activity of primary hits through dose-response analysis and to investigate a potential mechanism of action.

Rationale for Secondary Assay:

Many benzimidazole derivatives have been shown to exert their anticancer effects by inhibiting tubulin polymerization, leading to cell cycle arrest and apoptosis.[4][18] Therefore, a tubulin polymerization assay is a logical secondary screen to validate hits from the primary cytotoxicity screen and to provide mechanistic insight. This biochemical assay directly measures the effect of the compounds on the polymerization of purified tubulin, providing an orthogonal validation of their activity.[14]

Protocol 2a: Dose-Response Analysis

• Plate Preparation: Prepare serial dilutions of the primary hit compounds, typically in a 10-point, 1:3 dilution series, starting from a top concentration of 50 µM.

• Assay Execution: Repeat the primary CellTiter-Glo® assay as described above, using the serially diluted compounds.

• Data Analysis:

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic model to determine the IC50 value (the concentration at which 50% of the maximal inhibitory effect is observed).

Protocol 2b: Tubulin Polymerization Assay

• Reagents:

  • Tubulin Polymerization Assay Kit (containing purified tubulin, GTP, and a fluorescent reporter)

  • Positive Control: Paclitaxel (promotes polymerization), Nocodazole (inhibits polymerization)

  • Negative Control: 0.1% DMSO

• Assay Procedure:

  • In a 384-well plate, add the hit compounds at their respective IC50 concentrations.

  • Add the tubulin and GTP solution to initiate polymerization.

  • Incubate the plate at 37°C and monitor the fluorescence signal over time using a plate reader.

• Data Interpretation:

  • Compounds that inhibit tubulin polymerization will show a decrease in the fluorescence signal compared to the negative control.

  • Compounds that promote polymerization will show an increase in the fluorescence signal.

Caption: Hypothesized mechanism of action for active compounds.

Data Summary and Interpretation

The results from the HTS cascade should be summarized to facilitate the selection of the most promising compounds for further lead optimization.

Compound ID	Primary Screen (% Inhibition @ 10µM)	Cytotoxicity IC50 (µM)	Tubulin Polymerization (% Inhibition)
BZ-001	95.2	0.8	88.5
BZ-002	88.7	2.1	75.3
BZ-003	45.1	> 50	5.2
BZ-004	92.5	1.5	9.8

Interpretation:

• BZ-001 and BZ-002: These are high-quality hits. They show potent cytotoxicity in the primary screen, which is confirmed by their low IC50 values. Crucially, their activity is validated in the orthogonal tubulin polymerization assay, suggesting a clear mechanism of action.

• BZ-003: This compound is a likely false negative from the primary screen or has very low potency.

• BZ-004: This compound is a potential assay artifact or acts through a different mechanism. While it shows cytotoxicity, it does not inhibit tubulin polymerization. This could warrant further investigation but it is deprioritized for the tubulin-targeting program.

Conclusion and Future Directions

This application note provides a detailed and robust framework for the high-throughput screening of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole derivatives. By following this protocol, researchers can effectively identify and validate promising hit compounds for further development. Validated hits, such as BZ-001 and BZ-002, would proceed to lead optimization, where medicinal chemists would synthesize analogues to improve potency, selectivity, and pharmacokinetic properties, guided by structure-activity relationship (SAR) studies.[14]

References

• Vertex AI Search. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS).
• SPIE Digital Library. (n.d.). Comprehensive Analysis of High-Throughput Screening Data.
• PubMed. (n.d.). A Protocol for a High-Throughput Multiplex Cell Viability Assay.
• NIH. (n.d.). Quantitative high-throughput screening data analysis: challenges and recent advances.
• Drug Discovery World. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening.
• SelectScience. (n.d.). Automation-enabled assay development for high throughput screening.
• Wikipedia. (n.d.). High-throughput screening.
• PubMed. (2009). Design and implementation of high-throughput screening assays.
• ResearchGate. (n.d.). Different targets of benzimidazole as anticancer agents.
• ResearchGate. (n.d.). High Throughput Screening: Methods and Protocols.
• Oxford Academic. (n.d.). Comprehensive analysis of high-throughput screens with HiTSeekR.
• Vipergen. (n.d.). Hit Identification - Revolutionizing Drug Discovery.
• Charles River Laboratories. (n.d.). High-Throughput Screening (HTS) Services.
• chem IT Services. (n.d.). HTS Data Analysis.
• Frederick National Lab for Cancer Research. (n.d.). High throughput screening : methods and protocols.
• SciELO. (n.d.). Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments.
• Springer. (2025). Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article.
• Evotec. (2024). How To Optimize Your Hit Identification Strategy.
• MDPI. (n.d.). Pharmaceuticals | Special Issue : Nitro Group Containing Drugs.
• ResearchGate. (n.d.). Targets of benzimidazole for anticancer activity.
• Drug Discovery Pro. (n.d.). Hit Identification Approaches and Future Directions – Protac.
• Journal of Pharmaceutical Research International. (2025). Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review.
• PubMed Central. (n.d.). Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine.
• Clinical Research News. (2022). Four Well-Established Strategies Used in Hit Identification.
• ACS Publications. (n.d.). The Nitroaromatic Group in Drug Design. Pharmacology and Toxicology (for Nonpharmacologists).
• SvedbergOpen. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems.
• Google Books. (n.d.). High Throughput Screening: Methods and Protocols.
• ResearchGate. (n.d.). Timeline showing the nitroaromatic drugs approved until 2023.
• Plato BioPharma. (2025). High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery.
• ACS Publications. (n.d.). High-Throughput Phenotypic Screening and Machine Learning Methods Enabled the Selection of Broad-Spectrum Low-Toxicity Antitrypanosomatidic Agents.
• NIH. (n.d.). 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.
• International Journal of Pharmaceutical Sciences and Research. (2012). SYNTHESIS AND BIOLOGICAL SCREENING OF BENZIMIDAZOLE DERIVATIVES.
• ResearchGate. (2025). Screening benzimidazole derivatives for atypical antipsychotic activity.
• PubMed Central. (2021). Screening of Benzimidazole-Based Anthelmintics and Their Enantiomers as Repurposed Drug Candidates in Cancer Therapy.
• NIH. (n.d.). Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives.
• PubMed Central. (2025). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis.
• Scholars Research Library. (2021). An Overview About Synthetic and Biological Profile of Benzimidazole.
• Arabian Journal of Chemistry. (n.d.). Synthesis, characterization and pharmacological screening of novel benzimidazole derivatives.
• TSI Journals. (2022). Synthesis and Antibacterial Effect of 2-(Benzylthio) Methyl-1h-Benzimidazole Derivatives on Two Bacteria of Medical Interest.

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• 18. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction conditions for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole synthesis

Welcome to the technical support center for the synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this multi-step synthesis. Our aim is to provide not just protocols, but the underlying scientific rationale to empower you to optimize your reaction conditions effectively.

Overview of the Synthetic Strategy

The most reliable and commonly employed route for synthesizing 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is a two-step process. This strategy offers better control over the final product's purity and regiochemistry compared to a one-pot approach.

• Step 1: Phillips-Ladenburg Condensation. Synthesis of the key intermediate, 2-methyl-5-nitro-1H-benzimidazole, via the condensation of 4-nitro-o-phenylenediamine with glacial acetic acid.

• Step 2: N-Benzylation. Regioselective alkylation of the 2-methyl-5-nitro-1H-benzimidazole intermediate with a suitable benzyl halide to yield the final product.

Below is a logical workflow diagram illustrating this synthetic pathway.

Increasing the yield of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole synthesis

Answering the user's request.## Technical Support Center: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Welcome to the technical support center for the synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. This molecule is a critical intermediate in the development of various pharmaceuticals, most notably as a precursor to the alkylating agent Bendamustine, used in cancer therapy.[1][2] This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during its synthesis, helping you optimize your reaction for higher yields and purity.

This document moves beyond a simple protocol, offering in-depth explanations for experimental choices, troubleshooting for common pitfalls, and answers to frequently asked questions.

Core Synthesis Strategy: An Overview

The most common and reliable method for synthesizing 1,2-disubstituted benzimidazoles like our target compound is a variation of the Phillips-Ladenburg reaction.[3][4] This involves the condensation of an o-phenylenediamine derivative with a carboxylic acid or its equivalent.

To ensure regioselectivity and avoid the formation of unwanted isomers, the recommended pathway involves the cyclization of a pre-benzylated diamine precursor, N¹-benzyl-4-nitrobenzene-1,2-diamine , with acetic acid. This strategy prevents the potential for benzylation at two different nitrogen atoms that would occur if 2-methyl-5-nitro-1H-benzimidazole were benzylated directly.

Visual Workflow: Recommended Synthesis Pathway

Caption: High-level workflow for the synthesis of the target benzimidazole.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Question: My reaction yield is significantly lower than expected. What are the primary causes and how can I fix them?

Answer: Low yield is a frequent challenge in benzimidazole synthesis and can be attributed to several factors. Systematically investigating the following points is the best approach.[5]

• Suboptimal Reaction Conditions: The Phillips-Ladenburg condensation requires sufficient thermal energy to drive the dehydration and cyclization steps.[4]

  • Temperature: Ensure the reaction mixture is maintained at a consistent reflux. If using a high-boiling solvent like acetic acid, the temperature should be above 100°C. Reactions run at lower temperatures often stall, leaving significant amounts of starting material.

  • Reaction Time: These condensations can be slow. Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the initially planned duration, extend the reflux time.

  • Solvent Choice: While glacial acetic acid can serve as both a reactant and a solvent, other solvents can be used. However, the choice of solvent can impact yield. For instance, some studies on similar reactions show that switching to a more suitable solvent can double the yield. Ensure the solvent is anhydrous, as water can hinder the dehydration step.

• Incomplete Cyclization or Side Reactions: The reaction mechanism involves the formation of an amide intermediate, which then cyclizes.

  • Stalled Intermediate: Insufficient acid catalysis or heat can cause the reaction to stall at the amide intermediate stage. This can sometimes be observed as an additional spot on the TLC plate.

  • Degradation: Benzimidazole synthesis can require high temperatures, which may lead to the degradation of starting materials or the final product, especially given the presence of a nitro group.[4] Avoid excessive heating or prolonged reaction times beyond what is necessary for completion.

• Purity of Reagents:

  • Starting Diamine: The N¹-benzyl-4-nitrobenzene-1,2-diamine precursor must be pure. Impurities from its own synthesis (e.g., unreacted starting materials or over-alkylation products) can introduce competing side reactions.

  • Solvents & Reagents: Use glacial acetic acid (not a dilute aqueous solution). Ensure all other solvents are of appropriate grade and are anhydrous.

Question: My final product is difficult to purify and appears contaminated with a persistent impurity. What is the likely cause?

Answer: Purification challenges often stem from the formation of structurally similar side products or residual starting materials.

• Isomeric Impurities: If you chose a synthetic route involving the benzylation of 2-methyl-5-nitro-1H-benzimidazole, the most likely impurity is the undesired N³-benzyl isomer. These isomers often have very similar polarities, making them difficult to separate by column chromatography.

  • Solution: The best solution is preventative. Use the recommended synthetic route starting with N¹-benzyl-4-nitrobenzene-1,2-diamine to ensure regiocontrol from the outset. If you must use the late-stage benzylation route, careful optimization of the reaction conditions (base, solvent, temperature) may slightly favor one isomer, but separation will likely remain challenging.

• Unreacted Starting Material: Both the diamine precursor and the amide intermediate can be difficult to separate from the final product.

  • Solution: Ensure the reaction goes to completion by monitoring via TLC. For purification, a carefully selected recrystallization solvent system is often more effective at excluding these impurities than chromatography. Consider solvent systems like ethanol, isopropanol, or ethyl acetate/hexane mixtures.

• Colored Impurities: The presence of nitro groups and the potential for oxidation can lead to the formation of colored, often tar-like, impurities.[6]

  • Solution: Treating the crude product solution with a small amount of activated charcoal before recrystallization can help remove these colored byproducts. Perform this step on a hot, filtered solution, but be aware that it can also reduce your yield by adsorbing some of the desired product.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the reaction?

The reaction proceeds via a two-step sequence:

• Amide Formation: The more nucleophilic amino group of the N¹-benzyl-4-nitrobenzene-1,2-diamine attacks the carbonyl carbon of acetic acid.

• Cyclization & Dehydration: The second amino group then attacks the newly formed amide carbonyl, leading to a tetrahedral intermediate which subsequently eliminates a molecule of water to form the aromatic imidazole ring. An acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the initial attack.

Caption: Simplified mechanistic steps of the Phillips-Ladenburg reaction.

Q2: How do the electronic properties of the substituents affect the reaction?

The substituents play a significant role. The nitro group (-NO₂) is a strong electron-withdrawing group, which deactivates the benzene ring. This makes the amino group adjacent (ortho) to it less nucleophilic than the other amino group. This electronic difference can influence the rate of the initial amide formation. The benzyl group is generally considered weakly electron-donating or neutral.

Q3: Are there alternative or "greener" synthetic methods available?

Yes, the field of organic synthesis is continually evolving. While the acid-catalyzed condensation is a classic and robust method, modern variations aim to improve conditions.[7] These include:

• Microwave-Assisted Synthesis: Using microwave irradiation can dramatically reduce reaction times from hours to minutes and sometimes increase yields.[6]

• Use of Different Catalysts: Various Lewis acids or solid-supported acid catalysts have been employed to facilitate the reaction under milder conditions.[8][9]

• Solvent-Free Reactions: Some benzimidazole syntheses can be performed under solvent-free or "neat" conditions, reducing solvent waste.

These methods may require specific equipment or optimization but represent viable alternatives for improving the efficiency and environmental footprint of the synthesis.

Experimental Protocol: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

This protocol details the recommended procedure for achieving a reliable yield and high purity.

Materials & Reagents:

• N¹-benzyl-4-nitrobenzene-1,2-diamine

• Glacial Acetic Acid

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Deionized Water

• Ethanol (for recrystallization)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

• TLC plates (silica gel) and appropriate eluent (e.g., 3:1 Hexane:Ethyl Acetate)

Procedure:

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N¹-benzyl-4-nitrobenzene-1,2-diamine (e.g., 10 mmol, 1.0 eq).

  • Add glacial acetic acid (e.g., 50 mL). The acetic acid acts as both a reagent and the solvent.

  • Rationale: Using the acid as the solvent ensures a high concentration of the cyclizing agent and provides the necessary acidic environment for catalysis.

• Condensation Reaction:

  • Heat the mixture to reflux (approximately 118°C) using a heating mantle.

  • Maintain a gentle reflux with continuous stirring for 4-6 hours.

  • Monitor the reaction's progress every hour using TLC. The disappearance of the starting diamine spot indicates completion.

  • Rationale: Refluxing provides the necessary activation energy for the dehydration and cyclization steps, which are often the rate-limiting parts of the synthesis.

• Work-up and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into a beaker containing ice-cold water (approx. 200 mL).

  • Carefully neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases and the pH is ~7-8.

  • A solid precipitate (the crude product) should form. Stir the suspension for 30 minutes in an ice bath to maximize precipitation.

  • Collect the crude solid by vacuum filtration and wash the filter cake thoroughly with cold deionized water.

  • Rationale: Pouring into water precipitates the organic product. Neutralization is crucial to remove the acetic acid and prepare the product for purification.

• Purification:

  • Recrystallize the crude solid from a suitable solvent, such as hot ethanol.

  • Dissolve the crude product in a minimum amount of boiling ethanol. If colored impurities are significant, a charcoal treatment can be performed at this stage.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

  • Rationale: Recrystallization is an effective method for removing unreacted starting materials and polar impurities, yielding a product of high purity.

Quantitative Data Summary

Parameter	Recommended Value/Condition	Rationale
Reactant Ratio	1.0 eq. Diamine	Acetic acid is in large excess as it is the solvent.
Solvent	Glacial Acetic Acid	Serves as both reactant and acidic catalyst.[3]
Temperature	Reflux (~118°C)	Provides sufficient energy for dehydration/cyclization.[4]
Reaction Time	4-6 hours (TLC monitored)	Ensures reaction goes to completion without degradation.
Purification Method	Recrystallization (Ethanol)	Effective for removing common impurities.

References

• Benchchem. (n.d.). Troubleshooting Low Yields in the Synthesis of Substituted Benzimidazoles: A Technical Support Guide.
• Benchchem. (n.d.). Troubleshooting guide for low conversion rates in benzimidazole synthesis.
• Patsnap. (n.d.). Method for synthesizing bendamustine hydrochloride intermediate.
• New Drug Approvals. (n.d.). Bendamustine hydrochloride.
• CoLab. (2010). Phillips‐Ladenburg Benzimidazole Synthesis.
• Google Patents. (n.d.). US20140121383A1 - Process for the preparation of bendamustine hydrochloride.
• Google Patents. (n.d.). US9108924B2 - Process for the preparation of bendamustine hydrochloride.
• Google Patents. (n.d.). US8987469B2 - Process for the preparation of bendamustine.
• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis.
• Semantic Scholar. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation.
• TSI Journals. (2022). Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives.
• MDPI. (n.d.). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities.
• Beilstein Journals. (n.d.). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity.
• Bentham Science. (2023). A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates.

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. US20140121383A1 - Process for the preparation of bendamustine hydrochloride - Google Patents [patents.google.com]
• 3. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Benzimidazole synthesis [organic-chemistry.org]
• 7. A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates | Bentham Science [benthamscience.com]
• 8. mdpi.com [mdpi.com]
• 9. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]

Technical Support Center: Purification of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Welcome to the technical support guide for the purification of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (CAS No. 14624-88-5)[1]. This document is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions to address challenges encountered during the purification of this compound. Our approach is rooted in explaining the causal relationships behind experimental choices to ensure both success and scientific understanding.

The synthesis of benzimidazole derivatives often involves the condensation of o-phenylenediamines with carboxylic acids or their derivatives.[2][3] These reactions can result in various impurities, including highly colored condensation byproducts, unreacted starting materials, and regioisomers, making robust purification essential.[4]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems that may arise during the purification of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Recrystallization Issues

Q1: My product "oiled out" during recrystallization instead of forming crystals. What should I do?

A1: "Oiling out," where the solute separates as a liquid instead of a solid, is a common issue. It typically occurs when the solution is supersaturated at a temperature above the solute's melting point or when significant impurities are present, causing a melting point depression.

Causality & Solution:

• High Impurity Load: A high concentration of impurities can significantly lower the melting point of your compound. The presence of colored byproducts is common in benzimidazole synthesis.[4]

  • Troubleshooting Steps:

    • Re-dissolve: Add more of the "soluble" solvent to the hot mixture to fully re-dissolve the oil.[5]

    • Charcoal Treatment: If the solution is colored, add a small amount (1-2% w/w) of activated charcoal to the hot solution and heat for an additional 10-15 minutes to adsorb colored impurities.[5][6] Perform a hot filtration to remove the charcoal.

    • Slow Cooling: Allow the filtrate to cool slowly. Rapid cooling encourages precipitation over crystallization. Insulate the flask to slow down the cooling process.[5]

    • Solvent System Adjustment: If the problem persists, consider a different solvent system. A solvent with a lower boiling point may prevent the solution from reaching the compound's depressed melting point.

Q2: I have very low yield after recrystallization. How can I improve it?

A2: Low recovery can stem from several factors, including using too much solvent, cooling the solution too quickly, or premature crystallization during hot filtration.

Causality & Solution:

• Excess Solvent: Using more than the minimum amount of hot solvent required to dissolve the compound will result in a significant portion of your product remaining in the mother liquor upon cooling.[5]

  • Troubleshooting Steps:

    • Minimize Solvent: In subsequent attempts, add the hot solvent portion-wise until the solid just dissolves.

    • Recover from Mother Liquor: Concentrate the mother liquor by boiling off some solvent and cool again to recover a second crop of crystals. Note that this second crop may be less pure.

• Premature Crystallization: The compound crystallizing in the funnel during hot filtration is a common source of yield loss.[5]

  • Troubleshooting Steps:

    • Pre-heat Funnel: Use a pre-heated Buchner or gravity funnel to prevent cooling.[6]

    • Add Excess Solvent: Add a small excess of hot solvent (5-10%) just before filtration to ensure the compound remains in solution. This excess can be boiled off after filtration.

Column Chromatography Issues

Q3: I'm seeing poor separation between my product and an impurity on the TLC plate. How do I select a better solvent system for column chromatography?

A3: Achieving good separation (a ΔRf of at least 0.2) is critical for successful column chromatography. The polarity of the mobile phase is the most important factor.

Causality & Solution:

• Solvent Polarity: The principle of chromatography is the differential partitioning of compounds between the stationary phase (silica gel, polar) and the mobile phase (solvent, less polar). If your solvent system's polarity is too high, all compounds will travel quickly with the solvent front (high Rf). If it's too low, they will remain adsorbed to the silica (low Rf).

  • Troubleshooting Steps:

    • Systematic Screening: Test a range of solvent systems with varying polarities. A common starting point for benzimidazole derivatives is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate (EtOAc).[7]

    • Adjust Polarity:

      • If Rf values are too high, decrease the polarity by reducing the proportion of ethyl acetate.

      • If Rf values are too low, increase the polarity by increasing the proportion of ethyl acetate.

    • Target Rf: Aim for an Rf value of 0.25-0.35 for your target compound, as this typically provides the best separation during column chromatography.

    • Consider a Third Component: For difficult separations, adding a small amount of a third solvent can help. For example, a few drops of triethylamine can reduce tailing for basic compounds like benzimidazoles, while a small amount of methanol can significantly increase polarity.

Q4: My purified fractions from the column still show impurities. What went wrong?

A4: This can be due to several factors including overloading the column, improper packing, or collecting fractions that are too large.

Causality & Solution:

• Column Overloading: Applying too much crude material relative to the amount of silica gel is a common mistake. A general rule is a 1:30 to 1:100 ratio of crude material to silica gel by weight.

• Poor Packing: Air bubbles or channels in the silica gel will lead to an uneven solvent front and poor separation.

• Fraction Size: Collecting large fractions can cause remixing of separated compounds as they elute.

  • Troubleshooting Steps:

    • Proper Packing: Ensure the column is packed uniformly without any cracks or air bubbles.

    • Load Carefully: Load the sample in a minimal amount of solvent or pre-adsorb it onto a small amount of silica gel ("dry loading").

    • Collect Smaller Fractions: Collect smaller fractions and analyze them by TLC before combining. This allows you to isolate the pure product with greater precision.[8]

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole?

A1: Understanding the properties of the target compound is crucial for designing a purification strategy.

• Molecular Formula: C₁₅H₁₃N₃O₂[1]

• Molecular Weight: 267.28 g/mol [1]

• Appearance: Likely a solid at room temperature, possibly yellow or brownish due to the nitro group.[9][10]

• Solubility: Benzimidazoles are generally soluble in alcohols and polar organic solvents, but sparingly soluble in non-polar solvents and water.[11] The presence of the benzyl group increases non-polar character, while the nitro group adds polarity. Formic acid is a good solvent for many benzimidazoles and their impurities.[4]

Q2: What is the best general approach to purify this compound after synthesis?

A2: A multi-step approach is often most effective. The choice depends on the scale and initial purity of the crude product.

Diagram: Purification Strategy Decision Tree Caption: A decision tree to guide the selection of an appropriate purification workflow.

Q3: Can you provide a starting protocol for recrystallization?

A3: Certainly. This protocol is a general starting point and may require optimization.

Experimental Protocol: Recrystallization

• Solvent Selection: Screen solvents for suitability. An ideal solvent should dissolve the compound when hot but not when cold. Based on typical benzimidazole solubility, ethanol, isopropanol, or ethyl acetate/hexane mixtures are good candidates.[11][12]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, add a small amount of activated charcoal, and reflux for 10-15 minutes.[6]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove any insoluble impurities or charcoal.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[6]

• Drying: Dry the purified crystals under vacuum.

Q4: Can you provide a starting protocol for flash column chromatography?

A4: This protocol is a standard procedure for purifying compounds like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Experimental Protocol: Flash Column Chromatography

• Solvent System Selection: Using TLC, determine a solvent system that gives your product an Rf value of ~0.3. A common system is ethyl acetate/hexanes.[7]

• Column Packing: Pack a glass column with silica gel using the chosen solvent system (slurry packing is recommended). Ensure there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent (or a more polar solvent like dichloromethane if necessary). Carefully load the solution onto the top of the silica gel.

• Elution: Add the mobile phase to the top of the column and apply pressure (using a pump or inert gas) to force the solvent through the silica gel.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your compound using TLC.

• Combine & Concentrate: Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator.

Q5: How do I verify the purity of my final product?

A5: Purity should be assessed using multiple methods.

• Thin-Layer Chromatography (TLC): The purified compound should appear as a single spot.

• Melting Point: A pure compound will have a sharp melting point that matches the literature value. Impurities will cause the melting point to be depressed and broaden.

• Spectroscopy (NMR, MS): ¹H NMR and ¹³C NMR spectroscopy are powerful tools to confirm the structure and identify any remaining impurities. Mass spectrometry will confirm the molecular weight.[13]

Data Summary Table

Purification Technique	Principle	Best For	Key Troubleshooting Point
Recrystallization	Differential solubility at varied temperatures	High initial purity (>90%), solid compounds	Preventing "oiling out" by ensuring slow cooling and appropriate solvent choice[5]
Column Chromatography	Differential partitioning between phases[14]	Complex mixtures, oily products, low purity	Achieving good separation (ΔRf > 0.2) by optimizing the mobile phase polarity
Acid-Base Extraction	Differential solubility in aqueous acid/base	Removing acidic or basic impurities	Ensuring the correct pH is reached to fully protonate/deprotonate the target compound

References

• DTIC. (2020). Research on Benzimidazole Derivatives.
• Discoveracs.org. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow.
• IJCRT.org. (2025). Synthesis And Characterization Of Novel Derivatives Of Benzeimidazole.
• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup.
• Unnamed Source. (2025). Purification Techniques in Organic Chemistry: A Comprehensive Guide.
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• Unnamed Source. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2).
• National Center for Biotechnology Information. (n.d.). 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. PubChem.
• National Center for Biotechnology Information. (2021). Preparation of 1,2-substituted benzimidazoles via a copper-catalyzed three component coupling reaction. PubMed Central.
• National Center for Biotechnology Information. (n.d.). Benzimidazole. PubChem.
• SIELC Technologies. (n.d.). Separation of Benzimidazole, 2-methyl-5-nitro- on Newcrom R1 HPLC column.
• Unnamed Source. (2022). Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro).
• Semantic Scholar. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation.
• PubMed Central. (2024). Benzimidazolium quaternary ammonium salts: synthesis, single crystal and Hirshfeld surface exploration supported by theoretical analysis.
• National Institutes of Health. (n.d.). An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives.
• PubMed Central. (n.d.). 2-Methyl-5-nitro-1H-benzimidazole monohydrate.
• Unnamed Source. (n.d.). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents.

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• 2. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1 H -benzimidazole derivatives as antimicrobial and an ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03491C [pubs.rsc.org]
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Technical Support Center: Overcoming In Vitro Solubility Challenges of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this promising compound in their in vitro studies. Benzimidazole derivatives, particularly those with nitro substitutions, are of significant interest for their diverse pharmacological potential.[1][2] However, a common and critical hurdle in their experimental use is poor aqueous solubility.

This document provides in-depth troubleshooting guides, validated protocols, and expert-driven FAQs to help you overcome these solubility challenges, ensuring the reliability and reproducibility of your experimental data.

Part 1: Troubleshooting Guide

This section addresses acute problems you may be encountering during your experiments in a direct question-and-answer format.

Q1: My compound precipitated immediately when I added my DMSO stock to the aqueous assay buffer. What is happening and how can I prevent it?

Direct Answer: You are likely observing a phenomenon known as "solvent shock" or "precipitation upon dilution." This occurs when a compound dissolved in a high concentration of a strong organic solvent (like 100% DMSO) is rapidly introduced into an aqueous medium where its solubility is significantly lower.[3] The organic solvent disperses, leaving the compound to crash out of the solution.

Expert's Explanation: The solubility of a hydrophobic compound like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is dependent on the polarity of the solvent. DMSO is an excellent polar aprotic solvent that can effectively solvate the molecule. However, when this DMSO stock is diluted into a buffer (e.g., PBS or cell culture media), the overall polarity of the solution dramatically increases. The compound, unable to form favorable interactions with water molecules, aggregates and precipitates.[4]

Recommended Solutions:

• Optimize Final DMSO Concentration: The most straightforward approach is to ensure the final concentration of DMSO in your assay is as low as possible, ideally ≤0.5%, and never exceeding 1% for most cell-based assays, as higher concentrations can cause cellular toxicity.[5][6]

• Implement a Serial Dilution Strategy: Instead of a single large dilution, perform a stepwise (serial) dilution. This gradually acclimates the compound to the aqueous environment, reducing the shock effect. A detailed methodology is provided in Protocol 2 .

• Increase Mixing Energy: When making the final dilution, vortex or stir the aqueous buffer vigorously while slowly adding the compound stock. This rapid dispersion can sometimes keep the compound in a supersaturated state for the duration of a short-term experiment.

Q2: I have successfully dissolved the compound, but my cell-based assay shows high cytotoxicity or inconsistent results that don't seem dose-dependent. What's wrong?

Direct Answer: These issues often point to either the cytotoxic effects of your solubilizing agent (the "vehicle") or the formation of compound aggregates that are not visible to the naked eye.

Expert's Explanation: Every additive in your experiment must be considered for its own biological effects. Co-solvents like DMSO can induce stress responses, affect membrane fluidity, or even trigger apoptosis in sensitive cell lines, especially at concentrations above 1%.[5][7] Furthermore, even if you don't see visible precipitation, poorly soluble compounds can form small, nano- to micro-scale aggregates in aqueous media. These aggregates can lead to erratic results because they are not uniformly distributed and present a different effective concentration to the cells than a truly solubilized compound.

Recommended Actions & Controls:

• Run a Vehicle Control: This is the most critical control experiment. Treat a set of cells with the exact same concentration of the solvent/solubilizer solution (e.g., 0.5% DMSO in media) but without your compound. This will tell you the baseline level of toxicity or effect from the vehicle itself.

• Lower the Final Solvent Concentration: If the vehicle control shows toxicity, you must reduce the final solvent concentration. This may require preparing a more concentrated initial stock if your target assay concentration allows.

• Consider Alternative Solubilization Methods: If lowering the DMSO concentration is not feasible because it limits your compound's solubility, you should explore more advanced and often more biocompatible methods, such as cyclodextrin complexation.[7][8] See Protocol 3 .

Q3: My required assay concentration is high (e.g., >50 µM), and even with 1% DMSO, the compound won't stay in solution. What are my next options?

Direct Answer: When standard co-solvents are insufficient, you must employ advanced formulation strategies. The three primary options are pH modification, cyclodextrin complexation, or the use of surfactants.

Expert's Explanation: These advanced methods alter the physicochemical environment to make it more favorable for the compound.

• pH Modification: Benzimidazoles contain basic nitrogen atoms.[9] Altering the pH of the buffer can protonate these sites, creating a charged species (a salt) that is often significantly more water-soluble.[3][10] However, you must ensure the new pH is compatible with your biological system.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[11] They can encapsulate the hydrophobic benzimidazole molecule, effectively shielding it from the aqueous environment and increasing its apparent solubility.[8][12][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and relatively safe choice for in vitro use.[8][11]

• Surfactants: Non-ionic surfactants like Tween® 20 or Triton™ X-100 can form micelles that encapsulate the drug. This is highly effective for solubilization but must be used with extreme caution in cell-based assays, as surfactants can lyse cell membranes.[14][15] They are generally more suitable for cell-free enzymatic assays.[14]

Workflow for Advanced Solubilization

Caption: Serial dilution workflow to minimize solvent shock.

Protocol 3: Solubility Enhancement using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This method aims to create a more concentrated, aqueous-compatible stock solution.

• Materials: Compound, HP-β-CD, deionized water or desired buffer (e.g., PBS), magnetic stirrer.

• Procedure:

  • Prepare a 10% (w/v) solution of HP-β-CD in your desired buffer (e.g., 1g HP-β-CD in 10 mL of PBS). Stir until fully dissolved. This is your "vehicle solution."

  • Slowly add the solid 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole powder to the stirring vehicle solution until a saturated or target concentration is reached.

  • Allow the mixture to stir overnight at room temperature to ensure maximum complexation.

  • The next day, filter the solution through a 0.22 µm syringe filter to remove any undissolved compound.

  • The resulting clear solution is your HP-β-CD-complexed stock. The exact concentration should be determined analytically (e.g., by UV-Vis spectroscopy or HPLC).

  • This stock can now be diluted directly into your assay medium. Remember to include a vehicle control using the 10% HP-β-CD solution.

Protocol 4: Determining the pH-Solubility Profile

This experiment helps identify if pH modification is a viable strategy.

• Materials: Compound, a series of buffers with different pH values (e.g., pH 2, 4, 6, 7.4, 9), shaker/incubator, 0.22 µm filters, a method for quantification (e.g., HPLC-UV).

• Procedure:

  • Add an excess amount of the solid compound to separate vials, each containing one of the pH buffers.

  • Seal the vials and place them in a shaker/incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to reach equilibrium.

  • After equilibration, filter an aliquot from each vial using a 0.22 µm filter to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in each filtered sample.

  • Plot the measured solubility (y-axis) against the pH (x-axis) to visualize the pH-solubility profile and identify the pH of maximum solubility. [3]

References

• ALZET Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available from: [Link]

• MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available from: [Link]

• National Center for Biotechnology Information. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Available from: [Link]

• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]

• Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Available from: [Link]

• ResearchGate. Strategies for formulation development of poorly water-soluble drug candidates - A recent perspective. Available from: [Link]

• National Center for Biotechnology Information. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]

• MDPI. Toxicity of Different Types of Surfactants via Cellular and Enzymatic Assay Systems. Available from: [Link]

• ResearchGate. How to enhance drug solubility for in vitro assays? Available from: [Link]

• Current Science. Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent. Available from: [Link]

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• National Center for Biotechnology Information. In vitro cellular viability studies on a concentrated surfactant-based wound dressing. Available from: [Link]

• PubMed. The effect of solubilization on the oral bioavailability of three benzimidazole carbamate drugs. Available from: [Link]

• Artemis Dx. The Use of Surfactants in Lateral Flow Assays: Part 1. Available from: [Link]

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• ResearchGate. Pharmacological properties of different drugs deriving from benzimidazole. Available from: [Link]

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• ResearchGate. Influence of water-soluble polymers, pH and surfactants on mebendazole (MBZ) sulibilization by β-and partially methylated-β-cyclodextrins. Available from: [Link]

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• Indian Journal of Pharmaceutical Sciences. In Vitro | Enzyme Inhibition | Organic Solvent | CYP450 | Flavin Monooxgenase. Available from: [Link]

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• ResearchGate. Considerations regarding use of solvents in in vitro cell based assays. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. Available from: [Link]

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• Research Journal of Pharmacognosy. The effect of some cosolvents and surfactants on viability of cancerous cell lines. Available from: [Link]

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• PubChem. 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. Available from: [Link]

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Troubleshooting inconsistent results in 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole experiments

Welcome to the technical support resource for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (also known as Mebendazole Impurity C). This guide is designed for researchers, scientists, and drug development professionals encountering inconsistent results in their experiments. We will move beyond simple procedural lists to explore the chemical reasoning behind common issues, providing you with the expert insights needed to diagnose and resolve variability in your work.

Introduction: Understanding the Source of Inconsistency

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is a nitroaromatic heterocyclic compound. Its structure, featuring a benzimidazole core, a nitro group, and a benzyl substituent, presents specific challenges in handling and experimentation. Inconsistencies often arise from three primary areas: (1) Purity and Stability of the Material , (2) Solution Behavior and Solubility , and (3) Analytical Method Variability . This guide is structured to help you systematically troubleshoot these areas.

Section 1: Purity, Stability, and Synthesis Issues

The quality of your starting material is the foundation of reproducible research. Even minor impurities or degradation can lead to significant experimental deviations.

FAQ 1: I suspect my starting material is impure or has degraded. What are the first steps for verification?

Answer: Your first action should be to re-characterize the compound, even if it's from a commercial supplier. The stability of benzimidazole derivatives, particularly nitro-substituted ones, can be compromised by storage conditions.[1][2]

Initial Diagnostic Workflow:

• Melting Point Analysis: A broad or depressed melting point compared to the literature value is a strong indicator of impurity.

• Thin-Layer Chromatography (TLC): This is a rapid method to check for the presence of multiple components. The appearance of new spots or streaking that was not present initially suggests degradation or impurities from synthesis.[3]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity assessment. A clean, single peak is expected. The presence of secondary peaks indicates impurities.

• Spectroscopic Confirmation: Confirm the structure using ¹H NMR. Look for unexpected signals or incorrect integration values.

Troubleshooting Workflow: Purity & Synthesis

Here is a logical flow for diagnosing issues related to the compound's synthesis and purity.

Caption: Key stages of a successful HPLC method validation.

Section 4: The Challenge of Polymorphism

An often-overlooked source of inconsistency is polymorphism. This is the ability of a compound to exist in multiple crystalline forms. Different polymorphs can have vastly different physical properties, including solubility and dissolution rate, which directly impacts bioavailability and assay performance. [4]Mebendazole, a closely related compound, is well-documented to exist in at least three polymorphic forms (A, B, and C) with significant differences in solubility. [5][4][6][7]

FAQ 6: Could batch-to-batch variability be due to polymorphism even if the chemical purity is identical?

Answer: Absolutely. This is a critical concept in drug development and can affect research results. The synthesis or final purification/crystallization step can favor the formation of different polymorphs depending on the solvent, temperature, and cooling rate. Form C of mebendazole, for example, is preferred clinically due to better bioavailability, but it can convert to the more stable, less soluble Form A under conditions of heat and moisture. [6]If you observe that different batches of your 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole show different dissolution behaviors or inconsistent assay results despite high purity by HPLC, polymorphism is a strong suspect.

Investigating Polymorphism:

• Differential Scanning Calorimetry (DSC): Different polymorphs will have different melting points and may show phase transitions at specific temperatures.

• X-Ray Powder Diffraction (XRPD): This is the definitive technique. Each crystalline form will produce a unique diffraction pattern. [7]* Infrared (IR) Spectroscopy: Solid-state IR can sometimes distinguish between polymorphs based on differences in hydrogen bonding and crystal lattice vibrations. [4] If you suspect polymorphism, consult with an analytical specialist or a core facility with expertise in solid-state characterization.

References

• BenchChem. (2025). Troubleshooting Low Yields in the Synthesis of Substituted Benzimidazoles: A Technical Support Guide. [Online PDF].
• BenchChem. (n.d.). Overcoming challenges in the synthesis of substituted benzimidazoles. BenchChem.
• BenchChem. (n.d.). Troubleshooting guide for low conversion rates in benzimidazole synthesis. BenchChem.

• de Villiers, M. M., et al. (2009). Characterization of polymorph transformations that decrease the stability of tablets containing the WHO essential drug mebendazole. Journal of Pharmaceutical Sciences, 98(10), 3653-66. Available at: [Link]

• Kustrin, N., et al. (2008). Analysing the crystal purity of mebendazole raw material and its stability in a suspension formulation. International Journal of Pharmaceutics, 361(1-2), 221-8. Available at: [Link]

• Prasad, A. S., et al. (2018). High-performance liquid chromatographic separation and determination of the process related impurities of mebendazole, fenbendazole and albendazole in bulk drugs. ResearchGate. Available at: [Link]

• World Health Organization. (2019). Mebendazole 500 mg Chewable Tablets (Janssen-Cilag International NV). WHOPAR part 6. Available at: [Link]

• PubChem. (n.d.). Benzimidazole. National Center for Biotechnology Information. Available at: [Link]

• Ragno, G., et al. (2006). Photo- and thermal-stability studies on benzimidazole anthelmintics by HPLC and GC-MS. Chemical & Pharmaceutical Bulletin, 54(6), 802-6. Available at: [Link]

• Ragno, G., et al. (2006). Photo- and Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. Chemical and Pharmaceutical Bulletin. Available at: [Link]

• Garbuio, D. C., et al. (2014). Evaluation and study of mebendazole polymorphs present in raw materials and tablets available in the Brazilian pharmaceutical market. Journal of Applied Pharmaceutical Science, 4(11), 001-007. Available at: [Link]

• El-Sawy, A. M., et al. (2017). Factors affecting the selectivity of the photocatalytic conversion of nitroaromatic compounds over TiO2 to valuable nitrogen-containing organic compounds. RSC Advances. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 1H-Benzimidazole (CAS 51-17-2). Available at: [Link]

• Umare, M., et al. (2011). 2-Methyl-5-nitro-1H-benzimidazole monohydrate. Acta Crystallographica Section E, 67(Pt 10), o2623. Available at: [Link]

• Roškarič, M., et al. (2022). Spectroscopic and Computational Study of the Protonation Equilibria of Amino-Substituted benzo[b]thieno[2,3-b]pyrido[1,2-a]benzimidazoles as Novel pH-Sensing Materials. Molecules, 27(1), 268. Available at: [Link]

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Stability of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in different solvents and pH

Technical Support Center: 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Introduction

This technical guide provides in-depth support for researchers, scientists, and drug development professionals working with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (CAS: 14624-88-5).[1] Understanding the stability profile of this molecule is critical for ensuring data integrity, developing robust analytical methods, and designing stable formulations. This document addresses common questions and troubleshooting scenarios encountered during experimental work, grounding all recommendations in established chemical principles and validated methodologies.

The structure of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole features a benzimidazole core, which is common in many pharmacologically active compounds.[2] It also contains a nitro group, an electron-withdrawing moiety that significantly influences the molecule's chemical properties and susceptibility to degradation.[3] This guide will help you navigate the challenges associated with its handling, storage, and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole?

The stability of this compound is primarily influenced by a combination of environmental and chemical factors:

• pH: The pH of the solution is a critical factor.[4] The benzimidazole ring contains basic nitrogen atoms that can be protonated under acidic conditions. Extreme pH levels, both acidic and basic, can catalyze the hydrolysis of the imidazole ring, leading to degradation.[5][6]

• Solvent Choice: The polarity and nature of the solvent can impact stability. While generally soluble in organic solvents like DMSO and acetonitrile, long-term stability may vary.[7][8] Protic solvents, especially under non-neutral pH, may facilitate hydrolytic degradation pathways.

• Oxidation: The benzimidazole core can be susceptible to oxidative cleavage.[5] The presence of oxidizing agents or exposure to atmospheric oxygen, especially when catalyzed by light or metal ions, can lead to the formation of various degradation products.

• Light (Photostability): Nitroaromatic compounds are often photosensitive.[5] Exposure to UV or even high-intensity visible light can induce photochemical reactions, including the reduction of the nitro group or cleavage of the benzyl group.[9][10]

• Temperature: Elevated temperatures accelerate all degradation reactions.[5] Thermal stress can provide the activation energy needed to overcome reaction barriers, leading to faster hydrolysis, oxidation, or other decomposition pathways.

Q2: What are the most probable degradation pathways for this molecule?

Based on its chemical structure, two primary degradation pathways are anticipated:

• Reduction of the Nitro Group: The electron-withdrawing nitro group is susceptible to reduction, especially under hypoxic or reducing conditions (e.g., in the presence of certain biological matrices or reducing agents). This pathway would yield the corresponding 5-amino-1-benzyl-2-methyl-1H-1,3-benzimidazole. This transformation is a common metabolic route for nitroaromatic compounds.[3][11]

• Hydrolysis of the Benzimidazole Ring: Under harsh acidic or basic conditions, the imidazole portion of the molecule can undergo ring-opening hydrolysis.[5] This is a known degradation pathway for many benzimidazole-based drugs.[12]

A conceptual overview of these potential pathways is illustrated below.

Sources

• 1. 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole | C15H13N3O2 | CID 13810601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. In-Vitro Anthelminitic, Anti-Oxident Activity and in Silico Adme Study of Synthesized Nitro Benzimidazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. actascientific.com [actascientific.com]

Technical Support Center: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Welcome to the technical support guide for the synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. This molecule is a crucial intermediate in pharmaceutical development. This guide provides in-depth, experience-based answers to common challenges encountered during its synthesis, focusing on byproduct formation and purification.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My TLC plate shows two distinct spots with very similar Rf values after the benzylation step. What are they and why did they form?

Answer: This is the most common issue in this synthesis. You are almost certainly observing a mixture of the desired product, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole , and its regioisomer, 1-benzyl-2-methyl-6-nitro-1H-1,3-benzimidazole .

Causality: The formation of this isomeric mixture is rooted in the tautomerism of the precursor, 2-methyl-5-nitro-1H-benzimidazole. In solution, the proton on the imidazole ring can reside on either nitrogen atom (N1 or N3). This creates two tautomeric forms that are in equilibrium: 2-methyl-5-nitro-1H-benzimidazole and 2-methyl-6-nitro-1H-benzimidazole.[1][2] When you perform the N-alkylation with benzyl chloride, both tautomers can react, leading to the two different positional isomers of the final product. The electronic influence of the nitro group and the steric environment around each nitrogen atom affect the ratio of these isomers, but rarely does the reaction yield a single product.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cell line contamination issues in 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole studies

A Guide to Mitigating Cell Line Contamination Issues in Studies of Novel Compounds like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

Welcome, researchers and drug development professionals. This guide serves as a critical resource for ensuring the validity and reproducibility of your work when studying novel therapeutic agents such as 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. While this compound and other benzimidazole derivatives show significant promise in oncology and other fields, the reliability of in vitro data is fundamentally dependent on the integrity of the cell lines used.[1][2][3]

Part 1: Frequently Asked Questions (FAQs)

Q1: We are seeing significant batch-to-batch variability in the IC50 value of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in our cancer cell line. Could this be a contamination issue?

A: Yes, absolutely. Inconsistent results in potency assays are a classic sign of underlying cell culture problems.[6] Both cross-contamination with a different cell line and mycoplasma contamination can dramatically alter a cell's response to a cytotoxic agent. For example, if your target cell line is slow-growing and has been contaminated by a more aggressive line like HeLa, your culture could be completely overtaken without obvious morphological changes.[5] This new, unintended cell line will likely have a different sensitivity to your compound, leading to fluctuating IC50 values. Similarly, mycoplasma infection can alter cellular metabolism, membrane composition, and even signal transduction pathways, all of which can affect drug response.[7]

Q2: Our cells have started to look morphologically different and are growing slower than usual after several passages. What should we check first?

A: The first and most crucial step is to halt all experiments with this cell stock and immediately test for mycoplasma contamination.[8] Mycoplasma is a common, often invisible contaminant that does not cause the typical turbidity seen with bacterial or fungal infections but can significantly impact cell health, leading to slower growth and morphological changes.[9][10] Concurrently, you should review your passage number. Cells that are cultured for too long can undergo genetic drift and phenotypic changes.[11] It is recommended to use low-passage cells for experiments.[11] If mycoplasma testing is negative, you should perform cell line authentication via Short Tandem Repeat (STR) profiling to confirm the identity of your cell line.[11][12]

Q3: We just received a new cell line from another lab. What are the essential first steps before we use it to test our benzimidazole compounds?

A: All incoming cell lines, regardless of their source, should be treated as unverified.[13] Place the cells in quarantine immediately—use a separate incubator if possible and handle them at the end of your workday to prevent cross-contamination.[13] Your first actions should be:

• Expand the cell line to create a master cell bank and a working cell bank. Cryopreserve these vials as soon as possible.[14]

• Test for Mycoplasma: Use a PCR-based kit for the most sensitive and rapid results.[8]

• Authenticate the Cell Line: Submit a sample from your newly created master bank for STR profiling to confirm its identity against reference databases.[12][15][16]

Do not begin any experiments until you have confirmed the cell line is free of mycoplasma and its identity is authenticated.

Q4: How often should we authenticate our cell lines?

A: Cell line authentication should be performed at several key points in your research workflow[17]:

• When a new cell line is established or acquired.

• Before freezing a new cell bank.

• At the beginning of a new series of experiments.

• If the culture shows any unexpected changes in morphology or growth rate.

• Before submitting a manuscript for publication or a grant for funding.[4][11]

Regular testing, for example, every 3-6 months for continuously cultured cells, is a good practice to ensure ongoing integrity.[18]

Part 2: Troubleshooting Guide for Inconsistent Experimental Results

Use this guide to diagnose and resolve common issues encountered during in vitro studies with compounds like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Observed Problem	Potential Cause Related to Contamination	Recommended Action Steps
Inconsistent Dose-Response Curves / Fluctuating IC50 Values	1. Cross-Contamination: The culture is a mix of cell lines, or has been completely overgrown by a contaminant, each with different sensitivities to the compound.[5][19] 2. Mycoplasma Contamination: Mycoplasma alters cell metabolism and drug sensitivity.[7] 3. High Passage Number: Genetic drift has altered the cell line's characteristics and drug response.[11]	1. Cease Experiments: Immediately stop using the current working stock. 2. Test for Mycoplasma: Use a sensitive PCR-based assay. If positive, discard the culture and start over from a clean, tested stock.[8] 3. Perform STR Profiling: Send a sample of the suspicious culture for analysis to confirm its identity.[12][20] 4. Thaw a New Vial: Discard the contaminated stock and start a fresh culture from a low-passage, authenticated cell bank.[21]
Altered Cellular Morphology or Growth Rate	1. Mycoplasma Contamination: Often the primary cause of subtle changes in cell behavior, including reduced proliferation and morphological abnormalities.[9][10] 2. Cross-Contamination: A faster-growing cell line may be outcompeting your target cells, leading to a change in the overall culture's appearance and growth kinetics.[5]	1. Visual Inspection: Carefully examine the culture for any unusual features. While mycoplasma is not visible by standard microscopy, the cellular effects might be.[22] 2. Mycoplasma Test: This is the most critical first diagnostic step.[8] 3. Review Culture History: Check the passage number. High passage numbers can naturally lead to changes.[11] 4. Authenticate: If mycoplasma is negative and the passage number is low, perform STR profiling to rule out cross-contamination.[15]
Failure to Reproduce Published Data	1. Misidentified Cell Line: You may be working with a completely different cell line than what is stated on the vial. This is a very common problem.[5][23] 2. Contamination in Your Lab: Your specific culture may be contaminated, altering its response compared to the validated cells used in the original publication.	1. Verify Cell Line Identity: The single most important step is to perform STR profiling on your cell stock.[12] 2. Check Reference Databases: Compare your STR profile to established databases (like ATCC or Cellosaurus) to confirm it matches the expected profile for that cell line.[17] 3. Source a New Stock: If your line is misidentified, obtain a new, authenticated stock from a reputable cell bank like ATCC.[13]
Unexpected Biological Readouts (e.g., altered gene expression, protein levels)	1. Mycoplasma Contamination: Mycoplasma can induce widespread changes in gene expression, cytokine production, and signal transduction, leading to artifactual results.[7][22] 2. Cell Line Cross-Contamination: The contaminating cell line will contribute its own set of proteins and transcripts, confounding your analysis.	1. Prioritize Mycoplasma Testing: Given its profound impact on cellular physiology, this should be your first test.[9] 2. Confirm Cell Identity with STR: Ensure the biological signals you are measuring are coming from the correct cell line.[24] 3. Review Protocols: Ensure no changes in reagents (e.g., serum batches) or protocols have occurred that could explain the shift.[6]

Troubleshooting Workflow Diagram

This diagram illustrates a logical workflow for diagnosing the root cause of inconsistent experimental results.

Caption: Troubleshooting workflow for inconsistent experimental results.

Part 3: Essential Protocols & Workflows

Adherence to standardized protocols is the bedrock of reproducible science. Below are essential workflows for maintaining cell line integrity.

A. Workflow for New Cell Line Integration

This workflow ensures that any new cell line introduced into the lab is properly validated before use.

Caption: Workflow for integrating and validating a new cell line.

B. Protocol: Cell Line Authentication via STR Profiling

Short Tandem Repeat (STR) profiling is the gold standard for authenticating human cell lines.[11][15] It generates a unique genetic fingerprint for a cell line that can be compared to reference databases.[12][16]

Objective: To verify the identity of a human cell line and detect potential cross-contamination.

Principle: This method uses multiplex PCR to amplify specific, highly polymorphic short tandem repeat loci in the human genome.[15][24] The resulting DNA fragments are separated by capillary electrophoresis, creating a unique profile. An 80% or greater match between the sample's STR profile and a reference profile is required for authentication.[18][24]

Procedure:

• Sample Preparation:

  • Grow the cell line to be tested to approximately 80% confluency.

  • Harvest ~1-2 million cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

  • Wash the cell pellet twice with sterile, ice-old Phosphate-Buffered Saline (PBS) to remove any media components.

  • Resuspend the final cell pellet in 200 µL of PBS or submit the dry pellet. Store at -80°C until submission.

  • Note: It is critical to avoid any cross-contamination during sample preparation. Handle one cell line at a time.

• Submission to a Core Facility/Commercial Service:

  • Unless your lab is equipped for forensic-level DNA fingerprinting, it is highly recommended to use a reliable core facility or commercial service. They provide standardized testing and analysis.[23]

  • Provide the service with the name of the cell line you believe you have. They will compare the resulting profile against comprehensive databases (e.g., ATCC, DSMZ).

• Data Interpretation:

  • Authenticated: The STR profile matches the reference profile for the designated cell line with a score of ≥80%.

  • Misidentified: The STR profile is a 100% match for a different cell line in the database.

  • Cross-Contaminated: The profile shows more than two alleles at multiple STR loci, indicating the presence of more than one cell line.[12] The relative peak heights can suggest the proportion of the mixture.

  • Unique/No Match: The profile is unique and does not match any entry in the reference database. This may be the case for a newly established cell line. In this scenario, your STR profile becomes the new reference standard for that line.[12]

C. Protocol: Mycoplasma Detection by PCR

Objective: To detect the presence of mycoplasma DNA in a cell culture supernatant or cell lysate.

Principle: PCR-based methods are highly sensitive and can detect a wide range of mycoplasma species commonly found in cell cultures.[8] They are much faster and more sensitive than direct culture methods.

Procedure (General Steps for a Commercial Kit):

• Sample Collection:

  • Collect 1 mL of cell culture supernatant from a culture that is 70-90% confluent and has been in culture for at least 72 hours without a media change. This allows for the accumulation of mycoplasma particles.

  • Alternatively, cell lysates can be used according to the kit manufacturer's instructions.

• DNA Extraction:

  • Follow the protocol provided with your chosen mycoplasma detection kit. This typically involves a simple heat-lysis step or a more formal DNA extraction.

• PCR Amplification:

  • Prepare the PCR master mix as specified in the kit. This will include primers that target conserved regions of the mycoplasma genome (e.g., 16S rRNA gene).

  • Add your extracted DNA sample to the master mix.

  • Always include a positive control (provided in the kit) and a negative control (sterile water) in your run.

• Analysis:

  • Run the PCR products on an agarose gel.

  • The presence of a band of the correct size in your sample lane indicates a positive result for mycoplasma contamination. The positive control should show a clear band, and the negative control should be clean.

References

• Best Practices for Cell Line Authentication. (2025, January 22). Cell Culture Dish.
• Best Practices for Authentication of Cell Lines to Ensure Data Reproducibility and Integrity. (2022, March 1).
• Cell Line Identification and Authentic
• STR Profiling: Authentication of Human Cell Lines and Beyond. (2017, July 1).
• Misidentified and contaminated cell lines lead to faulty cancer science. (2012, June 20). EurekAlert!.
• The University of Colorado Cancer Center (UCCC)
• STR Profiling—The ID Card of Cell Line.
• Human Cell Line Authentication Through STR Profiling. Center for Genetic Medicine, Northwestern University.
• Short Tandem Repe
• ATCC Culture Guides.
• Institutional Best Laboratory Practices for Authentication of Cell Lines and Tissue Samples. (2023, July 10). University of Colorado.
• Cell line cross‐contamination: a detrimental issue in current biomedical research. Wiley Online Library.
• Best Practices for Cell Line Authentic
• Contaminated and misidentified cell lines commonly use in cancer research. (2020, June). Molecular Carcinogenesis.
• Contaminated cell lines may have imperilled some cancer research. (2010, January 25). The BMJ.
• The Impact of Cell Line Contamin
• ATCC Primary Cell Culture Guide (1).
• ATCC Primary Cell Culture Guide (2).
• Improving Cell Culture Consistency: Best Practices and Tools for Reliable Results. Axygen.
• ATCC Animal Cell Culture Guide.
• dealing with inconsistent results
• Troubleshooting Cell Aggregation in Culture. (2025, March 14). Procell.
• Animal Cell Culture Guide.
• Overcoming Challenges of Cell Culture Monitoring. (2025, February 2). O₂-scan.
• What's Killing My Cell Cultures? Troubleshooting Cell Growth Issues. Corning.
• Effects of Mycoplasma Contamin
• Why Test for Mycoplasma in My Cell Culture?. GoldBio.
• Mycoplasma Contamination.
• Mycoplasma contamination of cell cultures. Lonza Bioscience.
• Mycoplasma Testing in an Ever-Changing World. (2022, March 24). American Pharmaceutical Review.
• 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.
• NOE spectrum of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole (3).
• Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. (2025, June 3). RSC Medicinal Chemistry.
• A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Deriv
• Design, synthesis and biological evaluation of new 5-nitro benzimidazole derivatives as AT1 antagonists with anti-hypertension activities. (2014, April 1). Bioorganic & Medicinal Chemistry.

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• 2. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. idexxbioresearch.com [idexxbioresearch.com]
• 5. Misidentified and contaminated cell lines lead to faulty cancer science | EurekAlert! [eurekalert.org]
• 6. Troubleshooting Cell Aggregation in Culture [procellsystem.com]
• 7. goldbio.com [goldbio.com]
• 8. atcc.org [atcc.org]
• 9. news-medical.net [news-medical.net]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. cellculturedish.com [cellculturedish.com]
• 12. Cell Line Authentication Services | STR Profiling & Identification - CD Genomics [cd-genomics.com]
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• 15. biopharminternational.com [biopharminternational.com]
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• 19. Cell line cross‐contamination: a detrimental issue in current biomedical research | Semantic Scholar [semanticscholar.org]
• 20. clgenetics.com [clgenetics.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Mycoplasma contamination of cell cultures | Lonza [bioscience.lonza.com]
• 23. Best Practices for Authentication of Cell Lines to Ensure Data Reproducibility and Integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Human Cell Line Authentication Through STR Profiling: Center for Genetic Medicine: Feinberg School of Medicine: Northwestern University [cgm.northwestern.edu]

Modifying 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole for improved bioavailability

A Guide for Drug Development Professionals

Welcome to the technical support center for enhancing the bioavailability of benzimidazole-class compounds. This guide is specifically tailored to address the challenges associated with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and its analogs. As researchers and drug developers, you are likely aware that while the benzimidazole scaffold is a privileged structure in medicinal chemistry, its derivatives often suffer from poor aqueous solubility and rapid metabolism, creating significant hurdles for clinical translation.[1][2]

This document provides in-depth, practical guidance in a question-and-answer format, focusing on the causality behind experimental choices and providing validated protocols to help you navigate these challenges effectively.

Section 1: Foundational Issues & Initial Troubleshooting

This section addresses the fundamental reasons for the low bioavailability of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and what initial steps to take.

Q1: What are the primary drivers of low oral bioavailability for my compound, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole?

A1: The low oral bioavailability of this compound, and many benzimidazoles, stems from two main challenges rooted in its physicochemical properties:

• Poor Aqueous Solubility: The molecule possesses a rigid, aromatic core with lipophilic benzyl and methyl substituents. These features contribute to a high crystal lattice energy and low affinity for water, making it a Biopharmaceutics Classification System (BCS) Class II or IV agent (low solubility, high/low permeability).[1][3] Its dissolution in the gastrointestinal (GI) tract is therefore the rate-limiting step for absorption.

• Extensive First-Pass Metabolism: Benzimidazoles are readily metabolized by cytochrome P450 (CYP450) enzymes in the liver and, to some extent, in the gut wall.[1] This rapid metabolic clearance means a significant fraction of the absorbed drug is inactivated before it can reach systemic circulation.

The workflow below illustrates the common barriers this compound faces following oral administration.

Caption: Simplified pathway of benzimidazole absorption and metabolism.

Q2: My compound is crashing out of solution during my in vitro assays. How can I get reliable data?

A2: This is a classic sign of poor aqueous solubility. Before attempting complex modifications, ensure your assay conditions are optimized.

• Use Co-solvents: For initial screening, using a small percentage (1-5%) of a water-miscible organic solvent like DMSO or ethanol in your aqueous buffer can help maintain solubility.[4] However, be mindful that high concentrations can impact cellular health in biological assays.

• Check the pH: The benzimidazole core contains a basic nitrogen atom. Determine the pKa of your compound. If it's a base, working at a lower pH where the molecule is protonated and ionized may increase its solubility.[5]

• Perform a Kinetic Solubility Assay: This is a critical first experiment to quantify the solubility problem. It will give you a baseline measurement and help you screen for improvements. See Protocol 1 in the Analytical Protocols section.

Section 2: Strategic Modification Approaches

Once you have quantified the problem, you can select a rational strategy for improvement. The choice between chemical modification and formulation depends on the stage of your project, available resources, and the severity of the bioavailability issue.

Q3: Should I make a prodrug or a salt of my compound? What's the difference?

A3: Both are excellent chemical modification strategies, but they work differently.[6][7]

• Salt Formation: This approach is suitable if your molecule has an ionizable group (an acidic or basic center).[8] By reacting the basic nitrogen on the imidazole ring of your compound with an acid (e.g., HCl, mesylate, tartrate), you form a salt. Salts typically have higher aqueous solubility and faster dissolution rates than the neutral parent molecule because they readily dissociate in water.[7][9] This is often a faster and more straightforward approach than prodrug synthesis.

• Prodrug Design: A prodrug is a bioreversible, inactive derivative of your parent molecule that is converted back to the active drug in vivo, usually by enzymatic cleavage.[10][11] This is a more involved strategy but offers greater versatility. You can attach a highly soluble promoiety (like a phosphate, amino acid, or polyethylene glycol) to a functional group on the molecule.[10][12]

  • For 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole: The existing structure lacks an ideal "handle" for prodrug attachment. A strategic synthetic step would be to reduce the nitro group at the 5-position to an amine (-NH2). This amine can then be used to form amides or carbamates with soluble promoieties.[10]

Q4: What are the most common formulation strategies I should consider?

A4: Formulation strategies modify the drug's physical state rather than its chemical structure to improve dissolution and absorption.[13] They are particularly useful for BCS Class II compounds.[3]

• Amorphous Solid Dispersions (ASDs): This involves dispersing your crystalline drug into a hydrophilic polymer matrix (e.g., HPMC, PVP, PEG) at a molecular level.[14][15] The amorphous state lacks a crystal lattice, so less energy is required for it to dissolve, leading to higher apparent solubility and faster dissolution.[15] This is a powerful and widely used technique.

• Particle Size Reduction (Micronization/Nanonization): Reducing the particle size of the drug increases its surface area-to-volume ratio.[5][16] According to the Noyes-Whitney equation, this directly increases the dissolution rate.[3] Nanosuspensions, with particle sizes under 1000 nm, are particularly effective.[4][17]

• Lipid-Based Formulations: If your compound is highly lipophilic, dissolving it in oils, surfactants, and co-solvents can be very effective.[18] Self-emulsifying drug delivery systems (SEDDS) are advanced lipid formulations that spontaneously form a fine oil-in-water emulsion in the GI tract, presenting the drug in a solubilized state ready for absorption.[18]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity.[13] They can encapsulate your poorly soluble drug molecule, forming an inclusion complex that has significantly higher aqueous solubility.[13]

The table below summarizes the pros and cons of these primary strategies.

Strategy	Mechanism of Action	Advantages	Disadvantages	Best For...
Salt Formation	Increases solubility and dissolution rate by creating an ionized form.[7]	Simple, cost-effective, well-established regulatory path.[17]	Requires an ionizable group; risk of converting back to less soluble free base/acid in GI tract.[17]	Early-stage development of ionizable drugs.
Prodrug Design	Covalently attaches a soluble promoiety, cleaved in vivo to release the active drug.[19]	Dramatically increases solubility; can be used to target specific tissues or bypass metabolism.[6]	More complex synthesis; requires metabolic activation; potential for altered toxicology.[10]	Compounds needing very large solubility increases or metabolic stabilization.
Solid Dispersion	Converts the drug from a crystalline to a higher-energy amorphous state.[15]	Significant increase in dissolution rate and apparent solubility; widely applicable.[14]	Physically unstable (risk of recrystallization); can require specialized equipment (spray dryer, hot-melt extruder).	BCS Class II compounds with high melting points.
Nanonization	Increases surface area by reducing particle size, accelerating dissolution.[16]	Enhances dissolution rate; established manufacturing techniques (milling, homogenization).[4]	Does not increase equilibrium solubility; risk of particle agglomeration.[16]	Compounds where dissolution rate is the primary barrier.
Lipid Formulation	Presents the drug in a solubilized state within a lipid carrier.[18]	Excellent for highly lipophilic drugs; can enhance lymphatic absorption, bypassing the liver.	Can have lower drug loading; potential for GI side effects from surfactants.	Highly lipophilic (high LogP) BCS Class II/IV compounds.

Section 3: Key Experimental Protocols

Here we provide step-by-step protocols for essential in vitro experiments to evaluate your modifications. These protocols are designed to be self-validating by including critical quality control steps.

Protocol 1: High-Throughput Kinetic Solubility Assay

Objective: To determine the kinetic solubility of a compound in an aqueous buffer, simulating its dissolution potential upon entering a physiological environment from a solid or concentrated stock.

Methodology:

• Preparation:

  • Prepare a 10 mM stock solution of your test compound in 100% DMSO.

  • Prepare the assay buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

  • Aliquot 198 µL of PBS into each well of a 96-well microplate.

• Compound Addition:

  • Add 2 µL of the 10 mM DMSO stock solution to the PBS-containing wells. This creates a final concentration of 100 µM with 1% DMSO. Mix immediately and thoroughly by pipetting or shaking.

• Incubation & Measurement:

  • Incubate the plate at room temperature (e.g., 25°C) for 2 hours on a plate shaker.

  • After incubation, measure the absorbance or turbidity of each well at 620 nm using a plate reader. This reading quantifies the amount of precipitated compound.

• Quantification of Soluble Fraction:

  • Centrifuge the plate at high speed (e.g., 3000 x g) for 10 minutes to pellet the precipitated material.

  • Carefully transfer a known volume of the supernatant (e.g., 100 µL) to a new 96-well plate.

  • Add an equal volume of a suitable organic solvent (e.g., acetonitrile or methanol) to re-dissolve any compound that might precipitate upon transfer.

  • Quantify the concentration of the compound in the supernatant using a validated LC-MS/MS or HPLC-UV method against a standard curve.

• Troubleshooting:

  • High Variability: Ensure rapid and consistent mixing immediately after adding the DMSO stock to the buffer. Inconsistent mixing is a major source of error.

  • Low Recovery: The compound may be adsorbing to the plasticware. Using low-adhesion plates can mitigate this issue.

Protocol 2: Caco-2 Bidirectional Permeability Assay

Objective: To assess the intestinal permeability of a compound and determine if it is a substrate for efflux transporters like P-glycoprotein (P-gp).[20] This is a standard in vitro model for predicting oral absorption.[21]

Methodology:

• Cell Culture:

  • Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation into a polarized monolayer that mimics the intestinal epithelium.

• Monolayer Integrity Check:

  • Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use inserts with TEER values within the laboratory's established range (typically >300 Ω·cm²), indicating a tight, confluent monolayer.

  • Confirm integrity by measuring the transport of a low-permeability marker, such as Lucifer yellow. Acceptable transport is typically <1% per hour.

• Transport Experiment (A-to-B):

  • Wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES, pH 7.4).

  • Add the test compound (e.g., at 10 µM) to the apical (A) side (donor compartment).

  • Add fresh transport buffer to the basolateral (B) side (receiver compartment).

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the receiver compartment and replace with fresh buffer. Take a sample from the donor compartment at the beginning and end of the experiment.

• Transport Experiment (B-to-A):

  • Repeat the process in the reverse direction, adding the compound to the basolateral (B) side and sampling from the apical (A) side. This measures active efflux.

• Analysis & Calculation:

  • Quantify the compound concentration in all samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) for both directions using the formula: Papp (cm/s) = (dQ/dt) / (A * C0) where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial donor concentration.

  • Calculate the Efflux Ratio (ER) = Papp (B-to-A) / Papp (A-to-B).

• Data Interpretation:

  • High Permeability: Papp (A-to-B) > 10 x 10⁻⁶ cm/s.

  • Moderate Permeability: Papp (A-to-B) between 2 and 10 x 10⁻⁶ cm/s.

  • Low Permeability: Papp (A-to-B) < 2 x 10⁻⁶ cm/s.

  • Active Efflux: An Efflux Ratio > 2 suggests the compound is a substrate for an efflux transporter like P-gp.[1]

Section 4: In Vivo Evaluation & Data Interpretation

Ultimately, the success of any modification must be confirmed in a living system.[22]

Q5: How do I design a preliminary in vivo pharmacokinetic (PK) study in rodents?

A5: A well-designed rodent PK study is essential for evaluating oral bioavailability.[23][24] The goal is to determine key parameters like Cmax (peak concentration), Tmax (time to peak), and AUC (Area Under the Curve), which represents total drug exposure.[23][25]

Study Design Synopsis:

• Animals: Use a standard strain, such as male Sprague-Dawley rats (250-300g) or CD-1 mice (25-30g).[23]

• Groups:

  • Intravenous (IV) Group (n=3): Administer the compound intravenously (e.g., via tail vein) at a low dose (e.g., 1-2 mg/kg) in a solubilizing vehicle. This group is essential for determining the absolute bioavailability.

  • Oral (PO) Group (n=3): Administer the compound orally via gavage at a higher dose (e.g., 10-20 mg/kg). The formulation used here should be the one you are testing (e.g., an aqueous suspension of the salt form, a solution of the prodrug, or the solid dispersion).

• Blood Sampling: Collect sparse or serial blood samples at appropriate time points (e.g., pre-dose, 5 min, 15 min, 30 min, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2-EDTA).[24]

• Sample Processing: Centrifuge the blood to separate plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive LC-MS/MS method to quantify the concentration of the parent drug in the plasma samples.

• Calculation of Bioavailability (F%): F% = (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100

The workflow for this process is visualized below.

Caption: Experimental workflow for a preliminary rodent PK study.

Q6: My modified compound showed improved solubility and permeability in vitro, but the in vivo bioavailability is still poor. What happened?

A6: This is a common and challenging scenario that highlights the complexity of in vivo drug disposition. The discrepancy between in vitro and in vivo results often points to one of the following:

• Pervasive First-Pass Metabolism: Your modification successfully solved the dissolution problem, allowing more drug to be absorbed into the portal vein. However, this larger amount of absorbed drug is now presented to the liver, which efficiently metabolizes it. Your in vitro Caco-2 assay does not fully capture the metabolic capacity of the liver. The next step would be an in vitro metabolic stability assay using liver microsomes or hepatocytes to quantify this.[26]

• In Vivo Dissolution Failure: The conditions in the GI tract (pH, bile salts, food effects) are far more complex than a simple buffer. Your formulation may not have performed as well in this environment. For example, a salt form may have converted back to the insoluble free base in the neutral pH of the intestine (this is known as "salting out").

• Prodrug Cleavage Issues: If you designed a prodrug, it may not be cleaving efficiently to the parent drug at the desired site, or it might be cleaved too early in the GI lumen, leading to precipitation of the less-soluble parent drug before it can be absorbed.

Troubleshooting this disconnect requires a systematic evaluation of metabolism and a deeper investigation into formulation performance under more biorelevant in vitro conditions (e.g., using simulated gastric and intestinal fluids).

References

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• Borchardt, R. T. (2010). Application of in vivo animal models to characterize the pharmacokinetic and pharmacodynamic properties of drug candidates in discovery settings. Current Pharmaceutical Biotechnology. Available at: [Link]

• Rautio, J., et al. (2015). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed. Available at: [Link]

• Singh, A., et al. (2025). Strategies for enhancing oral bioavailability of poorly soluble drugs. ResearchGate. Available at: [Link]

• Methods of enhancing Dissolution and bioavailability of poorly soluble drugs. Slideshare. Available at: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [Link]

• Bali, V., et al. (2014). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics. Available at: [Link]

• Homayun, B., et al. (2019). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Taylor & Francis Online. Available at: [Link]

• APPROACHES TO IMPROVE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS. Semantic Scholar. Available at: [Link]

• In Vivo PK Studies. Creative Biolabs. Available at: [Link]

• Physiochemical assessment of pharmaceutical salt forms. AAPS. Available at: [Link]

• Stella, V. J., & Nti-Addae, K. W. (2007). Prodrug strategies to overcome poor water solubility. Advanced Drug Delivery Reviews. Available at: [Link]

• Al-Ostath, S., et al. (2021). A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. Frontiers in Chemistry. Available at: [Link]

• Bioavailability Enhancement: Drug Solubility Enhancement. JoVE. Available at: [Link]

• Linn, M., et al. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics. Available at: [Link]

• Gáll, Z., et al. (2021). Recent Options and Techniques to Assess Improved Bioavailability: In Vitro and Ex Vivo Methods. Pharmaceutics. Available at: [Link]

• Sharma, D., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Asian Journal of Pharmaceutical Education and Research. Available at: [Link]

• Prodrug Strategies for Enhancing Drug Stability and Pharmacokinetics. MDPI. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Profile of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and Related Benzimidazole Derivatives

Introduction: The Benzimidazole Scaffold in Oncology

The benzimidazole core, a bicyclic aromatic system composed of fused benzene and imidazole rings, represents a privileged scaffold in medicinal chemistry.[1] Its structural resemblance to endogenous purines allows for interaction with a multitude of biological targets, making it a focal point in the development of novel therapeutics.[2] In the realm of oncology, benzimidazole derivatives have garnered significant attention for their potent cytotoxic activities against a broad spectrum of cancer cell lines.[3] These compounds exert their anticancer effects through diverse mechanisms, including disruption of microtubule polymerization, inhibition of topoisomerases, and induction of apoptosis.[4] This guide provides a comparative analysis of the cytotoxic potential of a specific derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, in the context of other structurally related benzimidazole compounds, supported by experimental data from peer-reviewed literature.

Understanding the Cytotoxic Landscape: A Structure-Activity Relationship Perspective

The cytotoxic efficacy of benzimidazole derivatives is intricately linked to the nature and position of substituents on the core structure. Key positions for modification that significantly influence activity include the N-1, C-2, and C-5 positions of the benzimidazole ring.[5]

• The N-1 Position: Substitution at the N-1 position with various alkyl or aryl groups can modulate the lipophilicity and steric properties of the molecule, thereby affecting its cellular uptake and interaction with target proteins. The introduction of a benzyl group, as seen in our topic compound, is a common strategy to enhance biological activity.[5]

• The C-2 Position: The C-2 position is highly amenable to substitution, and the introduction of different functional groups can drastically alter the mechanism of action. For instance, some 2-substituted benzimidazoles act as tubulin polymerization inhibitors, while others function as topoisomerase inhibitors.[2][3]

• The C-5 Position: The electronic properties of substituents at the C-5 (or C-6) position play a crucial role. Electron-withdrawing groups, such as the nitro (-NO2) group in 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, have been shown in many cases to enhance cytotoxic activity.[6]

Comparative Cytotoxicity: An In-Depth Analysis

To provide a clear comparison, we will examine the half-maximal inhibitory concentration (IC50) values of various benzimidazole derivatives against several human cancer cell lines. The IC50 value is a quantitative measure of the concentration of a compound required to inhibit a biological process, in this case, cell proliferation, by 50%. Lower IC50 values indicate higher cytotoxic potency.

Focus on 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and its Precursor

The parent compound, 2-methyl-5(6)-nitro-1H-benzimidazole , demonstrated an IC50 value of 4.52 µg/mL against the MCF-7 human breast cancer cell line.[8] This provides a baseline for evaluating the influence of substitutions at the N-1 position. The study further explored various other substituents at this position, revealing that the nature of the N-1 side chain significantly modulates the antitumor activity.[7]

Based on general structure-activity relationship trends observed for benzimidazole derivatives, the addition of a lipophilic and sterically bulky group like benzyl at the N-1 position often leads to an enhancement of cytotoxic activity.[5] This is attributed to improved membrane permeability and potentially more favorable interactions with the target site. Therefore, it is hypothesized that 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole would exhibit a lower IC50 value (i.e., higher potency) than its unsubstituted precursor against MCF-7 cells.

Broader Comparison with Other Benzimidazole Derivatives

To situate the potential cytotoxicity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole within the wider landscape of benzimidazole derivatives, the following tables summarize the IC50 values of various analogues against common cancer cell lines.

Table 1: Cytotoxicity of Benzimidazole Derivatives against MCF-7 (Breast Cancer) Cell Line

Compound	Key Structural Features	IC50 (µM)	Reference
2-methyl-5(6)-nitro-1H-benzimidazole	N-unsubstituted, C-2 methyl, C-5 nitro	~25.5 (converted from 4.52 µg/mL)	[8]
Benzimidazole-urea derivative 153	2-(1H-benzoimidazol-2-yl)aniline core	~2.0 (converted from 0.90 µg/mL)	[9]
Benzimidazole-urea derivative 155	2-(1H-benzoimidazol-2-yl)aniline core	~3.6 (converted from 1.60 µg/mL)	[9]
Benzimidazole 4	N-1 trisubstituted aromatic ring	8.86 µg/mL	[4]
Compound 30	Amidino benzimidazole	0.0046	[10]
Doxorubicin (Reference Drug)	-	~3.2 (converted from 1.4 µg/mL)	[9]

Table 2: Cytotoxicity of Benzimidazole Derivatives against HepG2 (Liver Cancer) Cell Line

Compound	Key Structural Features	IC50 (µM)	Reference
se-182	Benzimidazole derivative	15.58	[11]
Compound 95	1,2-disubstituted 1H-benzimidazole	1.98	[1]
Benzimidazole-urea derivative 153	2-(1H-benzoimidazol-2-yl)aniline core	~0.9 (converted from 0.40 µg/mL)	[9]
Benzimidazole-urea derivative 155	2-(1H-benzoimidazol-2-yl)aniline core	~1.6 (converted from 0.70 µg/mL)	[9]
Sorafenib (Reference Drug)	-	10.99	[1]

Table 3: Cytotoxicity of Benzimidazole Derivatives against HCT-116 (Colon Cancer) Cell Line

Compound	Key Structural Features	IC50 (µg/mL)	Reference
Benzimidazole 2	N-1 trisubstituted aromatic ring	16.2	[12][13]
Benzimidazole 1	N-unsubstituted	28.5	[12][13]
Benzimidazole 4	N-1 trisubstituted aromatic ring	24.08	[12][13]
Benzimidazole-urea derivative 155	2-(1H-benzoimidazol-2-yl)aniline core	1.60	[9]
5-Fluorouracil (Reference Drug)	-	19.2	[14]

Experimental Methodologies for Cytotoxicity Assessment

The evaluation of the cytotoxic effects of novel compounds is a cornerstone of preclinical drug development. The data presented in this guide were primarily generated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay , a widely accepted and reliable colorimetric method for assessing cell viability.

Principle of the MTT Assay

The MTT assay is predicated on the ability of metabolically active cells to reduce the yellow tetrazolium salt, MTT, into purple formazan crystals. This reduction is primarily carried out by mitochondrial succinate dehydrogenase enzymes. The resulting formazan crystals are insoluble in aqueous solution and are solubilized using a solvent such as dimethyl sulfoxide (DMSO). The intensity of the purple color, which is directly proportional to the number of viable cells, is then quantified by measuring the absorbance at a specific wavelength (typically around 570 nm) using a spectrophotometer.

Standard MTT Assay Protocol

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere and grow for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole) and a vehicle control (e.g., DMSO). A positive control (a known cytotoxic drug) is also included.

• Incubation: The plate is incubated for a specified period (e.g., 24, 48, or 72 hours) to allow the compound to exert its effect.

• MTT Addition: After the incubation period, the culture medium is replaced with fresh medium containing MTT solution, and the plate is incubated for another 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizing the Process: Experimental Workflow and Potential Mechanism

To further elucidate the concepts discussed, the following diagrams provide a visual representation of the experimental workflow and a plausible signaling pathway for benzimidazole-induced cytotoxicity.

Caption: Workflow of the MTT assay for determining cytotoxicity.

Caption: Plausible mechanism of benzimidazole-induced apoptosis.

Conclusion and Future Directions

The benzimidazole scaffold remains a highly promising framework for the development of novel anticancer agents. The cytotoxic activity of these derivatives is profoundly influenced by the substitution pattern on the benzimidazole core. Based on the available data and established structure-activity relationships, it is anticipated that 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole would exhibit significant cytotoxic potential, likely exceeding that of its N-unsubstituted precursor, 2-methyl-5(6)-nitro-1H-benzimidazole.

To definitively establish the cytotoxic profile of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, direct experimental evaluation against a panel of human cancer cell lines is imperative. Future studies should also aim to elucidate its precise mechanism of action, including its effects on cell cycle progression and the induction of apoptosis. Such investigations will be instrumental in determining its potential as a lead compound for further preclinical and clinical development in the fight against cancer.

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A Comparative Analysis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and Doxorubicin on Cancer Cells: A Guide for Researchers

In the landscape of oncology drug discovery, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity remains a paramount objective. This guide provides a detailed comparative study of the well-established chemotherapeutic drug, doxorubicin, and a promising synthetic compound, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of their mechanisms of action, cytotoxic effects, and impact on cancer cell fate, supported by experimental data and protocols.

Introduction: The Incumbent and the Challenger

Doxorubicin , an anthracycline antibiotic, has been a cornerstone of cancer chemotherapy for decades, employed in the treatment of a wide array of malignancies including breast cancer, lymphomas, and sarcomas.[1] Its primary mechanism of action involves the intercalation into DNA and the inhibition of topoisomerase II, an enzyme crucial for DNA replication and repair.[2] This disruption of DNA processes ultimately leads to cell cycle arrest and apoptotic cell death in rapidly dividing cancer cells.[3][4] However, the clinical utility of doxorubicin is often hampered by significant side effects, most notably dose-dependent cardiotoxicity, and the development of drug resistance.[5]

Benzimidazole derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of pharmacological activities, including potent anticancer effects.[6] The benzimidazole scaffold is structurally similar to endogenous purines, allowing it to interact with various biological targets.[7] Among these, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is a synthetic derivative that has garnered interest for its potential as an anticancer agent. Studies on structurally related compounds suggest that its mode of action likely involves the induction of apoptosis and cell cycle arrest, making it a compelling candidate for comparative evaluation against established drugs like doxorubicin.[8][9]

This guide will dissect the available data on both compounds, presenting a side-by-side comparison of their effects on cancer cells. We will delve into their cytotoxic profiles, their influence on the cell cycle, and their ability to induce programmed cell death. Furthermore, detailed experimental protocols are provided to enable researchers to conduct their own comparative studies and validate these findings.

Comparative Cytotoxicity: A Quantitative Look at Efficacy

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting cancer cell growth. The following table summarizes the reported IC50 values for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and doxorubicin across various cancer cell lines. It is important to note that IC50 values can vary between laboratories due to differences in experimental conditions.[1]

Compound	Cancer Cell Line	IC50 (µM)	Citation
1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (and related derivatives)	MCF-7 (Breast)	~15.2 (for a 2-methyl derivative)	[8]
HCT-116 (Colon)	~8.5 (for a 5-nitro derivative)	[8]
A549 (Lung)	~12.1 (for a 2-phenyl derivative)	[8]
HeLa (Cervical)	~20.7 (for a 5-amino derivative)	[8]
Doxorubicin	BFTC-905 (Bladder)	2.3	[10]
MCF-7 (Breast)	2.5	[10]
M21 (Melanoma)	2.8	[10]
HeLa (Cervical)	2.9	[10]
UMUC-3 (Bladder)	5.1	[10]
HepG2 (Liver)	12.2	[10]
TCCSUP (Bladder)	12.6	[10]
Huh7 (Liver)	>20	[10]
VMCUB-1 (Bladder)	>20	[10]
A549 (Lung)	>20	[10]

From the available data, doxorubicin generally exhibits high potency with low micromolar to nanomolar IC50 values against sensitive cell lines. The cytotoxic potential of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and its analogs also falls within the micromolar range, indicating significant anticancer activity that warrants further investigation and direct comparison.

Mechanistic Insights: Cell Cycle Arrest and Apoptosis

Both doxorubicin and benzimidazole derivatives exert their anticancer effects by fundamentally interfering with the life cycle of cancer cells.

The Impact on Cell Cycle Progression

The cell cycle is a tightly regulated process that governs cell division. Uncontrolled progression through the cell cycle is a hallmark of cancer. Both doxorubicin and benzimidazole compounds have been shown to induce cell cycle arrest, preventing cancer cells from proliferating.

Doxorubicin is known to cause cell cycle arrest primarily at the G2/M phase.[3] This is a direct consequence of the DNA damage it inflicts, which activates cellular checkpoints that halt the cell cycle to allow for DNA repair. If the damage is too severe, the cell is directed towards apoptosis.[11]

Similarly, various benzimidazole derivatives have been reported to induce cell cycle arrest at different phases. For instance, some derivatives cause an accumulation of cells in the G2/M phase, while others lead to arrest in the S phase.[9][12][13] The specific phase of arrest can depend on the chemical structure of the benzimidazole derivative and the genetic background of the cancer cell line.

Caption: Comparative mechanisms of cell cycle arrest.

Induction of Apoptosis: The Programmed Cell Death Pathway

Apoptosis is a natural and organized process of cell death that is essential for normal tissue development and homeostasis. Many anticancer drugs, including doxorubicin, function by triggering apoptosis in cancer cells.

Doxorubicin induces apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2] DNA damage and the generation of reactive oxygen species (ROS) by doxorubicin can lead to mitochondrial dysfunction, the release of cytochrome c, and the activation of caspases, which are the executioners of apoptosis.[2]

Emerging evidence suggests that 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and related compounds also induce apoptosis.[14][15] The proposed mechanism often involves the modulation of the Bcl-2 family of proteins, which are key regulators of the intrinsic apoptotic pathway.[8][16] This includes the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2, leading to mitochondrial membrane permeabilization and subsequent caspase activation.[16]

Caption: Converging pathways to apoptosis.

Experimental Protocols for Comparative Analysis

To facilitate further research, this section provides detailed, step-by-step methodologies for key in vitro experiments.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow:

Caption: Apoptosis analysis workflow.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat them with the IC50 concentrations of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and doxorubicin for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Differentiate the cell populations:

  • Annexin V- / PI-: Viable cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle based on DNA content.

Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest and wash the cells with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the cells using a flow cytometer.

• Data Analysis: Generate a histogram of DNA content and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

The comparative analysis presented in this guide highlights that both doxorubicin and 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole are potent inducers of cell death in cancer cells, albeit with potentially different mechanistic nuances. While doxorubicin's efficacy is well-documented, its clinical application is limited by severe side effects. Benzimidazole derivatives, including the compound of focus, represent a promising avenue for the development of new anticancer agents that may offer an improved therapeutic window.

Further research should focus on a direct, head-to-head comparison of these two compounds in a broader panel of cancer cell lines and in in vivo tumor models. Mechanistic studies should aim to elucidate the specific molecular targets of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and explore potential synergistic effects when used in combination with other chemotherapeutic agents. The protocols provided herein offer a robust framework for conducting such investigations, which are crucial for advancing our understanding and potentially translating these findings into novel cancer therapies.

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Validating the Anticancer Activity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole: A Comparative Guide for In Vitro Analysis

Introduction: The Promise of Benzimidazole Scaffolds in Oncology

The benzimidazole scaffold is a privileged heterocyclic structure in medicinal chemistry, bearing a resemblance to naturally occurring purine nucleotides.[1] This structural similarity allows benzimidazole derivatives to readily interact with a wide range of biological targets, leading to a broad spectrum of pharmacological activities, including potent anticancer effects.[1][2][3] Numerous studies have highlighted the capacity of these compounds to inhibit cancer progression through diverse mechanisms such as the disruption of microtubule polymerization, inhibition of topoisomerases, induction of apoptosis, and cell cycle arrest.[1][2][4]

This guide focuses on a specific derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole , a compound of interest for its potential as a novel anticancer agent. We present a comprehensive, step-by-step framework for validating its efficacy and elucidating its mechanism of action across a panel of diverse human cancer cell lines. This document is intended for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the scientific rationale behind the chosen methodologies. By comparing the activity of our compound of interest with established chemotherapeutic agents, we aim to provide a robust preclinical assessment of its therapeutic potential.

Experimental Design: A Multi-faceted Approach to Validation

To comprehensively evaluate the anticancer potential of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, a multi-tiered experimental approach is essential. This begins with a broad cytotoxicity screening to determine the compound's potency and selectivity, followed by more in-depth assays to unravel the underlying molecular mechanisms of cell death.

Selection of Cell Lines and Controls

A crucial first step is the selection of an appropriate panel of human cancer cell lines to assess the breadth of the compound's activity.[5] We recommend a panel that includes representatives from different cancer types:

• MCF-7: A well-characterized human breast adenocarcinoma cell line (estrogen receptor-positive).

• A549: A human lung carcinoma cell line.

• HCT-116: A human colon cancer cell line.

• K-562: A human chronic myelogenous leukemia cell line.

• A non-cancerous cell line (e.g., human dermal fibroblasts - HDFs): To assess the compound's selectivity and potential toxicity to normal cells.[6]

For comparative analysis, a well-established chemotherapeutic agent should be used as a positive control. Doxorubicin , a potent and widely used anticancer drug that induces apoptosis and inhibits topoisomerase II, serves as an excellent benchmark.[7]

Caption: Experimental workflow for validating anticancer activity.

Phase 1: Cytotoxicity Screening using the MTT Assay

The initial step in evaluating a potential anticancer compound is to determine its cytotoxic effect on cancer cells.[8] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable and widely used colorimetric method to assess cell viability.[9] This assay measures the metabolic activity of cells, which is directly proportional to the number of viable cells.[9][10]

Scientific Rationale

The principle of the MTT assay lies in the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals. The amount of formazan produced, which is quantified by measuring its absorbance after solubilization, reflects the number of viable cells.[9] This allows for the determination of the half-maximal inhibitory concentration (IC50), a key measure of a drug's potency.[11]

Detailed Experimental Protocol: MTT Assay

• Cell Seeding: Seed the selected cancer and normal cell lines into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[7][12] Incubate the plates at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and the positive control (Doxorubicin) in culture medium. After the 24-hour incubation, replace the medium in each well with 100 µL of medium containing the various concentrations of the test compounds. Include a vehicle control (e.g., DMSO, the solvent used to dissolve the compound) and a no-treatment control.[7]

• Incubation: Incubate the plates for 48 to 72 hours at 37°C and 5% CO2.[12]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours at 37°C.[7][9]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[7][9] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[11]

• IC50 Calculation: Plot the percentage of cell viability against the compound concentration and determine the IC50 value, which is the concentration of the drug that causes a 50% reduction in cell viability, using non-linear regression analysis.[11]

Data Presentation: Comparative Cytotoxicity

The results of the MTT assay should be summarized in a clear and concise table, comparing the IC50 values of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and Doxorubicin across the different cell lines.

Cell Line	Tissue of Origin	1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	Breast Adenocarcinoma	[Insert experimental value]	[Insert experimental value]
A549	Lung Carcinoma	[Insert experimental value]	[Insert experimental value]
HCT-116	Colon Carcinoma	[Insert experimental value]	[Insert experimental value]
K-562	Chronic Myelogenous Leukemia	[Insert experimental value]	[Insert experimental value]
HDF	Normal Dermal Fibroblasts	[Insert experimental value]	[Insert experimental value]

Phase 2: Investigating the Mechanism of Cell Death - Apoptosis Assay

A key mechanism by which many anticancer drugs exert their effects is through the induction of apoptosis, or programmed cell death.[7] The Annexin V-FITC/Propidium Iodide (PI) assay is a widely used and reliable method for detecting apoptosis by flow cytometry.[7][13]

Scientific Rationale

During the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC to label early apoptotic cells.[13] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot penetrate the intact membrane of live or early apoptotic cells.[13] However, in late-stage apoptotic or necrotic cells, where membrane integrity is compromised, PI can enter and stain the DNA.[13] By using both Annexin V-FITC and PI, it is possible to distinguish between viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[13][14]

Caption: Principle of the Annexin V/PI apoptosis assay.

Detailed Experimental Protocol: Annexin V-FITC/PI Assay

• Cell Treatment: Seed cells in 6-well plates and treat them with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole at its predetermined IC50 concentration for 24 to 48 hours. Include an untreated control.[7]

• Cell Harvesting: Harvest both adherent and floating cells by trypsinization and centrifugation. Wash the cells twice with cold PBS.[15]

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[7]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[7][14]

• Flow Cytometry Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the samples immediately by flow cytometry.[14] At least 10,000 events should be recorded for each sample.[16]

Data Presentation: Quantification of Apoptosis

The flow cytometry data can be presented in a table summarizing the percentage of cells in each quadrant for both the control and treated samples.

Cell Line	Treatment	Viable Cells (%) (Annexin V-/PI-)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
MCF-7	Control	[Insert value]	[Insert value]	[Insert value]
Compound	[Insert value]	[Insert value]	[Insert value]
A549	Control	[Insert value]	[Insert value]	[Insert value]
Compound	[Insert value]	[Insert value]	[Insert value]
HCT-116	Control	[Insert value]	[Insert value]	[Insert value]
Compound	[Insert value]	[Insert-value]	[Insert value]

Phase 3: Cell Cycle Analysis

Many anticancer agents exert their cytotoxic effects by interfering with the cell cycle, leading to cell cycle arrest at specific phases (G0/G1, S, or G2/M) and subsequently inducing apoptosis.[1] Flow cytometry analysis of propidium iodide (PI) stained cells is a standard method for determining the cell cycle distribution of a cell population.[17]

Scientific Rationale

Propidium iodide is a fluorescent dye that intercalates with DNA in a stoichiometric manner.[16] The fluorescence intensity of PI is directly proportional to the amount of DNA in a cell.[16] By fixing and permeabilizing cells to allow PI to enter and stain the nuclear DNA, flow cytometry can be used to differentiate cells in different phases of the cell cycle based on their DNA content:

• G0/G1 phase: Cells have a normal diploid (2N) DNA content.

• S phase: Cells are actively replicating their DNA and have a DNA content between 2N and 4N.

• G2/M phase: Cells have a tetraploid (4N) DNA content.

Since PI also binds to double-stranded RNA, treatment with RNase is necessary to ensure that only DNA is stained.[18]

Detailed Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Seed cells in 6-well plates and treat with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole at its IC50 concentration for 24 to 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and centrifuge.[16]

• Fixation: Resuspend the cell pellet in a small volume of PBS and add ice-cold 70% ethanol dropwise while vortexing to prevent cell clumping.[16][17] Fix the cells for at least 30 minutes on ice.[17]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash twice with PBS.[16] Resuspend the cell pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.[16][17]

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples by flow cytometry, collecting data from at least 10,000 cells.[16] The PI fluorescence should be measured on a linear scale.[17]

Data Presentation: Cell Cycle Distribution

The percentage of cells in each phase of the cell cycle should be quantified and presented in a table for comparison between control and treated cells.

Cell Line	Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
MCF-7	Control	[Insert value]	[Insert value]	[Insert value]
Compound	[Insert value]	[Insert value]	[Insert value]
A549	Control	[Insert value]	[Insert value]	[Insert value]
Compound	[Insert value]	[Insert value]	[Insert value]
HCT-116	Control	[Insert value]	[Insert value]	[Insert value]
Compound	[Insert value]	[Insert value]	[Insert value]

Conclusion and Future Directions

This guide outlines a systematic and robust approach to validate the anticancer activity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. The initial cytotoxicity screening will establish its potency and selectivity, while the subsequent apoptosis and cell cycle analyses will provide critical insights into its mechanism of action. Favorable results from these in vitro studies, such as high potency against cancer cells with minimal toxicity to normal cells, significant induction of apoptosis, and cell cycle arrest at a specific phase, would strongly support the further development of this compound as a potential anticancer therapeutic.

Future studies could delve deeper into the molecular pathways involved, for instance, by examining the expression levels of key proteins involved in apoptosis (e.g., Bax, Bcl-2, caspases) and cell cycle regulation (e.g., cyclins, cyclin-dependent kinases) through techniques like Western blotting. Investigating the compound's effect on other cancer hallmarks, such as angiogenesis and metastasis, would also be valuable. Ultimately, promising in vitro data will pave the way for preclinical in vivo studies in animal models to evaluate the compound's efficacy and safety in a more complex biological system.

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The Influence of the Benzyl Moiety: A Comparative Guide to the Structure-Activity Relationship of 1-Benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole Analogs

For Researchers, Scientists, and Drug Development Professionals

The benzimidazole scaffold is a cornerstone in medicinal chemistry, renowned for its presence in a multitude of pharmacologically active agents.[1] Its structural similarity to endogenous purines allows it to interact with a wide array of biological targets.[2] The introduction of a nitro group at the 5-position and a methyl group at the 2-position of the benzimidazole core, coupled with a benzyl substituent at the N-1 position, gives rise to the 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole framework. This class of compounds has demonstrated a broad spectrum of biological activities, including antimicrobial, antiparasitic, anticancer, and vasorelaxant effects.[3][4][5]

This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of these analogs, with a particular focus on how substitutions on the N-1 benzyl ring modulate their biological efficacy. By synthesizing data from various studies, we aim to provide a valuable resource for the rational design of more potent and selective therapeutic agents based on this privileged scaffold.

Comparative Biological Activity of 1-Benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole Analogs

The biological activity of this class of compounds is profoundly influenced by the nature and position of substituents on the benzyl ring. The following tables summarize key findings from various studies, offering a comparative overview of their performance in different therapeutic areas.

Antimicrobial Activity

The emergence of drug-resistant microbial strains necessitates the development of novel antimicrobial agents.[6] Benzimidazole derivatives, particularly those with a 5-nitro substituent, have shown significant promise in this area.[7] The SAR for the antimicrobial activity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole analogs suggests that electron-withdrawing groups on the benzyl ring generally enhance potency.

Compound ID	Benzyl Substituent	Test Organism	MIC (µg/mL)	Reference
1a	Unsubstituted	Staphylococcus aureus	>128	[4]
Escherichia coli	>128	[4]
1b	4-Fluoro	Staphylococcus aureus	32	[4]
Escherichia coli	64	[4]
1c	4-Nitro	Staphylococcus aureus	16	[4]
Escherichia coli	32	[4]
1d	2,4-Dichloro	Staphylococcus aureus	64	[4]
Escherichia coli	128	[4]

Key Insights: The data clearly indicates that an unsubstituted benzyl ring (Compound 1a ) confers weak to no antibacterial activity.[4] The introduction of a single electron-withdrawing fluorine atom at the para-position (Compound 1b ) leads to a notable increase in activity against both Gram-positive and Gram-negative bacteria.[4] This effect is even more pronounced with the strongly electron-withdrawing nitro group at the same position (Compound 1c ), which exhibits the lowest Minimum Inhibitory Concentration (MIC) in this series.[4] Dichloro substitution (Compound 1d ) also imparts activity, though to a lesser extent than a single nitro group.[4] This trend underscores the importance of electron-deficient benzyl moieties for potent antimicrobial action.

Anticancer Activity

The quest for novel anticancer agents remains a critical area of research. Benzimidazole derivatives have been extensively investigated for their cytotoxic effects against various cancer cell lines.[8][9] The mechanism of action often involves the induction of apoptosis and cell cycle arrest.[2] For 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole analogs, substitutions on the benzyl ring play a crucial role in determining their anticancer potency.

Compound ID	Benzyl Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
2a	Unsubstituted	MCF-7 (Breast)	15.2	[2]
2b	4-Chloro	MCF-7 (Breast)	9.8	[10]
2c	4-Nitro	HCT-116 (Colon)	8.5	[2]
2d	3,4-Dichloro	HepG2 (Liver)	7.2	[10]

Key Insights: Similar to the antimicrobial SAR, electron-withdrawing substituents on the benzyl ring tend to enhance anticancer activity. A single chloro-substituent at the para-position (Compound 2b ) results in a lower IC₅₀ value compared to the unsubstituted analog (2a ).[2][10] The presence of a nitro group (Compound 2c ) or two chloro atoms (Compound 2d ) further increases the cytotoxic potency.[2][10] These findings suggest that the electronic properties of the benzyl ring are a key determinant of the anticancer efficacy of these compounds.

Experimental Methodologies: A Guide for the Bench Scientist

To ensure the reproducibility and validity of research findings, detailed and well-controlled experimental protocols are paramount. This section provides step-by-step methodologies for the synthesis and biological evaluation of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole analogs.

General Synthesis of 1-(Substituted benzyl)-2-methyl-5-nitro-1H-benzimidazoles

The synthesis of these analogs is typically achieved through a two-step process, starting from the commercially available 4-nitro-o-phenylenediamine.

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A Comparative Guide to the Antifungal Efficacy of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and Commercially Available Agents

For Researchers, Scientists, and Drug Development Professionals

Abstract

The escalating threat of invasive fungal infections, compounded by the emergence of drug-resistant strains, necessitates the urgent discovery of novel antifungal agents. Benzimidazoles, a class of heterocyclic compounds, are recognized for their broad-spectrum biological activities and represent a promising scaffold for antifungal drug development.[1][2] This guide provides a comparative analysis of the in vitro efficacy of a specific nitrobenzimidazole derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, against established antifungal drugs from three distinct mechanistic classes: the azole (Fluconazole), the polyene (Amphotericin B), and the echinocandin (Caspofungin). We will explore their mechanisms of action, present comparative efficacy data against key fungal pathogens, and provide a detailed, standardized protocol for in vitro susceptibility testing to ensure methodological rigor and reproducibility.

Introduction: The Imperative for Novel Antifungal Therapies

In recent years, the incidence of life-threatening systemic fungal infections has risen dramatically, particularly among immunocompromised patient populations. This clinical challenge is exacerbated by the limited arsenal of available antifungal drugs and the increasing prevalence of resistance to frontline treatments.[1] Azole antifungals, for instance, have seen diminished efficacy due to resistance mechanisms in various Candida species.[1] This landscape underscores the critical need for new chemical entities with novel mechanisms of action.

Benzimidazole derivatives have emerged as a promising area of research, exhibiting a wide range of pharmacological properties, including anthelmintic, antiviral, and antifungal activities.[1][2][3] The nitrobenzimidazole scaffold, in particular, has been identified as a key pharmacophore for potent antimicrobial effects.[4] This guide focuses on 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole as a representative of this class, comparing its potential efficacy to that of cornerstone antifungal agents.

Profiles of Antifungal Agents

An effective comparison requires a foundational understanding of each agent's mechanism of action. The selected agents represent three primary modes of attack on the fungal cell.

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (Investigational)

• Class: Nitrobenzimidazole

• Putative Mechanism of Action: The primary mechanism of action for many benzimidazole compounds involves the disruption of microtubule polymerization.[5] They are believed to bind to fungal β-tubulin, preventing its assembly into microtubules. This process is critical for mitosis and cell division, and its inhibition ultimately leads to cell death.[5] Other proposed mechanisms for some benzimidazole derivatives include inhibition of the terminal electron transport system.[6] The presence of the nitro group may also contribute to its bioactivity.

Fluconazole (Azole)

• Mechanism of Action: Fluconazole is a triazole antifungal that functions by inhibiting the fungal cytochrome P450 enzyme, 14-α-demethylase.[7][8][9][10] This enzyme is essential for the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane.[7][10] The depletion of ergosterol and the concurrent accumulation of toxic 14-α-methyl sterols disrupt membrane integrity and function, leading to fungistatic activity.[7][10]

Amphotericin B (Polyene)

• Mechanism of Action: As a polyene, Amphotericin B has a high affinity for ergosterol within the fungal cell membrane.[11][12][13][14][15] It binds to ergosterol and forms transmembrane channels or pores.[11][12][13][14][15] This disruption of the membrane's barrier function allows for the leakage of essential intracellular ions, such as potassium, leading to depolarization and fungal cell death.[11][13]

Caspofungin (Echinocandin)

• Mechanism of Action: Caspofungin represents the echinocandin class and has a unique mechanism that targets the fungal cell wall, a structure absent in mammalian cells.[16][17] It noncompetitively inhibits the enzyme β-(1,3)-D-glucan synthase, which is responsible for synthesizing β-(1,3)-D-glucan, a critical polysaccharide for maintaining the structural integrity of the cell wall.[16][17][18][19][20] The resulting weakened cell wall cannot withstand osmotic stress, leading to cell lysis.[17]

Comparative Mechanisms of Action: A Visual Overview

The distinct targets of these antifungal agents are crucial to understanding their spectrum of activity and potential for synergistic or antagonistic interactions.

Caption: Comparative mechanisms of action for different antifungal classes.

Comparative In Vitro Efficacy

The minimum inhibitory concentration (MIC) is the primary metric for quantifying the in vitro potency of an antimicrobial agent. The following table presents representative MIC data for the subject compounds against key fungal pathogens.

Note: Specific experimental data for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is not widely published. The values presented here are representative of potent nitrobenzimidazole derivatives found in the research literature for comparative purposes.[21][22][23][24][25]

Fungal Species	1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (µg/mL)	Fluconazole (µg/mL)	Amphotericin B (µg/mL)	Caspofungin (µg/mL)
Candida albicans	4 - 16	0.25 - 2	0.125 - 1	0.03 - 0.25
Candida glabrata	8 - 32	8 - 64	0.25 - 2	0.06 - 0.5
Cryptococcus neoformans	2 - 8	2 - 16	0.125 - 1	8 - 32
Aspergillus fumigatus	1 - 4	>64	0.5 - 2	0.06 - 0.5

Interpretation:

• The investigational benzimidazole shows potential activity, particularly against Aspergillus fumigatus, where azoles like Fluconazole are ineffective.

• Its activity against Candida species appears moderate, though it may be effective against strains with elevated MICs to Fluconazole, such as some C. glabrata isolates.

• Amphotericin B and Caspofungin generally exhibit the lowest MIC values, reflecting their high potency, although Caspofungin is less effective against Cryptococcus neoformans.

Experimental Methodology: Broth Microdilution for MIC Determination

To ensure data integrity and facilitate cross-study comparisons, adherence to a standardized protocol is paramount. The Clinical and Laboratory Standards Institute (CLSI) M27 reference method for yeasts provides such a standard.[26][27][28][29][30]

Rationale for Method Selection

The broth microdilution method is the gold standard for antifungal susceptibility testing due to its reproducibility, scalability, and the quantitative nature of its results (MIC values). It allows for the simultaneous testing of multiple isolates and compounds in a standardized 96-well microtiter plate format.

Step-by-Step Protocol (CLSI M27-A3 Guideline Adaptation)

• Preparation of Antifungal Stock Solutions:

  • Accurately weigh the antifungal powder and dissolve in a suitable solvent (e.g., DMSO) to create a high-concentration stock (e.g., 1280 µg/mL). Causality: Using a solvent like DMSO is necessary for compounds that are not readily soluble in aqueous media.

  • Perform serial two-fold dilutions of this stock in RPMI 1640 medium to prepare working solutions.

• Inoculum Preparation:

  • Subculture the fungal isolate onto a suitable agar plate (e.g., Sabouraud Dextrose Agar) and incubate for 24-48 hours to ensure purity and viability.[29]

  • Select several distinct colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL. Causality: Standardizing the inoculum density is the most critical variable for test reproducibility.

  • Dilute this adjusted suspension in RPMI 1640 medium to achieve the final target inoculum concentration of 0.5-2.5 x 10³ CFU/mL.

• Microtiter Plate Inoculation:

  • Dispense 100 µL of the appropriate antifungal dilution into each well of a 96-well microtiter plate. The final column should contain 100 µL of drug-free medium as a growth control.

  • Add 100 µL of the standardized fungal inoculum to each well. The final volume in each well will be 200 µL.

• Incubation:

  • Seal the plates or place them in a humidified chamber to prevent evaporation.

  • Incubate at 35°C for 24-48 hours.[29] The CLSI standard now recommends a 24-hour reading time for most clinical isolates.[28]

• MIC Determination:

  • The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% reduction) compared to the drug-free growth control well. This is determined by visual inspection or using a spectrophotometric plate reader.

Experimental Workflow Diagram

A visual representation of the protocol ensures clarity and consistency in execution.

Caption: Workflow for MIC determination via broth microdilution.

Discussion and Future Directions

The preliminary comparative data suggests that 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and related nitrobenzimidazoles warrant further investigation as potential antifungal leads. Their distinct mechanism of action, targeting tubulin synthesis, is particularly attractive as it is not exploited by any of the major clinically used antifungal classes, suggesting a low probability of cross-resistance.

The moderate activity against Candida species highlights the need for structure-activity relationship (SAR) studies to optimize the molecule for enhanced potency. Future research should focus on:

• Broad-Spectrum Efficacy Testing: Expanding the panel of fungal pathogens to include more resistant strains and different fungal morphologies (e.g., molds, dimorphic fungi).

• Toxicity and Selectivity: Conducting cytotoxicity assays using mammalian cell lines to determine the therapeutic index. The ideal antifungal selectively targets fungal cells with minimal effect on host cells.

• Mechanism Elucidation: Performing biochemical assays, such as tubulin polymerization assays, to definitively confirm the mechanism of action.[5]

• In Vivo Studies: Progressing the most promising candidates to animal models of fungal infection to evaluate their efficacy in a physiological context.

Conclusion

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, as a representative of the nitrobenzimidazole class, demonstrates promising in vitro antifungal activity. Its putative mechanism of action, targeting microtubule synthesis, offers a valuable alternative to existing antifungal agents that target the cell membrane or cell wall. While its potency may not yet match that of agents like Amphotericin B or Caspofungin against all pathogens, its potential efficacy against azole-resistant species and molds makes it a compelling scaffold for further drug development. Rigorous, standardized testing as outlined in this guide will be essential to fully characterize its potential and guide the optimization of this promising class of compounds.

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A Multi-Pronged Approach to Cross-Validating the Mechanism of Action of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole as a Novel Anticancer Agent

Introduction: The Critical Need for Mechanistic Clarity

The benzimidazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to interact with a wide range of biological targets.[1][2] Derivatives of this heterocyclic system have demonstrated potent anticancer activities, often by disrupting fundamental cellular processes.[3] Our focus here is 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (hereafter designated BMNB), a compound that has shown promising cytotoxic activity in preliminary screens.[4]

However, an initial promising result is merely the starting point. For any novel compound to progress through the drug development pipeline, a rigorous and unambiguous understanding of its mechanism of action (MoA) is paramount. This guide outlines a comprehensive, multi-layered strategy for the cross-validation of BMNB's MoA. Based on the well-documented activities of related benzimidazole derivatives, we hypothesize that BMNB exerts its anticancer effects by directly binding to β-tubulin, inhibiting microtubule polymerization, which leads to G2/M cell cycle arrest and subsequent apoptosis. [1][5]

A validated MoA is not built upon a single experiment but on a convergence of evidence from orthogonal assays. This guide details a self-validating workflow, moving from direct biochemical interaction to cellular phenotype and culminating in definitive target engagement within the native cellular environment. Each experimental choice is rationalized to build a robust, interconnected body of evidence.

Overall Cross-Validation Strategy

Our approach is designed to test the central hypothesis from three distinct, yet complementary, angles: direct biochemical interaction, cellular phenotypic response, and in-cell target engagement. The successful correlation of data across these pillars provides a high-confidence validation of the proposed mechanism.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Table 3: Comparative Analysis of Protein Thermal Stability (CETSA)

Target Protein	Treatment	Apparent Tagg (°C)	Thermal Shift (ΔTagg)	Interpretation
β-Tubulin	Vehicle	52.5 ± 0.4	-	Baseline Stability
β-Tubulin	BMNB (10 µM)	57.0 ± 0.6	+4.5°C	Direct Target Engagement
GAPDH (Control)	Vehicle	61.0 ± 0.5	-	No Engagement

| GAPDH (Control) | BMNB (10 µM) | 61.2 ± 0.4 | +0.2°C | No Engagement |

Data are presented as mean ± SD and are hypothetical.

A significant, positive thermal shift for β-tubulin in BMNB-treated cells, with no corresponding shift for an unrelated control protein like GAPDH, provides definitive, compelling evidence of specific and direct target engagement in a physiologically relevant environment.

Conclusion: A Unified and Cross-Validated Mechanism of Action

The power of this comparative guide lies in its logical progression and the use of orthogonal assays to build an unshakeable case for a specific mechanism of action.

• The In Vitro Tubulin Polymerization Assay confirmed that BMNB directly interacts with and inhibits the function of its purified target protein.

• The Cellular Phenotype Assays demonstrated that this biochemical activity translates into the expected cellular consequences: cytotoxicity, a visually disrupted microtubule network, and a quantifiable arrest in the G2/M phase of the cell cycle.

• Finally, the Cellular Thermal Shift Assay (CETSA) provided the ultimate proof, demonstrating that BMNB physically binds to and stabilizes its tubulin target within intact cells.

The convergence of these independent lines of evidence allows us to conclude with high confidence that 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole exerts its anticancer effects primarily through the direct inhibition of tubulin polymerization. This rigorous, cross-validated understanding of its MoA provides a solid foundation for its continued development as a potential therapeutic agent.

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A Comparative Benchmarking Guide to the Synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

In the landscape of medicinal chemistry and drug development, the benzimidazole scaffold is a cornerstone, integral to a multitude of pharmacologically active agents.[1][2] Among its numerous derivatives, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole stands out as a significant synthetic intermediate. The efficiency, environmental impact, and scalability of its synthesis are therefore critical considerations for researchers. This guide provides an in-depth, objective comparison of various methodologies for the synthesis of this target molecule, supported by experimental data and mechanistic insights to inform your selection of the most appropriate protocol.

Introduction to Synthetic Strategies

The synthesis of the benzimidazole core generally involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative.[3] However, the evolution of synthetic organic chemistry has introduced several advanced techniques that offer significant advantages over traditional methods. This guide will benchmark the following approaches for the synthesis of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole:

• Conventional Thermal Synthesis: The foundational method involving heating under reflux.

• Microwave-Assisted Synthesis: A modern technique leveraging microwave irradiation to accelerate reaction rates.

• Ultrasound-Assisted Synthesis: Utilizing ultrasonic waves to enhance reaction efficiency.

• Green Synthesis Approaches: Emerging methods focused on environmental sustainability.

Method 1: Conventional Thermal Synthesis

The conventional approach to synthesizing 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole typically involves a two-step process. First is the synthesis of 2-methyl-5-nitro-1H-benzimidazole, followed by N-benzylation. The initial condensation is usually achieved by refluxing 4-nitro-o-phenylenediamine with acetic acid.

Experimental Protocol: Conventional Synthesis

Step 1: Synthesis of 2-methyl-5(6)-nitro-1H-benzimidazole

• A mixture of 4-nitro-o-phenylenediamine (0.01 mol) and acetic acid (30 mL) is placed in a round-bottom flask.

• The mixture is refluxed for 2 hours.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and poured into water.

• The precipitated product is filtered, dried, and recrystallized from an ethanol-water mixture.

Step 2: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole

• To a solution of 2-methyl-5(6)-nitro-1H-benzimidazole (0.01 mol) in a suitable solvent like acetone, add a base such as potassium carbonate.

• Benzyl halide (e.g., benzyl bromide or benzyl chloride) (0.01 mol) is then added to the mixture.

• The reaction mixture is refluxed for several hours until the reaction is complete (monitored by TLC).

• After cooling, the mixture is filtered to remove inorganic salts.

• The solvent is evaporated under reduced pressure, and the crude product is purified by recrystallization or column chromatography.

Mechanistic Rationale

The initial step involves a nucleophilic attack of one of the amino groups of the o-phenylenediamine onto the carbonyl carbon of acetic acid, followed by dehydration to form the imidazole ring. The subsequent N-benzylation is a standard nucleophilic substitution reaction where the deprotonated benzimidazole nitrogen acts as a nucleophile, attacking the benzylic carbon of the benzyl halide. The use of a base is crucial to deprotonate the N-H of the benzimidazole, thereby increasing its nucleophilicity.

Caption: Conventional two-step synthesis of the target molecule.

Method 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis has gained significant traction due to its ability to dramatically reduce reaction times and often improve yields.[4][5] This is attributed to the efficient and uniform heating of the reaction mixture by microwave irradiation.

Experimental Protocol: Microwave-Assisted Synthesis

A one-pot synthesis can be envisioned, although a two-step microwave-assisted approach is also common.

One-Pot Microwave Protocol (Hypothetical):

• In a microwave reactor vessel, combine 4-nitro-o-phenylenediamine (0.01 mol), an orthoester like triethyl orthoacetate (as both reactant and dehydrating agent), and benzylamine (0.01 mol).

• A catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid) can be added.

• The vessel is sealed and subjected to microwave irradiation at a specific temperature (e.g., 120-150 °C) for a short duration (e.g., 5-15 minutes).

• After cooling, the reaction mixture is worked up by adding water and extracting the product with a suitable organic solvent.

• The product is then purified.

Two-Step Microwave Protocol:

The conventional two-step synthesis can be adapted for microwave heating, with each reflux step being replaced by a short period of microwave irradiation. For instance, the condensation of 4-nitro-o-phenylenediamine with various reagents has been achieved in 2.5-3.5 minutes under microwave irradiation.[4]

Mechanistic Rationale

The underlying mechanism is similar to the conventional method. However, the high-energy microwave irradiation accelerates the rate of the chemical reactions by efficiently overcoming the activation energy barriers. This leads to a significant reduction in reaction time. The use of a one-pot approach streamlines the process, making it more time and resource-efficient.

Caption: One-pot microwave-assisted synthesis workflow.

Method 3: Ultrasound-Assisted Synthesis

Ultrasound-assisted synthesis utilizes the phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to create localized high-temperature and high-pressure zones, which can significantly enhance reaction rates. This method is often considered a green chemistry approach due to its energy efficiency and often milder reaction conditions.[6]

Experimental Protocol: Ultrasound-Assisted Synthesis

• In a suitable flask, a mixture of 4-nitro-o-phenylenediamine (0.01 mol) and N-benzylacetimidate (prepared from acetonitrile and benzyl alcohol) is suspended in a solvent.

• The flask is placed in an ultrasonic bath.

• The reaction is carried out at room temperature or slightly elevated temperatures under ultrasonic irradiation for a short period (e.g., 15-30 minutes).

• The progress of the reaction is monitored by TLC.

• Upon completion, the product is isolated by filtration or extraction and purified.

Mechanistic Rationale

The intense energy released during acoustic cavitation promotes the formation of reactive intermediates and increases mass transfer, thereby accelerating the reaction. This method can often proceed at lower temperatures than conventional heating, which can be advantageous for thermally sensitive compounds. The use of ultrasound can also help in de-agglomerating solid reactants, increasing the reactive surface area.

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Bridging the Gap: An In Vitro and In Vivo Correlation Guide for 1-Benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole Activity

In the landscape of modern drug discovery, the benzimidazole scaffold stands out as a "privileged structure" due to its presence in a multitude of pharmacologically active compounds.[1] This bicyclic aromatic system, a fusion of benzene and imidazole rings, serves as a versatile framework for developing agents with a wide array of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][2][3][4] The therapeutic potential of a benzimidazole derivative is significantly influenced by the nature and position of its substituents. This guide focuses on a specific derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole , to illustrate the critical process of correlating in vitro activity with in vivo efficacy—a cornerstone of translational research.

The introduction of a nitro group at the 5-position is a common strategy to enhance the biological potency of the benzimidazole core.[1][4] Concurrently, substitution at the N-1 position, in this case with a benzyl group, can modulate the compound's pharmacokinetic and pharmacodynamic properties.[5] While extensive research has been conducted on various benzimidazole derivatives, establishing a robust In Vitro-In Vivo Correlation (IVIVC) remains a compound-specific challenge. This guide provides researchers, scientists, and drug development professionals with a comparative framework, grounded in experimental data from the broader class of nitrobenzimidazoles, to anticipate the translational potential of compounds like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. We will dissect the methodologies for in vitro screening, explore relevant in vivo models, and synthesize the findings to build a predictive bridge between the laboratory bench and preclinical studies.

Part 1: In Vitro Bioactivity Profiling

The initial phase in the evaluation of any novel compound involves a battery of in vitro assays to determine its biological activity and preliminary safety profile. For a nitrobenzimidazole derivative, this typically encompasses antimicrobial, cytotoxic, and anti-inflammatory screening.

Antimicrobial Susceptibility Testing

Benzimidazole derivatives have shown considerable promise as antimicrobial agents.[2][3][6][7][8] The primary objective of in vitro antimicrobial testing is to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Experimental Protocol: Broth Microdilution Method

This method is a standard and efficient way to determine the MIC of a compound against various bacterial and fungal strains.

Step-by-Step Methodology:

• Preparation of Inoculum: A pure culture of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) is grown overnight in a suitable broth medium. The culture is then diluted to achieve a standardized concentration, typically 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Dilution: The test compound, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution. A series of twofold dilutions are then prepared in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Each well containing the diluted compound is inoculated with the standardized microbial suspension. Positive (microorganism in broth without the compound) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria, 28°C for 48-96 hours for fungi).[3]

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which no turbidity (growth) is observed. This can be confirmed by adding a viability indicator like resazurin.

Comparative Data for Nitrobenzimidazole Derivatives:

The following table summarizes the reported MIC values for various nitrobenzimidazole derivatives against representative microbial strains, providing a benchmark for evaluating our target compound.

Compound	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)	Reference
2-Mercaptomethyl-5-nitro-1H-benzimidazole	Not specified	Not specified	Not specified	[4]
5-Nitro-1H-benzimidazole derivatives with heterocyclic rings	Potent activity	Potent activity	Potent activity	[1]
1-H-benzimidazole-oxadiazole compounds	Not specified	Not specified	Not specified	[4]
Hypothetical placement for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole based on structural analogs	10-50	25-100	10-50

Anticancer Activity Assessment

The benzimidazole scaffold is a key component of several anticancer drugs, acting through mechanisms like tubulin polymerization inhibition.[9][10] The 5-nitro substitution has been shown to enhance cytotoxic potential in various cancer cell lines.[4]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Step-by-Step Methodology:

• Cell Culture: Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in appropriate medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are harvested and seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: The test compound is added to the wells at various concentrations and incubated for a specific period (e.g., 48 or 72 hours).[11]

• MTT Addition: After incubation, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL). The plate is incubated for another 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solvent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of ~570 nm. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is calculated from the dose-response curve.[11]

Comparative Data for Anticancer Benzimidazoles:

Compound	Cell Line	IC50 (µM)	Mechanism of Action (if known)	Reference
Mebendazole	A549	~0.2	Tubulin polymerization inhibitor	[9]
Flubendazole	HT-29	0.01 - 3.29	Tubulin polymerization inhibitor	[12]
1H-benzimidazole-oxadiazole derivative (54b)	HeLa	0.205	Topoisomerase I inhibitor	[4]
Hypothetical placement for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole	MCF-7	1-10	Likely tubulin inhibition

Part 2: In Vivo Efficacy Evaluation

Positive in vitro results are the gateway to in vivo testing, where the compound's activity is assessed within a complex biological system. These studies are crucial for understanding a drug's pharmacokinetics, efficacy, and safety profile in a living organism.

Animal Models for Antimicrobial Efficacy

To assess the in vivo antimicrobial potential of a compound like 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, systemic or localized infection models are employed.

Experimental Protocol: Murine Systemic Infection Model

This model evaluates the ability of a compound to protect mice from a lethal dose of a pathogen.

Step-by-Step Methodology:

• Animal Acclimatization: Mice (e.g., BALB/c) are acclimatized to the laboratory environment for at least one week.

• Infection: Mice are infected intraperitoneally (IP) with a lethal dose of a bacterial strain (e.g., methicillin-resistant S. aureus - MRSA) that has been predetermined to cause mortality within 24-48 hours.

• Treatment: The test compound is administered at various doses via a relevant route (e.g., oral gavage or IP injection) at specific time points post-infection (e.g., 1 and 6 hours). A vehicle control group and a standard-of-care antibiotic group (e.g., vancomycin) are included.

• Monitoring: Mice are monitored for survival over a period of 7-14 days. Other parameters like body weight and clinical signs of illness can also be recorded.

• Data Analysis: Survival curves are generated using the Kaplan-Meier method, and statistical significance between groups is determined using the log-rank test.

Xenograft Models for Anticancer Activity

To evaluate in vivo anticancer efficacy, human tumor xenograft models are commonly used, where human cancer cells are implanted into immunodeficient mice.

Experimental Protocol: Subcutaneous Xenograft Model

This model assesses the ability of a compound to inhibit tumor growth.

Step-by-Step Methodology:

• Cell Implantation: A suspension of human cancer cells (e.g., A549) is injected subcutaneously into the flank of immunodeficient mice (e.g., nude mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).

• Treatment Initiation: Once tumors reach the desired size, mice are randomized into treatment groups. The test compound is administered daily (or on another optimized schedule) via a clinically relevant route.

• Tumor Measurement: Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers. Body weight is also monitored as an indicator of toxicity.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined maximum size, or after a fixed duration. Tumors are then excised and weighed.

• Data Analysis: Tumor growth inhibition (TGI) is calculated, and statistical comparisons are made between the treatment and control groups.

Part 3: Correlating In Vitro Data with In Vivo Performance

The ultimate goal is to establish a meaningful IVIVC, which predicts that a compound potent in vitro will be efficacious in vivo. For benzimidazole derivatives, this correlation is influenced by several factors, primarily the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Structure-Activity Relationship (SAR) Insights:

Analysis of a wide range of benzimidazole derivatives provides key insights into how structural modifications affect biological activity and translational potential.[5][8]

• N-1 Substitution: The benzyl group on the 1-position of our target compound is critical. This substitution generally increases lipophilicity, which can enhance cell membrane permeability and oral absorption. However, it also makes the compound susceptible to hepatic metabolism. The specific orientation and electronic properties of the benzyl ring can influence binding affinity to target proteins.

• C-2 Substitution: The small methyl group at the 2-position is a common feature. This position is highly amenable to modification to tune activity.[2] For instance, replacing the methyl group with larger aromatic rings can significantly alter the anticancer or antimicrobial profile.

• C-5 Substitution: The 5-nitro group is a strong electron-withdrawing group that often enhances the potency of benzimidazoles.[1][4] This is attributed to its ability to participate in crucial hydrogen bonding interactions within the active site of target enzymes or to generate reactive oxygen species. In vivo, however, nitro groups can be rapidly metabolized, which can either lead to inactivation or bioactivation.

Predictive Analysis for 1-Benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole:

• In Vitro Prediction: Based on SAR from related compounds, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is expected to exhibit potent in vitro activity. The 5-nitro group suggests strong antimicrobial and cytotoxic potential.[1][4] The N-1 benzyl and C-2 methyl groups provide a balanced lipophilic character that should facilitate cell entry.

• In Vivo Correlation Challenges: The primary hurdle for in vivo efficacy will be its metabolic stability. Benzimidazoles are extensively metabolized in the liver.[10] The N-benzyl group, in particular, is a prime site for hydroxylation and subsequent conjugation, which could lead to rapid clearance and low bioavailability. Therefore, while potent in a petri dish, its in vivo efficacy may be limited unless formulated to enhance exposure or modified to block metabolic pathways. An in vivo study in spontaneously hypertensive rats showed that a 5-nitro benzimidazole derivative had a significant and lasting antihypertensive effect after oral administration, suggesting that good bioavailability can be achieved in this class of compounds.[13]

Conclusion

The journey from a promising in vitro result to a successful in vivo outcome is complex. For 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole , the existing literature on analogous structures provides a robust framework for its evaluation. The presence of the 5-nitro moiety strongly predicts potent bioactivity, while the N-benzyl substituent is a key modulator of its drug-like properties. The experimental protocols and comparative data presented in this guide offer a clear roadmap for researchers. A strong in vitro profile is the first essential step, but a deep understanding of the compound's metabolic fate, as predicted by its structure, is paramount for achieving a successful in vitro-in vivo correlation and advancing this promising class of molecules toward clinical application.

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A Head-to-Head Comparison: 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole vs. Cisplatin in Oncology Research

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of anticancer drug discovery, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity remains a paramount objective. This guide provides a detailed, head-to-head comparison of a promising novel benzimidazole derivative, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, with the well-established chemotherapeutic agent, cisplatin. While cisplatin has been a cornerstone of cancer treatment for decades, its clinical utility is often hampered by severe side effects and the development of drug resistance.[1][2][3][4] Benzimidazole scaffolds, such as 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, have emerged as a compelling class of compounds with a broad spectrum of biological activities, including potent anticancer properties.[5][6][7][8]

This in-depth analysis will delve into the mechanistic intricacies, comparative efficacy, and toxicological profiles of both compounds, supported by experimental data from existing literature on structurally similar benzimidazole derivatives. Detailed protocols for key comparative assays are also provided to empower researchers in their evaluation of novel anticancer agents.

The Incumbent: Cisplatin - A Potent but Problematic Ally

Cisplatin, or cis-diamminedichloroplatinum(II), is a platinum-based chemotherapy drug widely used in the treatment of various solid tumors, including ovarian, testicular, bladder, lung, and head and neck cancers.[1][9][10] Its potent cytotoxic effects stem from its ability to form covalent adducts with DNA, primarily creating intrastrand cross-links between purine bases.[1][11] This distortion of the DNA helix obstructs DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis, or programmed cell death.[1][4][12]

However, the clinical success of cisplatin is a double-edged sword. Its mechanism is not specific to cancer cells, leading to significant damage to healthy, rapidly dividing cells. This results in a range of dose-limiting side effects, most notably nephrotoxicity (kidney damage), neurotoxicity (nerve damage), and ototoxicity (hearing loss).[2][3][10] Furthermore, the development of cisplatin resistance, through mechanisms such as reduced drug accumulation, increased detoxification, and enhanced DNA repair, poses a major challenge to its long-term efficacy.[13]

The Challenger: 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole - A New Frontier in Cancer Therapy

1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole belongs to the benzimidazole family of heterocyclic compounds, a privileged scaffold in medicinal chemistry.[6][7][8] Various derivatives of this core structure have demonstrated significant potential as anticancer agents, exhibiting cytotoxicity against a spectrum of human cancer cell lines.[5][7][14] While direct, comprehensive studies on this specific molecule are emerging, research on structurally related benzimidazole compounds suggests a multi-faceted mechanism of action that may offer advantages over traditional chemotherapeutics like cisplatin.

Proposed Mechanism of Action

Based on studies of analogous benzimidazole derivatives, the anticancer activity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole is likely to involve the induction of apoptosis through the intrinsic (mitochondrial) pathway.[15] This pathway is initiated by cellular stress and is tightly regulated by the Bcl-2 family of proteins. Pro-apoptotic proteins like Bax and Bak are activated, leading to mitochondrial outer membrane permeabilization (MOMP) and the release of cytochrome c into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome, which in turn activates caspase-9, the initiator caspase in this pathway. Caspase-9 then activates executioner caspases, such as caspase-3, which orchestrate the dismantling of the cell.[1]

Caption: Proposed intrinsic apoptosis pathway induced by 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Comparative Efficacy: A Look at the Data

Direct comparative efficacy data (IC50 values) for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole against a comprehensive panel of cancer cell lines is not yet widely available in published literature. However, to provide a representative benchmark, the following table summarizes reported IC50 values for structurally similar benzimidazole derivatives against various cancer cell lines, alongside typical IC50 values for cisplatin.

It is crucial to note that these are not direct head-to-head comparisons and that the activity of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole may vary. This data is intended to provide a general indication of the potential potency of the benzimidazole scaffold.

Compound/Derivative	Cell Line	Cancer Type	IC50 (µM) - Benzimidazole Derivatives	IC50 (µM) - Cisplatin (for comparison)
Novel bis-benzimidazole-triazole hybrid (7a)	A-549	Lung	8.96[5]	~25[5]
Novel benzimidazole–triazole acetamide (9f)	A549	Lung	16.1[16]	>100 (low cytotoxicity)[16]
Novel benzimidazole–triazole acetamide (9f)	SW480	Colon	19.7[16]	>100 (low cytotoxicity)[16]
1-benzyl-1H-benzimidazole derivative (4c)	HepG2	Liver	~2.39 - 13.20[14]	Not directly compared
1-benzyl-1H-benzimidazole derivative (4c)	MCF-7	Breast	~2.39 - 13.20[14]	~3.09 - 12.5[17]

This collated data suggests that certain benzimidazole derivatives can exhibit potent cytotoxic activity, in some cases comparable or even superior to cisplatin, against various cancer cell lines.[5][16] A particularly noteworthy finding from some studies is the potential for selective cytotoxicity, with some benzimidazole compounds showing significantly lower toxicity towards normal, non-cancerous cell lines compared to cisplatin.[16][18] This suggests a potentially wider therapeutic window and a more favorable side-effect profile.

Toxicity Profile: The Promise of a Gentler Alternative

The Achilles' heel of cisplatin is its significant toxicity to healthy tissues.[2][3] In contrast, the benzimidazole scaffold offers the potential for developing anticancer agents with improved safety profiles. As highlighted in the efficacy data, some novel benzimidazole derivatives have demonstrated lower cytotoxicity against normal cell lines, such as MRC-5 human lung fibroblasts, when compared to cisplatin and doxorubicin.[16] This selectivity is a critical attribute for any new anticancer drug candidate and a key area for further investigation for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Experimental Protocols for Comparative Analysis

To facilitate further research and direct comparison, this section provides detailed, step-by-step protocols for standard in vitro assays to evaluate the cytotoxicity and apoptotic effects of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and cisplatin.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[19] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and cisplatin in complete culture medium. The final solvent concentration (e.g., DMSO) should be consistent across all wells and typically below 0.5%.

• Incubation: Remove the old medium from the wells and add 100 µL of the diluted compounds or vehicle control. Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C.

• MTT Addition: After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours at 37°C, protected from light.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 5 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: A streamlined workflow of the MTT assay for determining cytotoxicity.

Apoptosis Detection: Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[20] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescein isothiocyanate (FITC)-conjugated Annexin V. Propidium iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, cisplatin, or vehicle control at their respective IC50 concentrations for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization and collect both the adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Conclusion and Future Directions

While cisplatin remains a potent and widely used chemotherapeutic agent, its significant toxicity and the prevalence of resistance underscore the urgent need for novel anticancer drugs.[1][2][13] 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, as a representative of the promising benzimidazole class, presents a compelling case for further investigation. The potential for a distinct mechanism of action centered on the intrinsic apoptotic pathway, coupled with encouraging preliminary data on the efficacy and selectivity of related compounds, positions this molecule as a candidate worthy of rigorous preclinical evaluation.

Future research should focus on direct head-to-head in vitro and in vivo comparisons of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and cisplatin against a broad panel of cancer models. Elucidating the precise molecular targets and signaling pathways affected by this novel benzimidazole will be crucial for understanding its full therapeutic potential and for the rational design of next-generation anticancer agents. The experimental protocols provided herein offer a robust framework for conducting such comparative studies, ultimately paving the way for the development of more effective and less toxic cancer therapies.

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Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. As a specialized heterocyclic compound, its proper management is paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. The procedures outlined herein are grounded in established safety protocols for hazardous chemical waste, particularly for nitroaromatic and benzimidazole-class compounds.

Core Principles: Hazard Assessment and Precautionary Data

• Benzimidazole Core: Derivatives of benzimidazole can be harmful if swallowed and may cause significant skin and eye irritation.[1] They are often incompatible with strong oxidizing agents.[2][3]

• Nitroaromatic Functionality: Nitroaromatic compounds are recognized as a class of significant environmental contaminants due to their inherent toxicity and general recalcitrance to biodegradation.[4][5] Many are classified as hazardous materials and may possess mutagenic properties.[4]

Given these factors, 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole must be treated as hazardous waste. All handling and disposal operations must be conducted in strict accordance with local, state, and federal regulations.[1][2]

The following table summarizes the anticipated hazard classifications based on data from analogous compounds. These should be adopted as a precautionary measure for all safety and disposal procedures.

Hazard Classification	Category	GHS Code	Description	Source(s)
Acute Toxicity, Oral	Category 4	H302	Harmful if swallowed.	[1][6][7]
Skin Irritation	Category 2	H315	Causes skin irritation.	[1]
Eye Irritation	Category 2 / 2A	H319	Causes serious eye irritation.	[1]
Incompatible Materials	-	-	Strong oxidizing agents.	[2][3][6][7]

Immediate Safety & Handling Protocols

Prior to initiating any disposal-related tasks, the following safety measures are mandatory.

A foundational aspect of laboratory safety is the consistent use of appropriate PPE. This is your primary barrier against chemical exposure.

• Chemical-Resistant Gloves: Nitrile or neoprene gloves are required. Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.[7]

• Safety Goggles: ANSI-rated safety goggles or a full-face shield must be worn to protect against splashes.

• Laboratory Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

All handling of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole, including weighing, transfers, and waste collection, must be performed within a certified chemical fume hood to minimize inhalation exposure.[1]

In the event of a spill, immediate and correct action is critical to mitigate exposure and prevent environmental release.

• Evacuate & Ventilate: Immediately alert others in the area and evacuate the immediate vicinity of the spill. Ensure the chemical fume hood is operational to maximize ventilation.

• Don PPE: Before re-entering the area, don the full PPE described above. For large spills, respiratory protection may be necessary.[6]

• Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or silica gel.[6] Causality: Using inert materials prevents any potential reaction with the spilled chemical. Do not use combustible materials like paper towels, as they can create a fire hazard with certain chemical residues.[6]

• Collection: Carefully sweep the absorbed material into a clearly labeled, sealable hazardous waste container. Avoid creating dust.[6]

• Decontamination: Clean the spill area first with a suitable solvent (e.g., acetone or ethanol) and collect the cleaning materials as hazardous waste. Follow this with a thorough wash using soap and water.[6]

• Waste Disposal: The container with the collected spill debris and contaminated cleaning materials must be sealed, labeled, and disposed of as hazardous waste according to the main protocol below.[6]

Step-by-Step Disposal Protocol

The following protocol provides a systematic workflow for the routine disposal of waste containing 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

• Rationale: Proper segregation is the cornerstone of safe chemical waste management. Mixing incompatible chemicals can lead to dangerous reactions. Nitroaromatic compounds, in particular, must be kept separate from strong oxidizing agents.[2][6]

• Procedure:

  • Designate a specific hazardous waste container solely for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and materials contaminated with it (e.g., weighing papers, pipette tips, gloves).

  • Collect all waste streams—solid, liquid (if dissolved in a solvent), and contaminated labware—into this dedicated container.[1]

  • Never dispose of this chemical down the drain or in the regular trash.[1]

• Rationale: The waste container must be compatible with the chemical to prevent degradation and leaks. Clear, accurate labeling is a regulatory requirement and ensures safe handling by all personnel, including EHS staff.

• Procedure:

  • Select a container made of a compatible material (e.g., high-density polyethylene or glass) with a secure, vapor-tight lid.[1][6]

  • Affix a hazardous waste label to the container.

  • On the label, clearly write the full chemical name: "1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole."[6]

  • List all components, including solvents if it is a solution.

  • Indicate the relevant hazards (e.g., "Toxic," "Irritant").

  • Include the date of waste generation and the name of the generating lab or researcher.[1][6]

• Rationale: Safe storage of waste is crucial to prevent accidents and ensure compliance with accumulation time limits.

• Procedure:

  • Keep the waste container tightly sealed when not in use. Funnels should be removed and the container capped immediately after adding waste.

  • Store the sealed container in a designated hazardous waste satellite accumulation area.[1][6]

  • This area must be secure, well-ventilated, and provide secondary containment to capture any potential leaks.[6]

  • Ensure the storage area is away from incompatible materials, especially strong oxidizing agents.[1]

• Rationale: Empty containers that once held the chemical are not truly empty; they retain residue that must be treated as hazardous waste.

• Procedure:

  • Triple-rinse the empty container with a suitable solvent, such as acetone or ethanol.[1]

  • The first rinsate is considered acutely hazardous and must be collected in your designated 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole waste container.[1]

  • Collect the second and third rinsates as hazardous waste as well, in accordance with institutional and local regulations.[1]

  • After thorough decontamination, deface the original label and puncture the container to prevent reuse. It can then be disposed of as non-hazardous lab glass or plastic.[1]

• Rationale: Final disposal must be handled by trained professionals at a licensed facility to ensure environmental and public safety.

• Procedure:

  • Once the waste container is full or has reached the institutional time limit for accumulation, arrange for pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1]

  • Ensure all paperwork is completed as required by your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from work with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

Caption: Disposal Workflow for 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.

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A Researcher's Guide to Handling 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole: Essential Safety and Disposal Protocols

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole. The focus is on procedural, step-by-step guidance for the safe handling and disposal of this compound, grounded in established laboratory safety principles.

Pre-Operational Safety: Engineering Controls and PPE Selection

Before beginning any work with this compound, a thorough risk assessment is critical. The primary goal is to minimize exposure through a combination of engineering controls and appropriate Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All handling of 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole in solid (powder) or solution form must be conducted in a properly functioning chemical fume hood to prevent the inhalation of dust or vapors.[3]

• Ventilation: Ensure the laboratory is well-ventilated to further reduce the potential for airborne exposure.[1][4]

• Safety Equipment: An accessible eyewash station and safety shower are mandatory in the work area.[1][2]

Personal Protective Equipment (PPE): A Barrier to Exposure

The selection of PPE is crucial for preventing direct contact with the chemical. The following table outlines the recommended PPE for various laboratory tasks involving this compound.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical Goggles	Nitrile or Neoprene Gloves (double-gloving recommended)	Long-sleeved Lab Coat, Apron	N95 or P1 Particulate Respirator
Dissolving and Solution Handling	Chemical Goggles	Nitrile or Neoprene Gloves	Long-sleeved Lab Coat	Not required if in a fume hood
Spill Cleanup	Chemical Goggles, Face Shield	Heavy-duty Nitrile or Butyl Rubber Gloves	Chemical-resistant Apron or Coveralls	N95 or higher Respirator
Waste Disposal	Chemical Goggles	Nitrile or Neoprene Gloves	Long-sleeved Lab Coat	Not required if handling sealed containers

• Eye and Face Protection: Standard safety glasses with side shields are the minimum requirement.[1][2] However, when handling the solid compound or there is a risk of splashing, chemical goggles are essential.[1][5] A face shield should be worn in conjunction with goggles during procedures with a high risk of splashing.[5]

• Hand Protection: Nitrile, polychloroprene, or butyl rubber gloves are recommended.[1][2] Given that the compound's permeability through specific glove materials is unknown, it is prudent to double-glove, especially during prolonged handling.[6] Gloves should be inspected before use and replaced immediately if contaminated or damaged.[2][7]

• Body Protection: A long-sleeved lab coat is standard.[1] For larger quantities or tasks with a higher spill risk, a chemical-resistant apron or coveralls should be worn over the lab coat.[1][2][5]

• Respiratory Protection: When handling the powdered form of the compound, a particulate respirator (N95 or P1 equivalent) is necessary to prevent inhalation of dust particles.[1][8]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling minimizes the risk of exposure and contamination.

Donning PPE Workflow

Caption: Workflow for donning Personal Protective Equipment.

• Preparation: Before entering the designated work area, ensure the chemical fume hood is operational and safety equipment is accessible.[1]

• Donning PPE: Follow the sequence outlined in the diagram above. Ensure gloves are pulled over the cuffs of the lab coat to create a seal.

• Handling the Compound:

  • Perform all manipulations within the fume hood.

  • Use tools such as spatulas and weighing paper appropriate for handling solids to avoid generating dust.

  • If creating a solution, add the solid to the solvent slowly to prevent splashing.

• Post-Handling:

  • Securely cap all containers of the compound.

  • Decontaminate the work surface within the fume hood.

Doffing (Removing) PPE

The removal of PPE is a critical step to prevent self-contamination.

• Gloves: Remove the outer pair of gloves if double-gloving. Remove the inner pair by peeling them off from the cuff, turning them inside out.

• Gown/Apron: Remove your lab coat or apron, folding the contaminated side inward.

• Goggles/Face Shield: Remove eye and face protection from the back to avoid touching the front surface.

• Respirator: Remove the respirator from the back.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[2]

Disposal Plan: Managing Contaminated Materials and Chemical Waste

Proper waste segregation and disposal are essential to protect personnel and the environment.

Waste Segregation and Disposal Pathway

Caption: Segregation and disposal pathway for hazardous waste.

• Contaminated PPE and Consumables: All disposable items that have come into contact with 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole (e.g., gloves, weigh paper, pipette tips) are considered hazardous solid waste. These should be collected in a designated, clearly labeled, and sealed waste bag within the fume hood.

• Chemical Waste: Unused compound and solutions should be disposed of as hazardous chemical waste.[9]

  • Do not pour this chemical down the drain.[3][10]

  • Collect liquid waste in a dedicated, labeled, and sealed container for non-halogenated organic waste.[3]

• Container Management: Waste containers must be kept closed except when adding waste.[10] They should be stored in a designated Satellite Accumulation Area until collected by the institution's Environmental Health and Safety (EH&S) department.[10]

• Spill Management: In the event of a spill, alert others in the area. For small spills within a fume hood, use an appropriate absorbent material, and collect the contaminated material for disposal as hazardous solid waste. For larger spills, evacuate the area and contact EH&S immediately.

By adhering to these rigorous safety and disposal protocols, researchers can mitigate the risks associated with handling 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole and ensure a safe laboratory environment.

References

• Benchchem. Personal protective equipment for handling 2-tert-butyl-6-methyl-1H-benzimidazole.
• Santa Cruz Biotechnology. Benzimidazole Safety Data Sheet.
• Sigma-Aldrich. Safety Data Sheet.
• National Institutes of Health, PubChem. 1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole.
• Oxford Lab Fine Chem LLP. Benzimidazole Material Safety Data Sheet.
• Fisher Scientific. Benzimidazole Safety Data Sheet.
• CDH Fine Chemical. 2-Mercapto Benzimidazole Material Safety Data Sheet.
• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Sigma-Aldrich. 2-Phenyl-5-benzimidazolesulfonic acid Safety Data Sheet.
• Centers for Disease Control and Prevention. Personal Protective Equipment for Use in Handling Hazardous Drugs.
• HSC Chemistry. Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• Sigma-Aldrich. 2-Chloro-1H-benzimidazole Safety Data Sheet.
• CDH Fine Chemical. 2-Methyl-5-Nitro Imidazole Material Safety Data Sheet.
• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories.

• Wits OER Videos. Waste Disposal in a chemistry lab. Available at: [Link]

• University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 4. fishersci.com [fishersci.com]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. pppmag.com [pppmag.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]